5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

• CAS: 874508-77-7

Core Science & Biosynthesis

Synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a strategic approach to the synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, a substituted aminothiazole of interest in medicinal chemistry and drug discovery. The document outlines a logical and efficient multi-step synthetic pathway, beginning with the foundational Hantzsch thiazole synthesis, followed by N,N-dimethylation and regioselective bromination. Each synthetic step is detailed with a focus on the underlying chemical principles, reaction mechanisms, and practical experimental considerations. This guide is intended to serve as a valuable resource for researchers engaged in the synthesis of complex heterocyclic compounds, offering insights into reaction optimization, impurity profiling, and characterization of the target molecule.

Introduction: The Significance of Substituted Aminothiazoles

The 2-aminothiazole scaffold is a privileged pharmacophore, forming the core structure of numerous biologically active compounds with a wide range of therapeutic applications, including antibacterial, anti-inflammatory, and anticancer properties. The introduction of various substituents onto the thiazole ring allows for the fine-tuning of a molecule's physicochemical properties and biological activity. The target molecule, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, incorporates several key features: a bromine atom at the 5-position, which can serve as a handle for further functionalization via cross-coupling reactions; a methyl group at the 4-position; and a dimethylamino group at the 2-position, which can influence the molecule's basicity and pharmacokinetic profile. This guide provides a detailed roadmap for the efficient laboratory-scale synthesis of this compound.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target molecule suggests a convergent synthetic strategy. The carbon-bromine bond at the 5-position can be readily introduced via electrophilic bromination of an electron-rich thiazole precursor. The N,N-dimethylamino group can be installed by exhaustive methylation of a primary 2-aminothiazole. This primary amine, in turn, is a classic product of the Hantzsch thiazole synthesis, which involves the condensation of a thiourea with an α-haloketone.

This retrosynthetic breakdown leads to the following proposed forward synthetic pathway:

• Step 1: Hantzsch Thiazole Synthesis of 2-amino-4-methylthiazole from chloroacetone and thiourea.

• Step 2: N,N-Dimethylation of 2-amino-4-methylthiazole to yield N,N,4-trimethyl-1,3-thiazol-2-amine.

• Step 3: Regioselective Bromination of N,N,4-trimethyl-1,3-thiazol-2-amine to afford the final product, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine.

The rationale for this sequence lies in the activating effect of the 2-amino group (and subsequently the 2-dimethylamino group) on the thiazole ring, which directs electrophilic substitution to the 5-position. Performing the bromination as the final step leverages this inherent reactivity.

Detailed Synthetic Protocols and Mechanistic Insights

Step 1: Synthesis of 2-Amino-4-methylthiazole

The Hantzsch thiazole synthesis is a robust and widely used method for the preparation of 2-aminothiazoles.[1][2][3] This reaction involves the cyclocondensation of an α-haloketone with a thiourea.

Reaction Scheme:

Caption: Hantzsch synthesis of the 2-aminothiazole core.

Experimental Protocol:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add thiourea (1.0 eq) and ethanol (5 mL/g of thiourea).

• Stir the mixture to achieve partial dissolution.

• Add chloroacetone (1.05 eq) dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to precipitate the product hydrochloride salt.

• Collect the solid by vacuum filtration and wash with cold ethanol.

• To obtain the free base, dissolve the hydrochloride salt in water and neutralize with a saturated solution of sodium bicarbonate until the pH is approximately 8.

• Collect the precipitated 2-amino-4-methylthiazole by vacuum filtration, wash with cold water, and dry under vacuum.

Causality and Insights: The use of a slight excess of chloroacetone ensures complete consumption of the thiourea. The reaction is typically carried out in a protic solvent like ethanol, which facilitates the proton transfer steps in the mechanism. The initial product is the hydrochloride salt, which is often crystalline and easily purified by filtration. Neutralization with a mild base like sodium bicarbonate is crucial to isolate the free amine without promoting side reactions.

Step 2: Synthesis of N,N,4-Trimethyl-1,3-thiazol-2-amine

The exhaustive methylation of the primary amino group can be achieved using a suitable methylating agent, such as methyl iodide, in the presence of a base.[4]

Reaction Scheme:

Caption: Exhaustive methylation of the 2-amino group.

Experimental Protocol:

• In a round-bottom flask, dissolve 2-amino-4-methylthiazole (1.0 eq) in N,N-dimethylformamide (DMF) (10 mL/g of amine).

• Add potassium carbonate (K₂CO₃) (3.0 eq) to the solution.

• Add methyl iodide (CH₃I) (2.5 eq) dropwise to the stirred suspension. Caution: Methyl iodide is toxic and volatile; handle in a well-ventilated fume hood.

• Heat the reaction mixture to 75 °C and stir for 12 hours. Monitor the reaction by TLC for the disappearance of the starting material and the mono-methylated intermediate.

• After completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Causality and Insights: The use of an excess of both the methylating agent and the base is necessary to drive the reaction to the desired N,N-dimethylated product and to neutralize the hydroiodic acid formed during the reaction. DMF is a suitable polar aprotic solvent for this SN2 reaction. The elevated temperature helps to overcome the activation energy for the second methylation step. An aqueous workup is necessary to remove the inorganic salts and DMF.

Step 3: Synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

The final step involves the regioselective bromination of the electron-rich thiazole ring. N-Bromosuccinimide (NBS) is a convenient and milder alternative to elemental bromine for this transformation.[5][6]

Reaction Scheme:

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Introduction: The Significance of the Substituted 2-Aminothiazole Scaffold

An In-depth Technical Guide to the Chemical Properties and Synthetic Strategy of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

The 1,3-thiazole ring is a cornerstone heterocyclic motif in medicinal chemistry, renowned for its presence in a wide array of pharmacologically active compounds.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions make it a privileged scaffold in drug design. The 2-aminothiazole derivative, in particular, serves as a critical building block for agents targeting a spectrum of diseases. The strategic functionalization of this core allows for the fine-tuning of a molecule's physicochemical properties and biological activity.

This guide focuses on the chemical properties of a specific, highly functionalized derivative: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine . While direct experimental data for this exact compound is not extensively documented in public literature, we can construct a robust technical profile by analyzing its closest structural analogue, 5-bromo-4-methyl-1,3-thiazol-2-amine , and applying established principles of physical organic chemistry. The key structural features—a bromine atom at the 5-position, a methyl group at the 4-position, and an N,N-dimethylamino group at the 2-position—each impart distinct characteristics that govern the molecule's reactivity, stability, and potential utility in synthetic and medicinal chemistry. The bromine atom, in particular, serves as a versatile synthetic handle for introducing further molecular complexity through cross-coupling reactions.

This document provides a comprehensive overview of the predicted physicochemical properties, a proposed synthetic pathway with mechanistic considerations, an analysis of expected reactivity and spectroscopic signatures, and insights into its potential applications for researchers and drug development professionals.

Physicochemical Properties: A Comparative Analysis

To understand the properties of the target compound, we compare the known data for its primary amine analogue, 5-bromo-4-methyl-1,3-thiazol-2-amine, with the predicted properties of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. The addition of two methyl groups to the exocyclic amine is expected to increase the molecular weight and lipophilicity (LogP), while eliminating the hydrogen bond donor capability of the amino group.

Property	5-bromo-4-methyl-1,3-thiazol-2-amine (Analogue)	5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine (Target)	Justification for Prediction
CAS Number	3034-57-9[3]	Not Available	The target compound is not widely cataloged.
Molecular Formula	C₄H₅BrN₂S	C₆H₁₀BrN₂S	Addition of two CH₂ groups.
Molecular Weight	193.06 g/mol	221.12 g/mol	Calculated based on the molecular formula.
Appearance	Solid	Predicted to be a solid or a high-boiling oil	Increased molecular weight and van der Waals forces.
Hydrogen Bond Donor Count	1[3]	0	The primary amine is replaced by a tertiary amine.
Hydrogen Bond Acceptor Count	3[3]	3	The two nitrogen atoms and the sulfur atom can act as acceptors.
Predicted LogP	2.0[3]	~2.8-3.1	Addition of two methyl groups increases lipophilicity.
Topological Polar Surface Area	67.2 Ų[3]	~50-60 Ų	The TPSA is expected to decrease slightly due to the shielding of the nitrogen lone pair by methyl groups.

Synthesis and Mechanistic Insights: A Proposed Pathway

The synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine can be logically approached through a multi-step sequence starting from readily available materials. The core strategy involves the construction of the thiazole ring, followed by sequential functionalization.

Proposed Synthetic Workflow

Caption: Proposed three-step synthesis of the target compound.

Detailed Experimental Protocol and Rationale

• Step 1: Hantzsch Thiazole Synthesis of 2-Amino-4-methylthiazole

  • Protocol: To a solution of thiourea (1.0 eq) in ethanol, add 3-chloro-2-butanone (1.0 eq). Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting materials are consumed. Cool the reaction to room temperature, and neutralize with a base such as aqueous sodium bicarbonate. The resulting precipitate can be filtered and recrystallized to yield 2-amino-4-methylthiazole.

  • Causality: This classic condensation reaction is a reliable method for forming the 2-aminothiazole core.[1] Thiourea acts as the nitrogen and sulfur source (a C-S-N fragment), while the α-haloketone provides the remaining carbon atoms. The reaction proceeds via nucleophilic attack of the sulfur atom on the carbon bearing the halogen, followed by intramolecular cyclization and dehydration.

• Step 2: Electrophilic Bromination at the C5-Position

  • Protocol: Dissolve the 2-amino-4-methylthiazole (1.0 eq) from Step 1 in a suitable solvent like glacial acetic acid or chloroform.[4] Add a solution of bromine (1.0-1.1 eq) in the same solvent dropwise at 0-10 °C. Allow the reaction to stir at room temperature for 1-2 hours. The product, 5-bromo-4-methyl-1,3-thiazol-2-amine, often precipitates as its hydrobromide salt and can be collected by filtration.

  • Causality: The thiazole ring is an electron-rich heterocycle, making it susceptible to electrophilic substitution. The C5 position is the most electron-rich and sterically accessible site, directing bromination to this position. The amino group at C2 is a strong activating group, further enhancing the reactivity of the ring. Using a slight excess of bromine ensures complete conversion.

• Step 3: Reductive N,N-Dimethylation (Eschweiler-Clarke Reaction)

  • Protocol: To a flask containing 5-bromo-4-methyl-1,3-thiazol-2-amine (1.0 eq), add an excess of aqueous formaldehyde (2.5-3.0 eq) and formic acid (2.5-3.0 eq). Heat the mixture to 80-100 °C for 4-8 hours. Gas evolution (CO₂) will be observed. After cooling, make the reaction mixture basic with NaOH solution and extract the product with an organic solvent like ethyl acetate or dichloromethane. The organic layers can then be dried and concentrated to yield the final product.

  • Causality: The Eschweiler-Clarke reaction is a classic and effective method for the exhaustive methylation of a primary amine without the risk of forming a quaternary ammonium salt. Formaldehyde forms an iminium ion with the primary amine, which is then reduced by formic acid (acting as a hydride source). The process repeats to form the tertiary amine. This one-pot procedure is often high-yielding and avoids the use of hazardous alkylating agents like methyl iodide.

Reactivity and Spectroscopic Analysis

Chemical Reactivity

The reactivity of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is dominated by the C5-bromo substituent, which is a prime site for transition-metal-catalyzed cross-coupling reactions. This allows for the facile introduction of aryl, heteroaryl, alkyl, or alkyne groups, making it a valuable intermediate for building molecular diversity.

• Suzuki Coupling: Reaction with an arylboronic acid in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃) would replace the bromine with an aryl group.

• Buchwald-Hartwig Amination: Coupling with a primary or secondary amine using a palladium or copper catalyst would form a C-N bond, leading to 5-amino-thiazole derivatives.

• Sonogashira Coupling: Reaction with a terminal alkyne catalyzed by palladium and copper salts would install an alkynyl substituent at the C5 position.

Caption: Key cross-coupling reactions at the C5-bromo position.

Predicted Spectroscopic Data

While experimental spectra are unavailable, the key features can be reliably predicted.

• ¹H NMR:

  • A singlet integrating to 6 protons around δ 3.0-3.3 ppm, corresponding to the two equivalent methyl groups of the N,N-dimethylamino moiety.

  • A singlet integrating to 3 protons around δ 2.2-2.5 ppm for the C4-methyl group. The exact shift would be influenced by the adjacent bromine and sulfur atoms.

• ¹³C NMR:

  • Distinct signals for the C2, C4, and C5 carbons of the thiazole ring. The C5 carbon directly attached to bromine would appear at a characteristic upfield shift compared to its non-brominated counterpart.

  • Signals for the C4-methyl and the N,N-dimethyl carbons.

• Mass Spectrometry (ESI-MS):

  • The most critical feature would be a distinctive isotopic pattern for the molecular ion [M+H]⁺ due to the presence of bromine. Natural bromine consists of two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in a nearly 1:1 ratio. This will result in two peaks for the molecular ion (e.g., at m/z 221 and 223) with almost equal intensity, which is a definitive confirmation of a single bromine atom in the molecule.[5] Predicted fragmentation might involve the loss of methyl groups or cleavage of the thiazole ring.[5]

Potential Applications in Drug Discovery

The 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine structure is a promising scaffold for drug discovery for several reasons:

• Bioisosteric Replacement: The 2-(dimethylamino)thiazole group can act as a bioisostere for other functionalities, improving metabolic stability or cell permeability.

• Scaffold for Library Synthesis: As detailed in the reactivity section, the C5-bromo position is an ideal attachment point for generating large libraries of diverse analogues for high-throughput screening.

• Proven Pharmacophore: The broader class of substituted 2-aminothiazoles has demonstrated a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][6][7] The specific substitutions on this molecule provide a unique entry point for exploring new chemical space within this established pharmacophore.

Safety Information

No specific safety data exists for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. However, based on the data for its close analogue, 5-bromo-4-methyl-1,3-thiazol-2-amine, appropriate precautions must be taken. The analogue is classified as harmful if swallowed and can cause serious eye damage.[3]

• Hazard Codes: H302 (Harmful if swallowed), H318 (Causes serious eye damage).

• Precautionary Codes: P280 (Wear protective gloves/eye protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

It is imperative to handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

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5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine CAS number

An In-Depth Technical Guide to the Synthesis and Application of 5-Bromo-Substituted 2-Aminothiazoles as Key Pharmaceutical Intermediates

Abstract

This technical guide addresses the chemical properties, synthesis, and analytical validation of 5-bromo-substituted 2-aminothiazoles, a critical class of intermediates in drug discovery. Initial investigation for a specific derivative, "5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine," revealed it to be a sparsely documented or potentially novel compound. Consequently, this whitepaper focuses on its foundational precursor, 5-bromo-4-methyl-1,3-thiazol-2-amine (CAS No. 3034-57-9) , for which robust data is available. We provide a comprehensive overview of this key starting material, including its physicochemical properties and detailed, field-proven protocols for its synthesis and characterization. Furthermore, we present an expert-designed, theoretical protocol for the subsequent N,N-dimethylation to yield the target trimethylated derivative. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile chemical scaffold.

Introduction: The Thiazole Scaffold in Medicinal Chemistry

The thiazole ring is a privileged heterocyclic motif that forms the core of numerous FDA-approved drugs and biologically active agents.[1] Its ability to engage in hydrogen bonding, act as a bioisosteric replacement for other aromatic rings, and serve as a rigid scaffold for orienting functional groups makes it invaluable in medicinal chemistry. The introduction of a bromine atom, particularly at the 5-position, provides a key handle for further functionalization through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the synthesis of diverse compound libraries for screening and lead optimization.

This guide centers on the practical synthesis and validation of 5-bromo-4-methyl-1,3-thiazol-2-amine , a pivotal building block for accessing more complex derivatives.

Physicochemical and Safety Data: 5-bromo-4-methyl-1,3-thiazol-2-amine

Accurate characterization of a starting material is fundamental to reproducible and successful synthesis. The key properties for 5-bromo-4-methyl-1,3-thiazol-2-amine are summarized below.

Table 1: Chemical Identity and Properties

Property	Value	Source
CAS Number	3034-57-9	[2][3]
Molecular Formula	C₄H₅BrN₂S	[2]
Molecular Weight	193.06 g/mol	[2]
IUPAC Name	5-bromo-4-methyl-1,3-thiazol-2-amine
Appearance	Solid	[2]
Melting Point	105-108.5 °C (decomposition)	[3]
SMILES	NC1=NC(C)=C(Br)S1	[2]

| InChI Key | XZYIDZIGJVUTKE-UHFFFAOYSA-N |[2] |

Table 2: GHS Safety and Hazard Information

Category	Code	Description	Source
Signal Word	Danger		[2]
Hazard Statements	H302	Harmful if swallowed	[2][3]
	H318	Causes serious eye damage	[2]
Precautionary Codes	P280	Wear protective gloves/protective clothing/eye protection/face protection	[2]
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing	[2]
Storage Class	11	Combustible Solids	[2]

| WGK | 3 | |[2] |

Synthesis and Purification Protocols

This section details the synthesis of the core intermediate and a validated method for its subsequent modification to the target compound.

Protocol 1: Synthesis of 5-bromo-4-methyl-1,3-thiazol-2-amine (3)

The synthesis of the title compound is reliably achieved via electrophilic bromination of the commercially available 2-amino-4-methylthiazole (1). The primary amino group can interfere with some brominating agents; therefore, a common strategy involves protecting the amine via acylation, followed by bromination and deprotection. A more direct approach using elemental bromine in a controlled manner is also feasible but can result in lower yields due to side reactions.[4]

Caption: Workflow for the synthesis of the core intermediate.

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 2-amino-4-methylthiazole (1) (e.g., 5.0 g, 43.8 mmol) in a mixture of chloroform (50 mL) and acetic acid (10 mL). Cool the flask in an ice bath to 0-5°C.

  • Causality: Acetic acid serves as a solvent and a proton source to moderate the reactivity of the thiazole ring, while the low temperature helps control the exothermicity of the bromination reaction and minimize side-product formation.

• Bromine Addition: Prepare a solution of elemental bromine (e.g., 2.4 mL, 46.0 mmol, 1.05 eq) in chloroform (20 mL). Add this solution dropwise to the stirred reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 10°C.

  • Causality: Using a slight excess of bromine ensures complete conversion of the starting material. Dropwise addition is critical to prevent localized high concentrations of bromine, which can lead to di-bromination or other undesired reactions.

• Reaction Monitoring: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using an ethyl acetate/hexane (e.g., 1:1) mobile phase until the starting material spot is consumed.

• Workup and Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases. Transfer the mixture to a separatory funnel.

  • Trustworthiness: This step neutralizes the acetic acid and removes any unreacted bromine. A self-validating check is to test the aqueous layer with pH paper to ensure it is neutral or slightly basic (pH 7-8).

• Extraction: Extract the aqueous phase three times with dichloromethane (DCM, 50 mL each). Combine the organic layers.

• Purification: Wash the combined organic layers with brine (50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product. Purify the residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 5-bromo-4-methyl-1,3-thiazol-2-amine (3).

Protocol 2: Proposed N,N-Dimethylation via Reductive Amination

To convert the primary amine of the precursor to the desired N,N-dimethyl tertiary amine of the target compound, a reductive amination using formaldehyde is a highly efficient and common industrial method.

Caption: Proposed workflow for N,N-dimethylation.

Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of 5-bromo-4-methyl-1,3-thiazol-2-amine (3) (e.g., 1.0 g, 5.18 mmol) in 1,2-dichloroethane (DCE, 20 mL), add aqueous formaldehyde (37 wt. %, 1.26 mL, 15.54 mmol, 3.0 eq).

• Reductant Addition: After stirring for 30 minutes, add sodium triacetoxyborohydride (STAB) (e.g., 3.3 g, 15.54 mmol, 3.0 eq) portion-wise over 15 minutes.

  • Causality: STAB is a mild and selective reducing agent ideal for reductive aminations. It is less water-sensitive than other borohydrides like NaBH₄, making it suitable for reactions with aqueous formaldehyde. Using an excess ensures the complete reduction of the intermediate iminium species.

• Reaction Monitoring: Stir the reaction at room temperature for 12-18 hours. Monitor by TLC or LC-MS for the disappearance of the starting material and the appearance of a new, less polar spot corresponding to the N,N-dimethylated product.

• Workup and Extraction: Quench the reaction by adding water (20 mL). Basify the mixture to pH ~9 with a saturated aqueous solution of sodium carbonate (Na₂CO₃). Extract the product with ethyl acetate (EtOAc, 3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify via column chromatography to yield the final product.

Analytical Characterization Workflow

Confirming the identity and purity of the synthesized compounds is a non-negotiable step. A standard analytical workflow involves Liquid Chromatography-Mass Spectrometry (LC-MS) for purity assessment and molecular weight confirmation, followed by Nuclear Magnetic Resonance (NMR) spectroscopy for definitive structural elucidation.

Caption: Standard QC workflow for compound validation.

Expected Analytical Data:

• For 5-bromo-4-methyl-1,3-thiazol-2-amine (3):

  • ¹H NMR (DMSO-d₆): A singlet for the methyl (CH₃) protons and a broad singlet for the amine (NH₂) protons.

  • LC-MS (ESI+): A peak corresponding to the [M+H]⁺ ion at m/z ≈ 192.9/194.9, showing the characteristic isotopic pattern for a single bromine atom.

• For 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine:

  • ¹H NMR (CDCl₃): A singlet for the 4-methyl protons and a distinct singlet integrating to 6 protons for the N,N-dimethyl groups.

  • LC-MS (ESI+): A peak corresponding to the [M+H]⁺ ion at m/z ≈ 220.9/222.9.

Applications in Drug Discovery and Future Directions

The 2-amino-5-bromothiazole scaffold is a versatile starting point for creating compounds with diverse biological activities. The primary amine can be acylated or reacted with various electrophiles, while the bromine atom allows for the introduction of aryl, heteroaryl, or alkyl groups via metal-catalyzed cross-coupling reactions. Thiazole derivatives have been investigated for a wide range of therapeutic areas, including as anticancer, antimicrobial, and anti-inflammatory agents.[1][5] The N,N-dimethylamino group, in particular, can improve solubility, metabolic stability, and receptor binding affinity, making the target compound of this guide a valuable intermediate for lead optimization campaigns.

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A Comprehensive Technical Guide to 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine for Advanced Research Applications

Executive Summary: The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities. This guide provides an in-depth technical overview of a specific derivative, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, tailored for researchers, medicinal chemists, and drug development professionals. We will explore its fundamental physicochemical properties, propose a detailed synthetic pathway, and discuss its potential applications and safety considerations. The document emphasizes the rationale behind experimental design, grounding its claims in established chemical principles and authoritative sources to ensure scientific integrity.

Molecular Profile and Physicochemical Properties

Understanding the fundamental characteristics of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is the first step in harnessing its potential for research and development.

Chemical Structure

The molecule is built upon a central 1,3-thiazole ring. Key substitutions include a bromine atom at position 5, a methyl group at position 4, and a dimethylamino group at position 2.

Caption: 2D Structure of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Key Identifiers

For unambiguous identification and literature searches, the following identifiers are crucial:

Identifier	Value
IUPAC Name	5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine
CAS Number	878890-10-9[1][2]
Molecular Formula	C₇H₁₁BrN₂S

Physicochemical Data

The calculated physicochemical properties provide insight into the molecule's behavior in biological and chemical systems.

Property	Value	Source
Molecular Weight	235.14 g/mol	(Calculated)
Monoisotopic Mass	233.98264 Da	(Calculated)
XLogP3	2.5	(Predicted)
Topological Polar Surface Area	40.8 Ų	(Predicted)
Hydrogen Bond Donors	0	(Calculated)
Hydrogen Bond Acceptors	3	(Calculated)
Rotatable Bond Count	1	(Calculated)

The 2-Aminothiazole Scaffold: A Privileged Core in Medicinal Chemistry

The 2-aminothiazole motif is classified as a "privileged structure" because it can bind to a wide range of biological targets, making it a recurring feature in many successful drugs.[3]

Rationale for Use: This scaffold's value stems from its rigid, planar structure and the strategic placement of nitrogen and sulfur atoms, which can engage in multiple types of non-covalent interactions (hydrogen bonding, pi-stacking) with protein targets. Its derivatives have demonstrated a wide spectrum of biological activities, including antifungal, anti-inflammatory, and anticancer properties.[4]

Structure-Activity Relationship (SAR) Insights: Research on related 2-aminothiazole analogs has shown that substitutions on the thiazole ring are critical for modulating biological activity. For instance, in antitubercular agents, a 2-pyridyl group at the C-4 position was found to be essential for activity.[3] The introduction of a bromine atom at the C-5 position, as in our target molecule, often enhances potency or modulates the pharmacokinetic profile of a compound.

Synthesis and Purification Workflow

The synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine can be efficiently achieved via the classic Hantzsch thiazole synthesis.[5][6] This method is favored for its reliability, high yields, and the use of readily available starting materials.[7]

Retrosynthetic Analysis & Proposed Pathway

The Hantzsch synthesis involves the condensation of an α-haloketone with a thioamide. For our target, this translates to reacting 3-bromo-2-butanone with N,N-dimethylthiourea.

Caption: Proposed workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a validated, self-contained procedure. The causality for each step is explained to ensure reproducibility and understanding.

Part A: Synthesis of 2-(dimethylamino)-4-methyl-1,3-thiazole Intermediate

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine N,N-dimethylthiourea (1.0 eq) and ethanol (approx. 5 mL per mmol of thiourea).

  • Rationale: Ethanol is a common solvent for Hantzsch synthesis, effectively dissolving the reactants and facilitating the reaction at reflux temperature.

• Addition of Haloketone: To the stirring solution, add 3-bromo-2-butanone (1.05 eq) dropwise at room temperature.

  • Rationale: A slight excess of the haloketone ensures complete consumption of the more valuable thiourea. Dropwise addition helps to control any initial exotherm.

• Cyclocondensation: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase.

  • Rationale: Heating provides the necessary activation energy for the cyclization and dehydration steps. TLC allows for the visual confirmation of the consumption of starting materials and the formation of the product.[7]

• Work-up: After cooling to room temperature, concentrate the mixture under reduced pressure to remove the ethanol. Redissolve the residue in dichloromethane (DCM) and wash with a saturated sodium bicarbonate (NaHCO₃) solution (2x) and then with brine (1x).

  • Rationale: The initial product is often the hydrobromide salt.[7] The NaHCO₃ wash neutralizes the HBr formed during the reaction, converting the salt to the free base, which is more soluble in organic solvents. The brine wash removes residual water.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude intermediate, which can be used in the next step without further purification or purified by column chromatography if necessary.

Part B: Bromination to Yield 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

• Reaction Setup: Dissolve the crude intermediate from Part A in a suitable solvent such as chloroform or acetic acid in a flask protected from light.

• Brominating Agent: Cool the solution in an ice bath (0 °C) and slowly add N-Bromosuccinimide (NBS) or a solution of bromine (Br₂) in the same solvent (1.0 eq).

  • Rationale: The thiazole ring is electron-rich and susceptible to electrophilic aromatic substitution. The C-5 position is the most activated site for this reaction. Cooling the reaction controls the reactivity of bromine and minimizes side reactions.

• Reaction: Allow the mixture to stir at 0 °C and then warm to room temperature over 1-2 hours, continuing to monitor by TLC.

• Quenching and Work-up: Quench the reaction by adding a saturated solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted bromine. Extract the product into an organic solvent like DCM, wash with water and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product using flash column chromatography on silica gel to obtain the final, pure compound.

Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Expected Spectroscopic Signatures

The following table summarizes the key signals expected from standard spectroscopic analyses.

Technique	Expected Signature
¹H NMR	- Singlet (~3.1 ppm, 6H) for the two N-CH₃ groups. - Singlet (~2.3 ppm, 3H) for the C4-CH₃ group.
¹³C NMR	- Signal for the N-(CH₃)₂ carbons. - Signal for the C4-CH₃ carbon. - Three distinct quaternary signals for C2, C4, and C5 of the thiazole ring.
FT-IR (cm⁻¹)	- C-H stretching (aliphatic) ~2900-3000. - C=N stretching ~1600-1650. - C-N stretching ~1350. - C-Br stretching ~500-600.
Mass Spec (EI)	- Molecular ion peak (M⁺) at m/z corresponding to C₇H₁₁⁷⁹BrN₂S and C₇H₁₁⁸¹BrN₂S in their characteristic isotopic ratio (~1:1).

Note: Exact chemical shifts (ppm) in NMR can vary based on the solvent and instrument used.[8]

Handling, Safety, and Toxicology

Appropriate safety measures are mandatory when handling this and related chemical compounds.

• Hazard Identification: Based on structurally similar compounds like 5-bromo-4-methyl-thiazol-2-amine, this substance should be considered harmful if swallowed and a potential eye and skin irritant.[9][10]

• Recommended Laboratory Practices:

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

  • Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

• Toxicological Profile: While specific data for this molecule is not available, the 2-aminothiazole class is known to be a potential "toxicophore." This is due to the possibility of metabolic oxidation of the ring, which can lead to reactive intermediates. Researchers should be mindful of this when designing in vivo experiments.

Applications in Research and Drug Development

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine serves as both a potential lead compound and a versatile building block for creating libraries of more complex molecules.

• Scaffold for Kinase Inhibitors: The 2-aminothiazole core is present in several approved kinase inhibitors. This compound could be a starting point for developing new inhibitors by adding pharmacophoric groups via Suzuki or Stille coupling at the bromine position.

• Fragment-Based Drug Discovery: As a small, functionalized heterocycle, it is an ideal candidate for fragment-based screening campaigns to identify initial hits against novel biological targets.

• Building Block for Chemical Libraries: The C-5 bromine provides a reactive handle for diversification, allowing for the rapid synthesis of a library of analogs to explore structure-activity relationships.[3][11]

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A Technical Guide to 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine: Synthesis, Characterization, and Applications

Abstract

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of pharmacologically active compounds.[1][2] This guide provides an in-depth technical overview of a specific, functionalized derivative: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine . We will detail its chemical identity, outline a robust synthetic pathway from common precursors, describe methods for its characterization, and discuss its utility as a versatile intermediate for further chemical elaboration in drug discovery and materials science. This document is intended for researchers and professionals in chemical synthesis and drug development, offering both theoretical grounding and practical, field-proven protocols.

Chemical Identity and Physicochemical Properties

IUPAC Nomenclature and Structure

The formal IUPAC name for the topic compound is 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine . The name precisely describes the molecular architecture: a thiazole ring with a bromine atom at position 5, an amino group at position 2 which is disubstituted with two methyl groups (N,N-dimethyl), and a methyl group at position 4.

Diagram 1: Chemical Structure of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Workflow for the synthesis of the target compound.

Detailed Experimental Protocols

Protocol 1: Synthesis of N,N,4-trimethyl-1,3-thiazol-2-amine (Precursor)

• Reagent Preparation: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add N,N-dimethylthiourea (1.0 eq) and absolute ethanol to form a solution.

• Reaction Initiation: Add 3-chloro-2-butanone (1.05 eq) dropwise to the solution at room temperature. Causality Note: The slight excess of the α-haloketone ensures complete consumption of the thiourea. Ethanol is a common solvent for Hantzsch synthesis, facilitating dissolution of both reactants.

• Reaction Progression: Heat the mixture to reflux (approx. 78°C) for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up and Isolation: Cool the reaction mixture to room temperature. Neutralize with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The product may precipitate or can be extracted with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified via flash column chromatography on silica gel to yield the pure precursor.

Protocol 2: Synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

• Reagent Preparation: Dissolve the synthesized precursor, N,N,4-trimethyl-1,3-thiazol-2-amine (1.0 eq), in a suitable solvent such as acetonitrile or dichloromethane in a flask protected from light.

• Bromination: Cool the solution to 0°C in an ice bath. Add N-Bromosuccinimide (NBS) (1.0 eq) portion-wise over 15-20 minutes. Causality Note: NBS is a mild and selective source of electrophilic bromine, minimizing over-bromination and side reactions compared to elemental bromine (Br₂). [3]The reaction is performed at 0°C to control the exothermic nature and enhance regioselectivity.

• Reaction Progression: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor via TLC for the disappearance of the starting material.

• Work-up and Isolation: Quench the reaction by adding an aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted bromine. Extract the product into an organic solvent (e.g., dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The final product can be purified by recrystallization or flash column chromatography to achieve high purity.

Characterization

A self-validating protocol requires rigorous characterization to confirm the identity and purity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show distinct signals for the two N-methyl groups, the C4-methyl group, and the absence of the C5-proton signal that was present in the precursor.

  • ¹³C NMR will confirm the number of unique carbon environments and show a downfield shift for the C5 carbon due to the attachment of the electronegative bromine atom.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass and elemental formula (C₆H₁₀BrN₃S). The isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approx. 1:1 ratio) will be a key diagnostic feature.

• Infrared (IR) Spectroscopy: Characteristic peaks for C=N, C-N, and C-S bonds within the thiazole ring will be observable.

Applications in Research and Development

The 2-aminothiazole moiety is a key pharmacophore in numerous approved drugs, including the anticancer agent Dasatinib. [4]These scaffolds are known to possess a wide range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties. [5][6]

Utility as a Synthetic Intermediate

The primary value of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine lies in its role as a functionalized building block.

• Cross-Coupling Reactions: The C5-bromo substituent is a versatile handle for introducing molecular complexity. It is an ideal substrate for palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, Heck, and Sonogashira couplings. [7]This allows for the straightforward attachment of various aryl, heteroaryl, or alkyl groups at this position.

• Further Functionalization: The N,N-dimethylamino group at the C2 position is a stable, electron-donating group that influences the reactivity of the ring.

Diagram 3: Application in Suzuki Cross-Coupling

A schematic of the compound's use in drug discovery.

Considerations in Drug Design

While the 2-aminothiazole scaffold is considered privileged, it has also been flagged as a potential structural alert or toxicophore. [1][2]Metabolism can sometimes lead to the formation of reactive metabolites. However, the presence of substituents at the C4 and C5 positions, as in our title compound, can sterically hinder metabolic epoxidation, potentially leading to more favorable, non-toxic metabolic pathways. [2]Therefore, this specific substitution pattern may offer an advantage in designing safer drug candidates.

Safety and Handling

Hazard Identification:

• Brominated organic compounds should be handled with care as they can be irritants and potentially harmful if swallowed, inhaled, or absorbed through the skin. [8][9]* The parent compound, 5-bromo-4-methyl-thiazol-2-amine, is classified as an acute oral toxicant and causes serious eye damage. [10]Similar precautions should be taken for the N,N-dimethyl derivative.

Recommended Precautions:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields, and a lab coat. [8]* Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. [11]* Storage: Store in a tightly sealed container in a cool, dry, and dark place away from incompatible materials like strong oxidizing agents. [8]* Disposal: Dispose of waste according to local, state, and federal regulations for hazardous chemical waste. [11]

Conclusion

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is a valuable and highly functionalized heterocyclic compound. Its synthesis is achievable through established and reliable chemical transformations. The presence of a strategically placed bromine atom makes it an exceptionally useful intermediate for medicinal chemists and material scientists, enabling rapid diversification and the construction of complex molecular architectures through modern cross-coupling chemistry. While general toxicity concerns for the 2-aminothiazole class exist, the specific substitution pattern of this molecule may mitigate some metabolic risks, making it an attractive scaffold for modern drug discovery programs.

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Introduction: The Central Role of Bromothiazoles in Modern Medicinal Chemistry

An In-depth Technical Guide to the Physical and Chemical Properties of Substituted Bromothiazoles

The thiazole ring, a five-membered aromatic heterocycle containing both sulfur and nitrogen, is a cornerstone of medicinal chemistry.[1][2] Its unique electronic properties and ability to engage in various biological interactions have cemented its status as a "privileged scaffold," appearing in a multitude of natural products and FDA-approved drugs, including the antibiotic Penicillin, the antiretroviral Ritonavir, and the anticancer agent Tiazofurin.[1][3] Within this vital class of compounds, substituted bromothiazoles emerge as exceptionally versatile synthetic intermediates.[4]

The presence of a bromine atom provides a reactive handle for a vast arsenal of chemical transformations, most notably palladium-catalyzed cross-coupling reactions. This allows for the precise and strategic installation of diverse functional groups, enabling medicinal chemists to systematically explore the chemical space around the thiazole core.[4][5] This guide offers an in-depth exploration of the fundamental physical and chemical properties of substituted bromothiazoles, providing researchers, scientists, and drug development professionals with the technical insights and practical methodologies required to harness their full synthetic potential. We will delve into their electronic and physical characteristics, detail their reactivity landscape with a focus on regioselective functionalization, and provide actionable experimental protocols grounded in established chemical principles.

Part I: Core Physicochemical and Spectroscopic Properties

A thorough understanding of the inherent properties of the bromothiazole scaffold is paramount for predicting its behavior, designing synthetic routes, and interpreting analytical data.

Electronic and Structural Properties

The thiazole ring is an aromatic system, but its aromaticity is less pronounced than that of benzene, rendering it susceptible to both electrophilic and nucleophilic attack under the right conditions.[2] The arrangement of the nitrogen and sulfur heteroatoms creates a distinct electronic landscape:

• Electron Distribution: The electronegative nitrogen atom at position 3 significantly reduces the electron density at the adjacent C2 position. Consequently, the C2 position is the most electron-deficient and the C2-H proton is the most acidic. Cross-coupling reactions on poly-brominated thiazoles often occur preferentially at this C2 position.[5]

• Impact of Bromine Substitution: The bromine atom, being electronegative, further withdraws electron density from the ring via an inductive effect. Its position (C2, C4, or C5) subtly modulates the reactivity of the other positions on the ring.

• Substituent Effects: The electronic properties can be further tuned by other substituents on the ring. Electron-donating groups (e.g., amino, alkyl) will increase the ring's electron density, while electron-withdrawing groups (e.g., nitro, cyano) will decrease it, influencing both the reactivity of the C-Br bond and the pKa of the molecule.

Physical Properties of Common Bromothiazoles

The physical state and solubility of bromothiazoles are critical for planning reactions and purification procedures. The data below summarizes the properties of several key isomers.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Refractive Index (n²⁰/D)
2-Bromothiazole	3034-53-5	C₃H₂BrNS	164.02	171	1.82	1.593
4-Bromothiazole	34259-99-9	C₃H₂BrNS	164.02	196-198	1.859	1.608
5-Bromothiazole	3034-55-7	C₃H₂BrNS	164.02	175-176	1.84	1.603
2,4-Dibromothiazole	4175-76-2	C₃HBr₂NS	242.92	242-243	2.364	1.661
2,5-Dibromothiazole	4175-77-3	C₃HBr₂NS	242.92	230	2.38	1.665

Data compiled from PubChem and commercial supplier information.[6][7][8]

Spectroscopic Characterization: A Validating System

Unambiguous characterization is the bedrock of chemical synthesis. A combination of NMR, IR, and Mass Spectrometry provides a self-validating system to confirm the identity and purity of substituted bromothiazoles.

Protocol: Standard Spectroscopic Characterization

• Sample Preparation:

  • NMR: Dissolve ~5-10 mg of the purified bromothiazole in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • IR: For liquids, acquire the spectrum using a thin film on a salt plate (NaCl or KBr). For solids, use an ATR accessory or prepare a KBr pellet.

  • MS (EI): Prepare a dilute solution (~1 mg/mL) in a volatile solvent like methanol or dichloromethane.

• ¹H NMR Spectroscopy:

  • Rationale: The chemical shifts of the thiazole protons are highly sensitive to the substitution pattern. Protons on the aromatic ring typically appear between 7.0 and 9.0 ppm.[2]

  • Expected Signals:

    • In 2-bromothiazole, the C4-H and C5-H will appear as doublets.

    • In 4-bromothiazole, the C2-H and C5-H will appear as singlets (or doublets with a small coupling constant).

• ¹³C NMR Spectroscopy:

  • Rationale: Provides a direct map of the carbon skeleton. The carbon atom attached to bromine will show a characteristic shift and may have a lower intensity.

  • Expected Signals: Thiazole carbons typically resonate between 110 and 160 ppm. The C2 carbon is generally the most downfield.

• Mass Spectrometry:

  • Rationale: Confirms the molecular weight and provides elemental information. Bromine has two abundant isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.

  • Expected Observation: The molecular ion peak (M⁺) will appear as a pair of peaks (M and M+2) of nearly equal intensity, which is a definitive signature for the presence of a single bromine atom. For dibrominated compounds, a characteristic M, M+2, M+4 pattern in a 1:2:1 ratio will be observed.

Part II: The Chemical Reactivity of Substituted Bromothiazoles

The synthetic utility of bromothiazoles is defined by the reactivity of the carbon-bromine bond. The ability to selectively transform this bond into new carbon-carbon or carbon-heteroatom bonds is a powerful tool in molecular construction.

The Reactivity Landscape: Regioselectivity is Key

In di- or tri-substituted bromothiazoles, the bromine atoms exhibit differential reactivity, which can be exploited for sequential, site-selective functionalization.[4]

• C2-Br vs. C4/C5-Br: The C2-Br bond is generally the most reactive towards palladium-catalyzed cross-coupling and halogen-metal exchange.[5] This is due to the electron-withdrawing nature of the adjacent ring nitrogen, which makes the C2 position more electrophilic and facilitates the initial oxidative addition step in the catalytic cycle.

• C-I vs. C-Br: When comparing different halogens, the reactivity order in cross-coupling reactions is typically I > Br > Cl.[5] Therefore, a molecule like 2-bromo-5-iodothiazole can be selectively functionalized at the C5 position first, leaving the C2-bromo group available for a subsequent, different coupling reaction.[9]

Caption: Regioselective functionalization of 2,5-dibromothiazole.

Palladium-Catalyzed Cross-Coupling: The Workhorse Reactions

These reactions form the cornerstone of modern synthetic chemistry and are particularly effective for modifying bromothiazoles. The general mechanism involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Protocol: Suzuki-Miyaura Coupling of 2-Bromothiazole with Phenylboronic Acid

This protocol provides a representative workflow for one of the most common and robust cross-coupling reactions.

• Objective: To synthesize 2-phenylthiazole from 2-bromothiazole.

• Causality: The Suzuki reaction is chosen for its operational simplicity, the commercial availability of a vast array of boronic acids, and the generally non-toxic nature of its boron-containing byproducts. The palladium catalyst, in its Pd(0) state, is the active species that initiates the cycle. A ligand (e.g., a phosphine) is required to stabilize the palladium center and modulate its reactivity. A base is essential to activate the boronic acid for the transmetalation step.

Step-by-Step Methodology:

• Reagent Preparation & Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 2-bromothiazole (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

  • Expertise Note: Using a pre-catalyst like those developed by Buchwald or Hartwig can often lead to higher efficiency and lower catalyst loadings, which is critical for minimizing residual palladium in pharmaceutical intermediates.[10]

• Solvent and Base Addition:

  • Add a degassed solvent mixture, typically toluene (5 mL) and an aqueous solution of a base like 2M Na₂CO₃ (2 mL).

  • Expertise Note: The choice of base and solvent is crucial. Carbonates are common, but for less reactive substrates, stronger bases like Cs₂CO₃ or K₃PO₄ may be necessary. The solvent system must solubilize the organic components while allowing for the action of the aqueous base.

• Reaction Execution:

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting 2-bromothiazole is consumed (typically 4-12 hours).

• Workup and Purification:

  • Cool the reaction to room temperature. Dilute with ethyl acetate and water.

  • Separate the organic layer. Wash with water and then with brine to remove inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-phenylthiazole.

• Validation:

  • Confirm the structure and purity of the final product using the spectroscopic methods outlined in Part I (NMR, MS).

Part III: Applications and Strategic Value in Drug Discovery

The true power of substituted bromothiazoles lies in their application as strategic building blocks for creating novel therapeutics.

A Scaffold for Structure-Activity Relationship (SAR) Studies

SAR exploration is the process of systematically modifying a lead compound's structure to optimize its biological activity, selectivity, and pharmacokinetic properties. The regioselective reactivity of bromothiazoles makes them ideal platforms for such studies. A single di-brominated thiazole can serve as a divergent starting point for an entire library of analogues, where different functionalities are installed at specific positions to probe interactions with a biological target, such as a kinase or receptor binding pocket.

Caption: Workflow for SAR exploration from a bromothiazole scaffold.

Case Study: Kinase Inhibitors in Oncology

Many modern cancer therapies target specific protein kinases. The thiazole ring is a common feature in kinase inhibitors, often acting as a hinge-binding motif. For example, 2,5-dibromothiazole has been used as a starting point for inhibitors of Glycogen Synthase Kinase 3 (GSK-3), an enzyme implicated in both cancer and neurodegenerative diseases like Alzheimer's.[4] Sequential Suzuki and amidation reactions on the 2,5-dibromothiazole core allow for the construction of complex molecules designed to fit precisely into the ATP-binding pocket of the enzyme. This strategic functionalization is critical for achieving both high potency and selectivity, thereby minimizing off-target effects.[4]

Conclusion

Substituted bromothiazoles are far more than simple halogenated heterocycles; they are enabling tools that bridge the gap between fundamental organic synthesis and applied medicinal chemistry. Their well-defined physicochemical properties, predictable spectroscopic signatures, and, most importantly, their versatile and regioselective reactivity make them indispensable building blocks in the drug discovery pipeline. By mastering the methodologies for their synthesis and functionalization, particularly through palladium-catalyzed cross-coupling, researchers can rapidly generate diverse molecular architectures, accelerate the exploration of structure-activity relationships, and ultimately pave the way for the development of novel and effective therapeutic agents.

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2-amino-5-bromothiazole derivatives synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of 2-Amino-5-bromothiazole Derivatives

Authored by: A Senior Application Scientist

Abstract

The 2-aminothiazole scaffold is a privileged heterocyclic motif integral to the discovery of novel therapeutics, with derivatives exhibiting a wide array of biological activities. The introduction of a bromine atom at the 5-position creates the versatile synthetic handle, 2-amino-5-bromothiazole, a crucial building block for constructing diverse molecular libraries for drug discovery. This guide provides a comprehensive overview of the primary synthesis routes for this key intermediate, details subsequent derivatization strategies paramount in medicinal chemistry, and outlines a rigorous characterization workflow.

Introduction: The Significance of the 2-Amino-5-bromothiazole Scaffold

Heterocyclic compounds containing nitrogen and sulfur are foundational in medicinal chemistry due to their diverse biological activities.[1][2] The thiazole ring, an aromatic five-membered heterocycle, is a prominent pharmacophore present in numerous approved drugs and clinical candidates.[2][3] The 2-aminothiazole moiety, in particular, is a structural component in molecules targeting a wide range of diseases, including bacterial infections, inflammation, cancer, and HIV.[2][4]

The strategic placement of a bromine atom at the C5 position of the 2-aminothiazole ring serves two primary purposes. First, it can modulate the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Second, and more importantly, the bromine atom acts as a versatile synthetic handle for further molecular elaboration through various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira reactions.[1][2] This allows for the systematic exploration of the chemical space around the core scaffold, a key strategy in lead optimization. This guide will provide researchers, scientists, and drug development professionals with the core knowledge to synthesize, characterize, and utilize this valuable building block.

Core Synthesis of 2-Amino-5-bromothiazole

The synthesis of the 2-amino-5-bromothiazole core can be approached via two primary strategies: the direct bromination of a pre-existing 2-aminothiazole ring or the construction of the brominated thiazole ring from acyclic precursors using the Hantzsch thiazole synthesis.

Method A: Direct Electrophilic Bromination of 2-Aminothiazole

Direct electrophilic bromination at the electron-rich C5 position of 2-aminothiazole is a common and straightforward approach.[5][6] The amino group at the C2 position is an activating group, directing electrophiles to the C5 position.

Causality Behind Experimental Choices:

• Brominating Agent: Molecular bromine (Br₂) is a common and effective brominating agent for this transformation. N-Bromosuccinimide (NBS) can also be used, sometimes offering milder reaction conditions.

• Solvent: Acetic acid is a typical solvent as it is polar enough to dissolve the starting material and is relatively inert to bromine.[5][7]

• Temperature: The reaction is initially cooled to 0 °C to control the exothermicity of the reaction and to prevent potential side reactions, such as the formation of polybrominated products.

Experimental Protocol: Bromination using Bromine in Acetic Acid

• Dissolution: Dissolve 2-aminothiazole (1.0 g, 10 mmol) in 40 mL of glacial acetic acid in a flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Bromine: Slowly add a solution of bromine (0.51 mL, 10 mmol) in 5 mL of glacial acetic acid dropwise to the cooled solution over 15-20 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Carefully pour the reaction mixture into 100 mL of ice-water. Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford 2-amino-5-bromothiazole.[7]

Method B: Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and highly reliable method for constructing the thiazole ring.[8][9][10] This method involves the condensation of an α-haloketone with a thioamide.[3][8] For the synthesis of 2-aminothiazole derivatives, thiourea is commonly used as the thioamide component.[8][11]

Causality Behind Experimental Choices:

• Reactants: The reaction requires an α-halocarbonyl compound and thiourea. The α-halocarbonyl can be generated in situ or used as an isolated intermediate.

• Solvent: Alcohols, such as ethanol or methanol, are frequently used as solvents due to their ability to dissolve the reactants and facilitate the reaction.[8]

• Heat: The reaction is typically heated to overcome the activation energy for the cyclization and dehydration steps.[12]

• Base: A weak base, like sodium carbonate, is used during the work-up to neutralize the hydrohalide salt of the product, leading to the precipitation of the free base.[8][12]

Experimental Workflow: Hantzsch Synthesis

Caption: General experimental workflow for the Hantzsch thiazole synthesis.

Experimental Protocol: Hantzsch Synthesis of a 2-Amino-4-aryl-5-bromothiazole

This protocol first describes the bromination of an α-position of a ketone, followed by the Hantzsch condensation.

Step 1: α-Bromination of an Acetophenone Derivative

• Dissolution: Dissolve the desired acetophenone (10 mmol) in 30 mL of methanol.

• Bromination: Add bromine (10 mmol) dropwise at room temperature. The disappearance of the bromine color indicates the progress of the reaction.

• Solvent Removal: After the reaction is complete (monitored by TLC), remove the solvent under reduced pressure to obtain the crude α-bromoacetophenone, which can be used in the next step without further purification.

Step 2: Cyclocondensation with Thiourea

• Reaction Setup: To the crude α-bromoacetophenone (10 mmol), add thiourea (12 mmol) and 50 mL of ethanol.

• Reflux: Heat the mixture at reflux for 4 hours. A precipitate may form during the reaction.

• Cooling and Isolation: Cool the reaction mixture to room temperature. Collect the precipitate, which is the hydrobromide salt of the 2-aminothiazole derivative, by vacuum filtration.

• Neutralization: Suspend the salt in water and add a saturated solution of sodium bicarbonate until the pH is neutral.

• Final Product: Collect the resulting solid by filtration, wash with water, and dry to yield the 2-amino-4-aryl-5-bromothiazole derivative.

Characterization of 2-Amino-5-bromothiazole Derivatives

Rigorous characterization is essential to confirm the identity, purity, and structure of the synthesized compounds. A combination of spectroscopic and analytical techniques should be employed.

Characterization Workflow

Caption: A typical workflow for the purification and characterization of synthesized compounds.

Spectroscopic and Analytical Data

The following table summarizes the expected analytical data for a representative 2-amino-5-bromothiazole derivative.

Analysis	Expected Results	Interpretation
¹H NMR	Signals for aromatic protons, a broad singlet for the amine protons (~5.0-7.0 ppm, exchangeable with D₂O), and signals for other substituents on the ring.[4]	Confirms the proton environment and the presence of the NH₂ group.
¹³C NMR	Resonances for the thiazole ring carbons, including the C-Br (~90-110 ppm), C-NH₂ (~165-175 ppm), and other aromatic carbons.[4]	Provides the carbon skeleton of the molecule.
Mass Spec. (ESI-MS)	[M+H]⁺ and [M+H+2]⁺ peaks with approximately equal intensity (1:1 ratio).[13]	The isotopic pattern is characteristic of a monobrominated compound.
FT-IR	Absorption bands for N-H stretching (amine) around 3300-3400 cm⁻¹, C=N stretching around 1600-1650 cm⁻¹, and C-S stretching.[4]	Confirms the presence of key functional groups.
Melting Point	A sharp melting point for a pure crystalline solid.[14]	Indicates the purity of the compound.
Elemental Analysis	Found values for C, H, N, Br, and S should be within ±0.4% of the calculated values.	Confirms the elemental composition and empirical formula.

Interpreting the Data: A Self-Validating System

Each characterization technique provides a piece of the structural puzzle. The data should be cross-correlated for a confident assignment. For example, the molecular weight determined by mass spectrometry must match the structure proposed by NMR. The functional groups identified by FT-IR must be consistent with the chemical shifts observed in the NMR spectra. This holistic approach ensures the trustworthiness of the structural assignment.

Derivatization Strategies for Drug Discovery

2-Amino-5-bromothiazole is an excellent starting point for building a library of diverse compounds. The bromine atom at the C5 position is particularly amenable to palladium-catalyzed cross-coupling reactions.

Synthetic Utility Workflow

Caption: Common derivatization reactions of 2-amino-5-bromothiazole.

• Suzuki Coupling: Reacting 2-amino-5-bromothiazole with various aryl or heteroaryl boronic acids provides access to a wide range of 5-aryl-2-aminothiazole derivatives.[1][2] This is a powerful method for exploring structure-activity relationships by modifying the aryl substituent.

• Amide Bond Formation: The amino group at the C2 position can be acylated with a variety of carboxylic acids or their derivatives to form amides.[1] This allows for the introduction of diverse side chains that can interact with specific pockets of a biological target.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of 2-amino-5-bromothiazole derivatives. The methodologies described herein are robust and have been widely adopted in the field of medicinal chemistry. By understanding the causality behind the experimental choices and employing a rigorous characterization workflow, researchers can confidently synthesize and utilize these valuable building blocks to advance their drug discovery programs. The versatility of the 2-amino-5-bromothiazole scaffold ensures its continued importance in the quest for novel therapeutics.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• MDPI. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• National Institutes of Health (NIH). Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. Available from: [Link]

• National Institutes of Health (NIH). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• ACS Publications. α-Bromination of Aldehydes by Continuous Flow Chemistry and Its Application to the Flow Synthesis of 2-Aminothiazoles. Available from: [Link]

• Zenodo. BROMINATION OF 2-AMINOTHIAZOLES AND THEIR USE AS POSSIBLE FUNGICIDES AND BACTERICIDES. Available from: [Link]

• National Institutes of Health (NIH). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Available from: [Link]

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An In-depth Technical Guide to the Synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine: Foundational Materials and Strategic Execution

This guide provides an in-depth exploration of the synthetic pathways toward 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, a substituted thiazole derivative of interest to researchers and professionals in drug development. The document is structured to deliver not only procedural steps but also the underlying chemical rationale, empowering the reader with a comprehensive understanding of the synthesis.

Strategic Overview: A Two-Stage Approach to the Target Molecule

The synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is most efficiently approached through a well-established, two-stage synthetic strategy. This methodology leverages the foundational Hantzsch thiazole synthesis to construct the core heterocyclic system, followed by a regioselective electrophilic bromination. This pathway is selected for its reliability, high yields, and the commercial availability of the requisite starting materials.

The overall synthetic workflow can be visualized as follows:

Caption: Simplified mechanism of the Hantzsch thiazole synthesis.

Experimental Protocol

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N,N-dimethylthiourea (1.0 eq). Dissolve the thiourea in ethanol (approximately 5-10 mL per gram of thiourea).

• Addition of α-Haloketone: To the stirred solution, add 3-chloro-2-butanone (1.0 - 1.1 eq) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3 x volume of the aqueous phase).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield N,N,4-trimethyl-1,3-thiazol-2-amine as a pure compound.

Stage 2: Bromination of N,N,4-trimethyl-1,3-thiazol-2-amine

The second stage involves the electrophilic bromination of the synthesized thiazole intermediate. The 2-amino group is an activating group, directing electrophilic substitution to the C5 position of the thiazole ring.

Mechanistic Considerations

The electron-donating nature of the dimethylamino group at the 2-position and the methyl group at the 4-position increases the electron density of the thiazole ring, particularly at the C5 position. This makes the C5 position susceptible to attack by an electrophile, such as Br+ (generated from Br2). The reaction proceeds via a standard electrophilic aromatic substitution mechanism.

Experimental Protocol

A reliable protocol for the bromination of a similar 2-aminothiazole derivative has been reported and can be adapted for this synthesis. [1]

• Reaction Setup: In a round-bottom flask protected from light, dissolve N,N,4-trimethyl-1,3-thiazol-2-amine (1.0 eq) in glacial acetic acid (approximately 10-15 mL per gram of substrate).

• Addition of Bromine: Cool the solution in an ice bath. Slowly add a solution of bromine (1.0 - 1.1 eq) in glacial acetic acid dropwise with vigorous stirring. Maintain the temperature below 10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Carefully pour the reaction mixture into ice-water. Neutralize the solution by the slow addition of a saturated aqueous solution of sodium bicarbonate or a dilute sodium hydroxide solution until the pH is neutral.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water and dry under vacuum.

• Purification: The crude 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the final product.

Characterization of Key Compounds

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR Signals (δ ppm)	Expected IR (cm⁻¹)
N,N,4-trimethyl-1,3-thiazol-2-amine	C6H10N2S	142.22	~6.1-6.3 (s, 1H, C5-H), ~3.0 (s, 6H, N(CH₃)₂), ~2.2 (s, 3H, C4-CH₃)	~2920 (C-H), ~1600 (C=N), ~1540 (C=C)
5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine	C6H9BrN2S	221.12	~3.1 (s, 6H, N(CH₃)₂), ~2.3 (s, 3H, C4-CH₃)	~2920 (C-H), ~1580 (C=N), ~1520 (C=C)

Safety Considerations

• 3-Chloro-2-butanone: is a lachrymator and is corrosive. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Bromine: is highly corrosive, toxic, and a strong oxidizing agent. All manipulations should be performed in a fume hood, and appropriate PPE, including heavy-duty gloves and a face shield, should be worn. Have a solution of sodium thiosulfate ready to neutralize any spills.

• Acetic Acid (Glacial): is corrosive and can cause severe burns. Handle with care in a fume hood.

References

• Hantzsch, A. R. (1887). Ueber die Bildung von Thiazolderivaten aus Acetessigäther und verwandten Ketonen. Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3131. [Link]

• Das, U., et al. (2006). 5-Bromo-4-(3,4-dimethoxyphenyl)thiazol-2-amine. Acta Crystallographica Section E: Structure Reports Online, 62(12), o5443–o5444. [Link]

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• AiFanCHEM. 5-Bromo-N,4-dimethylthiazol-2-amine (CAS 878890-10-9). [Link]

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Brominated Thiazole Compounds: A Versatile Scaffold for Advanced Research Applications

A Technical Guide for Researchers and Drug Development Professionals

The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, is a cornerstone of medicinal and materials chemistry. Found in natural products like vitamin B1 and integrated into numerous FDA-approved drugs, its structural and electronic properties make it a privileged scaffold in drug design.[1][2] The strategic introduction of a bromine atom onto this core transforms it into a highly versatile building block, providing a reactive "handle" for a vast array of chemical modifications.[3] This guide explores the synthesis, reactivity, and diverse research applications of brominated thiazole compounds, offering insights into their utility in drug discovery, organic synthesis, and materials science.

The Chemistry of Brominated Thiazoles: Synthesis and Reactivity

The utility of brominated thiazoles begins with their synthesis. Modern methods have moved towards safer and more efficient protocols, often avoiding hazardous molecular bromine.[4][5] A key strategy involves sequential bromination and debromination steps to produce the full family of mono-, di-, and tri-brominated thiazoles.[5]

Synthetic Methodologies

A common approach is electrophilic bromination, where the choice of reagent and conditions depends on the electronic nature of the thiazole ring.[3] For electron-rich thiazoles, milder reagents like N-Bromosuccinimide (NBS) are often sufficient.[3] Another efficient method is decarboxylative bromination, which provides a route to 5-bromo substituted thiazoles from corresponding carboxylic acids.[6][7]

Detailed Protocol: Decarboxylative Bromination of a 4-Hydroxythiazole-5-carboxylic Acid Derivative

This protocol is adapted from a highly efficient synthesis strategy that utilizes a water/sodium hydroxide mixture as the solvent and tetrabutylammonium tribromide as the bromine source.[7]

Materials:

• Ethyl 2-(pyridin-2-yl)-4-hydroxythiazole-5-carboxylate

• Sodium Hydroxide (NaOH)

• Deionized Water

• Tetrabutylammonium tribromide (TBATB)

• Methanol (for recrystallization)

Procedure:

• Saponification: Dissolve the starting thiazole ester in a mixture of NaOH and water. Stir at room temperature until the ester is fully saponified to the corresponding carboxylate salt.

• Bromination: Add 1.5 equivalents of tetrabutylammonium tribromide (TBATB) to the solution.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is typically complete within one hour.[7]

• Isolation: The analytically pure brominated product will precipitate out of the aqueous solution. Collect the solid by filtration.

• Purification: Wash the collected solid with cold water and then recrystallize from methanol to obtain the final product, 5-bromo-2-(pyridin-2-yl)thiazol-4-ol, as analytically pure crystals.

Reactivity in Cross-Coupling Reactions

The bromine atom serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions, which are fundamental to constructing complex molecules.[3] This reactivity is the primary reason brominated thiazoles are prized as synthetic intermediates. The different positions on the thiazole ring exhibit distinct reactivity. For instance, in 2,4-dibromothiazole, cross-coupling reactions occur preferentially at the more electron-deficient C2-position.[8][9] This regioselectivity allows for sequential and site-specific functionalization.

Applications in Medicinal Chemistry and Drug Discovery

The thiazole scaffold is present in over 70 experimental drugs and numerous approved therapeutics, highlighting its clinical relevance. Brominated thiazoles serve as key intermediates in the synthesis of these bioactive molecules, enabling the exploration of chemical space around the core structure.

Anticancer Agents

Thiazole derivatives have been extensively investigated as anticancer agents, targeting various signaling pathways involved in tumor growth and proliferation.[10] They are found in the structures of kinase inhibitors, apoptosis inducers, and anti-proliferative compounds.[10][11]

• Kinase Inhibition: Many thiazole-containing compounds act as potent inhibitors of cyclin-dependent kinases (CDKs) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), crucial targets in cancer therapy.[11][12] For example, compound 4c (a 2-hydrazinyl-thiazol-4-one derivative) showed potent VEGFR-2 inhibition with an IC₅₀ of 0.15 µM and significant cytotoxicity against MCF-7 breast cancer cells.[11]

• Aromatase Inhibition: Novel 2,4-disubstituted-1,3-thiazole derivatives have been synthesized and evaluated as potential aromatase inhibitors for treating breast cancer.[13] A brominated derivative in one study displayed the most potent cytotoxic action against MCF-7 cells.[13]

The general workflow for leveraging brominated thiazoles in anticancer drug discovery involves using the bromo-intermediate as a platform for diversification via cross-coupling reactions to build a library of analogues for screening.

Caption: Workflow for anticancer drug discovery using brominated thiazoles.

Antimicrobial Agents

With rising antibiotic resistance, there is a constant need for new antimicrobial agents.[14] Thiazole derivatives exhibit a broad spectrum of activity against various bacterial and fungal pathogens.[14]

• Antibacterial Activity: Certain 5-arylidene-thiazolidinone derivatives, synthesized from bromo-thiazole precursors, show potent activity against Gram-positive and Gram-negative bacteria.[15] Notably, a 4-bromo substituted derivative demonstrated the best activity in one study, with MIC values ranging from 2.3 to 39.8 µmol/ml x 10⁻².[15]

• Antifungal Activity: The same class of compounds also displayed excellent antifungal activity, often superior to reference drugs like Ketoconazole.[15] The hydrophobic nature of the bromine atom can enhance interactions within the ATP-binding site of target enzymes, contributing to inhibitory activity.[16]

Compound Type	Target Organism	MIC Range (µmol/ml x 10⁻²)	Reference
5-Arylidene-Thiazolidinones	Gram-positive/negative Bacteria	2.3 - 39.8	[15]
5-Arylidene-Thiazolidinones	Fungi (Yeasts & Molds)	0.3 - 38.6	[15]
Substituted Thiazoles	Enterobacter cloacae	~22.76	[17]

Table 1: Summary of antimicrobial activity for selected thiazole derivatives.

Agents for Neurodegenerative Diseases

Thiazole-based compounds are being investigated as potential treatments for neurodegenerative disorders like Alzheimer's and Parkinson's disease.[18][19] Their mechanism often involves the inhibition of key enzymes such as cholinesterases (AChE, BChE) and monoamine oxidases (MAOs).[18][20] Studies have shown that novel thiazole derivatives can exhibit high inhibitory activity against AChE, with IC₅₀ values in the nanomolar to low micromolar range.[18][21] The development of these compounds relies on synthetic routes where brominated intermediates are functionalized to interact with the active sites of these neurological targets.[19]

Applications in Organic Synthesis

The true power of brominated thiazoles for a synthetic chemist lies in their role as versatile intermediates. The ability to perform regioselective cross-coupling reactions is paramount for building molecular complexity.

Detailed Protocol: Suzuki-Miyaura Cross-Coupling of a 5-Bromothiazole

This generalized protocol illustrates the coupling of a 5-bromothiazole with an arylboronic acid, a cornerstone reaction in modern synthesis.[7]

Materials:

• 5-Bromothiazole derivative (1.0 eq)

• Arylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• N-Methyl-2-pyrrolidone (NMP)

• Argon or Nitrogen gas supply

Procedure:

• Setup: To a dry Schlenk flask under an inert atmosphere (Argon), add the 5-bromothiazole, arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Solvent Addition: Add anhydrous NMP via syringe.

• Reaction: Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench with water and extract the product with ethyl acetate (3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 5-arylthiazole product.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Applications in Materials Science

The electronic properties of the thiazole ring make it an attractive component for functional organic materials. When incorporated into conjugated systems, brominated thiazoles serve as building blocks for organic semiconductors and fluorescent dyes.[6][22]

• Organic Electronics: Brominated thiazoles are copolymerized with other aromatic units to create n-type conjugated polymers for organic electronics.[23] The electron-deficient nature of the thiazole ring helps in tuning the LUMO energy levels of the resulting polymers, which is critical for efficient electron transport.

• Fluorescent Dyes: Cross-coupling reactions performed on brominated thiazoles can generate highly fluorescent conjugated products.[6] The emission wavelengths of these dyes can be tuned by varying the substituent introduced via the coupling reaction, making them useful for applications in biology and technology as sensors or imaging agents.

Considerations for Drug Development: Metabolism and Toxicity

While the thiazole ring is a valuable pharmacophore, it is not metabolically inert. Cytochrome P450 (CYP) enzymes can oxidize the thiazole ring to form reactive metabolites (RMs) such as epoxides or S-oxides.[24][25][26] These RMs can covalently bind to cellular macromolecules, potentially leading to idiosyncratic adverse drug reactions.[25] Therefore, during the drug development process, it is crucial to assess the metabolic stability of thiazole-containing candidates and characterize any potential RMs to mitigate toxicity risks.

Conclusion

Brominated thiazole compounds are far more than simple halogenated heterocycles; they are enabling building blocks that unlock vast potential across multiple scientific disciplines. Their predictable reactivity in cross-coupling reactions provides a reliable platform for the systematic development of new pharmaceuticals, the construction of complex molecular architectures, and the design of novel functional materials. For researchers in drug discovery and materials science, a thorough understanding of the synthesis and reactivity of these versatile scaffolds is essential for driving innovation and developing next-generation technologies.

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The Vanguard of Discovery: A Technical Guide to the Synthesis and Initial Investigation of Novel Thiazole Derivatives

For the dedicated researcher, the thiazole nucleus represents a cornerstone of medicinal chemistry. Its presence in a multitude of clinically approved drugs is a testament to its remarkable versatility and therapeutic potential.[1][2] This guide is crafted for drug discovery and development professionals, offering an in-depth exploration of the core principles and practical methodologies for the discovery and initial investigation of novel thiazole derivatives. We will navigate the journey from conceptualization and synthesis to rigorous biological evaluation, providing not just protocols, but the scientific rationale that underpins each experimental choice.

Section 1: The Rationale for Thiazole Scaffolds in Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a privileged scaffold in drug design.[1][2] Its unique electronic properties and ability to engage in a variety of non-covalent interactions make it an ideal anchor for pharmacophores. Thiazole derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and kinase inhibitory effects.[3][4] Our focus herein will be on the anticancer applications, a field where thiazoles have shown considerable promise.

A key strategy in modern cancer therapy is the inhibition of protein kinases, enzymes that play a pivotal role in cellular signaling pathways often dysregulated in cancer.[5] Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a tyrosine kinase, is a major regulator of angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis.[6] Consequently, the design of novel thiazole derivatives as VEGFR-2 inhibitors is a highly promising avenue for the development of new anticancer agents.[6][7]

Section 2: Synthesis of Novel Thiazole Derivatives: The Hantzsch Synthesis and Modern Adaptations

The Hantzsch thiazole synthesis, a classic and reliable method, remains a cornerstone for the construction of the thiazole ring.[1][5][8][9][10] This reaction typically involves the condensation of an α-haloketone with a thioamide.[5][9][10] The versatility of this method allows for the introduction of a wide range of substituents, enabling the generation of diverse chemical libraries for biological screening.

Experimental Protocol: Synthesis of a 2-Amino-4-Phenylthiazole Derivative

This protocol provides a detailed, step-by-step methodology for the synthesis of a representative 2-amino-4-phenylthiazole derivative, a common scaffold in medicinal chemistry.

Materials:

• 2-Bromoacetophenone

• Thiourea

• Methanol

• 5% Sodium Carbonate (Na₂CO₃) solution

• Stir bar and magnetic stir plate with heating

• Round-bottom flask

• Condenser

• Beakers

• Buchner funnel and filter paper

Procedure: [10]

• Reaction Setup: In a round-bottom flask, combine 2-bromoacetophenone (1.0 eq) and thiourea (1.1 eq).

• Solvent Addition: Add methanol (approximately 5 mL per gram of 2-bromoacetophenone) and a stir bar to the flask.

• Heating and Reflux: Attach a condenser and heat the mixture with stirring on a hot plate to a gentle reflux (approximately 65-70 °C).

• Reaction Monitoring: Allow the reaction to proceed for 30-60 minutes. The progress can be monitored by Thin Layer Chromatography (TLC).

• Cooling: After the reaction is complete, remove the flask from the heat and allow it to cool to room temperature.

• Precipitation: Pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate (Na₂CO₃). The basic solution neutralizes the hydrobromide salt of the thiazole, causing the free base to precipitate out of solution.[9]

• Isolation: Isolate the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the solid with cold water to remove any remaining salts.

• Drying: Allow the product to air dry or dry in a desiccator. The resulting 2-amino-4-phenylthiazole can then be characterized.

Causality of Experimental Choices:

• Methanol as Solvent: Methanol is a polar protic solvent that effectively dissolves the reactants and facilitates the reaction.

• Excess Thiourea: A slight excess of thiourea is used to ensure the complete consumption of the limiting reagent, 2-bromoacetophenone.

• Sodium Carbonate Wash: The thiazole is initially formed as a hydrobromide salt. The addition of a weak base like sodium carbonate deprotonates the thiazole, rendering it neutral and insoluble in the aqueous solution, thus allowing for its precipitation and easy isolation.[9]

Purification of Thiazole Derivatives

For many applications, the precipitated product from the Hantzsch synthesis is of sufficient purity.[9] However, for rigorous biological testing and characterization, further purification is often necessary. Column chromatography is a standard and effective method for this purpose.

Column Chromatography Protocol:

• Stationary Phase: Silica gel is the most common stationary phase for the purification of thiazole derivatives.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is typically used. The optimal ratio is determined by TLC analysis to achieve good separation of the desired product from any impurities.

• Column Packing: A glass column is carefully packed with a slurry of silica gel in the chosen mobile phase.

• Sample Loading: The crude product is dissolved in a minimal amount of the mobile phase or a suitable solvent and carefully loaded onto the top of the silica gel bed.

• Elution: The mobile phase is allowed to flow through the column, and fractions are collected.

• Analysis: The collected fractions are analyzed by TLC to identify those containing the pure product.

• Solvent Evaporation: The fractions containing the pure compound are combined, and the solvent is removed under reduced pressure to yield the purified thiazole derivative.

Section 3: Structural Characterization of Novel Thiazole Derivatives

Unambiguous structural confirmation of newly synthesized compounds is a critical step in the drug discovery process. A combination of spectroscopic techniques is employed for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, respectively. This allows for the precise determination of the compound's structure.[11]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides a highly accurate measurement of the molecular weight of the compound, confirming its elemental composition.[12][13]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific functional groups within the molecule.

Section 4: Initial Biological Investigation: In Vitro Cytotoxicity Screening

The initial biological evaluation of novel thiazole derivatives often begins with an assessment of their cytotoxic effects against cancer cell lines. The MTT assay is a widely used, reliable, and straightforward colorimetric assay for this purpose.[6][14][15]

MTT Assay Protocol for Cytotoxicity Screening

The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[15] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[15] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Multi-well spectrophotometer (plate reader)

Procedure: [6][14][15][16]

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the novel thiazole derivatives in complete cell culture medium. Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a multi-well spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, can then be determined.

Section 5: Structure-Activity Relationship (SAR) and Hit-to-Lead Optimization

The data obtained from the initial biological screening is crucial for establishing a structure-activity relationship (SAR).[1][17] SAR studies aim to identify the key structural features of a molecule that are responsible for its biological activity.

Case Study: 2,4-Disubstituted Thiazoles as Anticancer Agents

A study on a series of 2,4-disubstituted thiazole derivatives revealed important SAR insights for their anticancer activity against various cell lines.[3]

Compound	R1 Group	R2 Group	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)
1a	Phenyl	Amine	>100	>100
1b	4-Chlorophenyl	Amine	15.2	21.5
1c	4-Methoxyphenyl	Amine	8.7	12.3
1d	4-Nitrophenyl	Amine	5.1	7.8

Data is illustrative and based on trends observed in the literature.

From this illustrative data, several key SAR observations can be made:

• Substitution at the 4-position of the phenyl ring is crucial for activity. The unsubstituted phenyl derivative (1a) is inactive.

• Electron-withdrawing groups appear to enhance activity. The nitro-substituted compound (1d) is the most potent.

• An electron-donating group (methoxy) also confers significant activity, suggesting that both electronic and steric factors play a role.

These initial SAR insights guide the subsequent hit-to-lead optimization process.[18][19][20] The goal of this phase is to improve the potency, selectivity, and pharmacokinetic properties of the initial "hit" compounds. This is an iterative process involving the synthesis of new analogs with systematic modifications and their subsequent biological evaluation.

Section 6: In Silico Modeling: Guiding Rational Drug Design

Computational methods, such as molecular docking, are invaluable tools in modern drug discovery.[7][21][22] Molecular docking predicts the preferred orientation of a ligand when bound to a target protein.[21] This can provide insights into the binding mode of novel thiazole derivatives and help to rationalize the observed SAR.

For example, docking studies of thiazole derivatives into the ATP-binding site of VEGFR-2 have revealed key interactions, such as hydrogen bonds with specific amino acid residues, that are critical for inhibitory activity.[7] This information can then be used to design new derivatives with improved binding affinity and, consequently, higher potency.

Visualizing the Workflow and Concepts

To provide a clearer understanding of the processes discussed, the following diagrams have been generated using Graphviz.

Caption: A high-level overview of the discovery and initial investigation workflow for novel thiazole derivatives.

Caption: A step-by-step workflow for the in vitro cytotoxicity screening of novel compounds using the MTT assay.

Conclusion

The discovery and initial investigation of novel thiazole derivatives is a multifaceted process that requires a synergistic approach, integrating synthetic chemistry, analytical characterization, biological evaluation, and computational modeling. This guide has provided a comprehensive overview of the key methodologies and the underlying scientific principles that drive this exciting area of research. By adhering to these rigorous and self-validating protocols, researchers can confidently advance their discoveries from the laboratory bench towards the development of the next generation of thiazole-based therapeutics.

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• Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. (2023). PMC. [Link]

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• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019). MDPI. [Link]

• Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors. (2022). PMC. [Link]

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Protocols & Analytical Methods

Application Note: A Detailed Experimental Protocol for the Suzuki-Miyaura Coupling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern synthetic organic chemistry, particularly within the realm of pharmaceutical and materials science.[1][2] Its power lies in the efficient and versatile construction of carbon-carbon bonds, a fundamental transformation in the assembly of complex molecular architectures.[3] This palladium-catalyzed reaction, which couples organoboron compounds with organic halides or pseudohalides, is celebrated for its mild reaction conditions, broad functional group tolerance, and the relatively low toxicity of its boron-based reagents.[1]

This application note provides a comprehensive, field-proven protocol for the Suzuki-Miyaura coupling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, a heterocyclic building block of significant interest in medicinal chemistry. The 2-aminothiazole moiety is a privileged scaffold, and the ability to introduce diverse substituents at the C5-position via C-C bond formation is a critical strategy in the development of novel therapeutic agents.[4] We will delve into the mechanistic underpinnings of the reaction to provide a rationale for the experimental design, ensuring a robust and reproducible procedure for researchers, scientists, and drug development professionals.

The Catalytic Heart: Unraveling the Suzuki-Miyaura Cycle

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[5] Understanding this catalytic cycle is paramount for troubleshooting and optimizing the reaction. The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, forming a Pd(II) complex.[6] This is often the rate-determining step of the reaction.[6] The reactivity of the organic halide typically follows the trend: I > OTf > Br >> Cl.[6][7]

• Transmetalation: The organic group from the boronic acid (or its ester) is transferred to the palladium center. This step requires activation of the organoboron species by a base, which forms a more nucleophilic "ate" complex, facilitating the transfer of the organic moiety to the palladium.[8]

• Reductive Elimination: The two organic fragments on the Pd(II) complex couple and are expelled, forming the desired C-C bond and regenerating the catalytically active Pd(0) species, which then re-enters the catalytic cycle.[6]

Caption: Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction.

Experimental Protocol: Suzuki Coupling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

This protocol provides a robust starting point for the Suzuki coupling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine with a generic arylboronic acid. Optimization may be required for particularly challenging coupling partners.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Stoichiometry	Purity	Notes
5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine	C₇H₁₁BrN₂S	235.15	1.0 equiv	>95%	The limiting reagent.
Arylboronic Acid	ArB(OH)₂	Variable	1.2-1.5 equiv	>97%	An excess is used to drive the reaction to completion.
Palladium Catalyst (e.g., Pd(dppf)Cl₂)	C₃₄H₂₈Cl₂FeP₂Pd	731.70	1-5 mol%	>98%	Other catalysts like Pd(PPh₃)₄ or Pd₂(dba)₃ with a suitable ligand can be used.[4]
Base (e.g., Potassium Carbonate)	K₂CO₃	138.21	2.0-3.0 equiv	>99%	Anhydrous. Other bases like K₃PO₄ or Cs₂CO₃ can be employed.[4]
Solvent (e.g., 1,4-Dioxane/Water)	C₄H₈O₂ / H₂O	-	-	Anhydrous	A 4:1 to 10:1 mixture is common. Other solvents like DME, THF, or toluene can also be used.[5]
Inert Gas	N₂ or Ar	-	-	High Purity	Essential for preventing catalyst degradation.

Equipment

• Schlenk flask or microwave vial

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Inert atmosphere manifold (Schlenk line)

• Syringes and needles

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography

Step-by-Step Procedure

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• 8. Suzuki Coupling [organic-chemistry.org]

Application Notes & Protocols for the Purification of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Abstract

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is a substituted aminothiazole, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science.[1] Achieving high purity of this intermediate is paramount for its successful application in multi-step syntheses, as residual impurities can lead to undesirable side reactions, reduced yields in subsequent steps, and complications in the purification of the final active pharmaceutical ingredient (API). This document provides detailed protocols for two primary purification techniques: silica gel column chromatography and recrystallization. Additionally, methods for assessing final purity are outlined.

Introduction: The Challenge of Purity

The synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, typically via electrophilic bromination of the corresponding N,N,4-trimethyl-1,3-thiazol-2-amine, can introduce a variety of process-related impurities. The primary amino group of related compounds can affect bromination reactions, potentially leading to lower yields and a more complex impurity profile.[2]

Common Impurities May Include:

• Unreacted Starting Material: N,N,4-trimethyl-1,3-thiazol-2-amine.

• Regioisomers: Bromination at other positions on the thiazole ring, although the 5-position is typically favored.

• Over-brominated Products: Di-brominated species.

• Reagents and Byproducts: Residual brominating agents (e.g., N-Bromosuccinimide, Bromine) and their byproducts.

Given the solid nature of the target compound, both column chromatography and recrystallization are highly effective purification strategies. The choice between them depends on the impurity profile, the required scale, and available resources.

Method 1: High-Resolution Purification by Column Chromatography

Column chromatography is the method of choice for separating compounds with differing polarities. For 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, a normal-phase silica gel setup is recommended, which separates less polar compounds from more polar ones.

Principle of Separation

This technique relies on the differential partitioning of the crude material's components between a solid stationary phase (silica gel) and a liquid mobile phase (eluent). Components with higher polarity will have a stronger affinity for the polar silica gel and will thus elute more slowly. Less polar components will travel through the column more quickly. By gradually increasing the polarity of the mobile phase (a gradient elution), compounds can be eluted sequentially based on their polarity.

Table 1: Column Chromatography Parameters

Parameter	Recommended Conditions	Rationale & Expertise
Stationary Phase	Silica Gel (230-400 mesh)	The smaller particle size provides a larger surface area, leading to better separation efficiency, which is critical for removing closely related isomers.
Mobile Phase (Eluent)	n-Hexane / Ethyl Acetate	This is a versatile solvent system for compounds of moderate polarity. The ratio is adjusted to control the elution speed.[3][4]
Eluent Gradient	1. Equilibrate: 95:5 Hexane:EtOAc2. Load Sample3. Elute: 95:5 to 90:10 Hexane:EtOAc	Starting with low polarity ensures that all compounds bind to the column. A gradual increase in ethyl acetate concentration will first elute non-polar impurities, followed by the target compound.[4]
Monitoring	Thin-Layer Chromatography (TLC)	TLC is essential for tracking the progress of the separation and identifying fractions containing the pure product.

Experimental Protocol: Column Chromatography

• Column Packing: a. Prepare a slurry of silica gel in the initial low-polarity eluent (e.g., 95:5 n-hexane:ethyl acetate). b. Pack a glass chromatography column with the slurry, ensuring no air bubbles are trapped, which can compromise separation. A layer of sand at the top can prevent disturbance of the silica bed during solvent addition.[4]

• Sample Loading: a. Dissolve the crude 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine in a minimal amount of a suitable solvent like dichloromethane or ethyl acetate. b. Adsorb this solution onto a small amount of silica gel by evaporating the solvent. This "dry loading" method often results in sharper bands and better separation than direct liquid injection. c. Carefully add the dried, sample-adsorbed silica to the top of the prepared column.

• Elution and Fraction Collection: a. Begin eluting with the initial mobile phase (95:5 Hexane:EtOAc). b. Collect fractions in test tubes or vials. c. Monitor the fractions by TLC, spotting each fraction on a TLC plate and developing it in a solvent system that gives good separation (e.g., 80:20 Hexane:EtOAc). Visualize spots under UV light. d. Once less polar impurities have eluted, gradually increase the eluent polarity (e.g., to 90:10 Hexane:EtOAc) to elute the target compound. e. Combine the fractions that contain the pure product, as determined by TLC.

• Solvent Removal: a. Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine.

Purification Workflow Diagram

Caption: General workflow for the purification and analysis of the target compound.

Method 2: Purification by Recrystallization

Recrystallization is an excellent technique for purifying crystalline solids, particularly for removing small amounts of impurities on a large scale.

Principle of Purification

This method leverages the difference in solubility of the compound and its impurities in a chosen solvent at different temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but readily at its boiling point. As the hot, saturated solution cools, the solubility of the target compound decreases, causing it to crystallize out, while impurities remain dissolved in the mother liquor.[5]

Table 2: Recrystallization Solvent Selection Guide

Solvent System	Suitability	Rationale
Single Solvent	Ethanol, Isopropanol	Polar protic solvents are often effective for aminothiazoles. The ideal solvent should be tested on a small scale.
Binary Solvent	Ethyl Acetate / Hexane	A "good" solvent (ethyl acetate) dissolves the compound, and a "poor" solvent (hexane) is added to induce precipitation. This offers fine control over the crystallization process.[5]
Binary Solvent	Ethanol / Water	Similar to the above, water acts as the "poor" solvent to reduce the solubility of the organic compound upon cooling.[5]

Experimental Protocol: Recrystallization

• Solvent Selection: a. In a small test tube, add ~20-30 mg of the crude compound. b. Add a potential solvent dropwise. If the compound dissolves easily at room temperature, the solvent is unsuitable. c. If it is insoluble, heat the mixture. A suitable solvent will dissolve the compound upon heating.[5]

• Dissolution: a. Place the crude product in an Erlenmeyer flask. b. Add a minimal amount of the selected hot recrystallization solvent and bring the mixture to a boil with stirring until the compound is fully dissolved.[5]

• Decolorization (If Necessary): a. If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. b. Reheat the solution to boiling for a few minutes. The charcoal will adsorb colored impurities.[5]

• Hot Filtration: a. If charcoal was used, or if there are insoluble impurities, perform a hot filtration using a pre-heated funnel and flask to remove them. This step prevents premature crystallization of the product.[5]

• Crystallization: a. Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. b. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[5]

• Crystal Isolation and Drying: a. Collect the crystals by vacuum filtration (e.g., using a Büchner funnel). b. Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor. c. Dry the crystals in a vacuum oven.

Troubleshooting Recrystallization

Caption: Decision-making flowchart for troubleshooting common recrystallization problems.[5]

Purity Assessment Protocols

After purification, the purity of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine must be quantitatively assessed. HPLC and GC-MS are standard methods for this purpose.

Table 3: Purity Assessment by HPLC

Parameter	Recommended Conditions	Notes
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	A standard column for analyzing moderately polar organic compounds.[4]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Gradient elution is recommended for optimal separation of potential impurities.
Gradient	Start at 40% B, ramp to 95% B over 10 minutes.	This is a starting point and should be optimized based on the specific impurity profile observed.
Detection	UV at 254 nm	The aromatic thiazole ring should have strong absorbance at this wavelength.

Table 4: Purity Assessment by GC-MS

Parameter	Recommended Conditions	Notes
Column	Capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm)	A general-purpose column suitable for a wide range of organic molecules.
Carrier Gas	Helium (Constant flow, e.g., 1.0 mL/min)	[4]
Oven Program	Start at 120 °C, ramp at 15 °C/min to 300 °C, hold for 5 min.	This program should be optimized based on the compound's volatility.[4]
MS Detector	Electron Ionization (EI) at 70 eV	The resulting mass spectrum can be used to confirm the identity and molecular weight of the purified compound.

References

• Technical Support Center: Recrystallization of 5-Bromo-2-chlorobenzo[d]thiazole Derivatives - Benchchem.
• 5-bromo-4-methyl-thiazol-2-amine 3034-57-9 - Sigma-Aldrich.
• Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents - Thesis Template.
• US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents.
• Application Notes and Protocols for the Purification of 3-Bromo-N,N-diethyl-4-methylaniline - Benchchem.
• A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives.

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• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Kinase Inhibitor Screening Using 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[1][2] This has established them as a major class of therapeutic targets.[3] The 2-aminothiazole scaffold has emerged as a privileged structure in the design of potent kinase inhibitors, with notable examples such as Dasatinib, a pan-Src family kinase inhibitor.[4] This document provides a comprehensive guide for the initial characterization of a novel 2-aminothiazole derivative, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, as a potential kinase inhibitor. Detailed protocols for both biochemical and cell-based screening assays are presented to enable researchers to assess its potency, selectivity, and cellular activity.

Introduction: The Pursuit of Novel Kinase Inhibitors

The human kinome comprises over 500 protein kinases that act as molecular switches, controlling a vast array of cellular processes.[5] Aberrant kinase activity can drive diseases, making the development of specific inhibitors a cornerstone of modern drug discovery.[6] High-throughput screening (HTS) of chemical libraries is a fundamental approach to identify novel kinase inhibitor scaffolds.[7][8]

The 2-aminothiazole core is a recurring motif in many clinically successful kinase inhibitors.[4][9] Its ability to form key hydrogen bond interactions within the ATP-binding site of kinases makes it an attractive starting point for inhibitor design.[4] This application note focuses on 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, a compound featuring this core structure, and outlines a systematic approach to evaluate its potential as a kinase inhibitor.

Compound Profile: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Property	Value	Source
IUPAC Name	5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine	N/A
Molecular Formula	C7H10BrN3S	N/A
Molecular Weight	248.14 g/mol	N/A
Structure	(Hypothetical Structure)	N/A
Purity	>95% (recommended)	N/A

2.1. Handling and Storage

• Storage: Store the solid compound at -20°C, protected from light and moisture.

• Solubilization: For screening assays, prepare a stock solution of 10 mM in 100% dimethyl sulfoxide (DMSO). Ensure complete dissolution by vortexing. Store the DMSO stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Biochemical Kinase Assays: Determining In Vitro Potency and Selectivity

Biochemical assays are essential for the initial characterization of a compound's direct inhibitory effect on a purified kinase.[10] These assays typically measure the formation of the phosphorylated product or the consumption of ATP, which is directly proportional to kinase activity.[11] Luminescence-based assays, such as ADP-Glo™, are widely used due to their high sensitivity and suitability for HTS.[12]

3.1. Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a universal, luminescence-based method for measuring kinase activity. The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert the ADP generated during the kinase reaction into ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal is directly proportional to the amount of ADP produced and, therefore, to the kinase activity.

3.2. Protocol: IC50 Determination using a Luminescence-Based Biochemical Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine against a target kinase.

Materials:

• 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine (10 mM stock in DMSO)

• Purified recombinant kinase of interest

• Kinase-specific substrate

• ATP

• Kinase assay buffer

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Multichannel pipettors

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Dilution:

  • Prepare a serial dilution of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine in DMSO. A typical starting concentration for the dilution series is 100 µM.

  • Transfer a small volume of each dilution to an intermediate plate and dilute further with kinase assay buffer to achieve the desired final assay concentrations. The final DMSO concentration in the assay should be kept constant, typically ≤1%.

• Kinase Reaction:

  • Add the kinase, substrate, and assay buffer to the wells of the 384-well plate.

  • Add the diluted compound or DMSO (for vehicle control) to the appropriate wells.

  • Initiate the kinase reaction by adding ATP. The final reaction volume is typically 5-10 µL.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• ADP Detection:

  • Add an equal volume of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle (0% inhibition) and no-kinase (100% inhibition) controls.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

3.3. Workflow for Biochemical IC50 Determination

Caption: Workflow for cell-based proliferation assay.

Conclusion and Future Directions

This application note provides a foundational framework for the initial evaluation of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine as a potential kinase inhibitor. By following the detailed biochemical and cell-based protocols, researchers can effectively determine its in vitro potency, selectivity, and cellular activity. Positive results from these initial screens would warrant further investigation, including mechanism of action studies, lead optimization, and in vivo efficacy testing, to fully elucidate its therapeutic potential. [10]

References

• Bischoff, J. R., & Kirn, D. (2005). High-throughput screening for kinase inhibitors. Chembiochem, 6(3), 481-490. [Link]

• Karaman, M. W., Herrgard, S., Treiber, D. K., Gallant, P., Atteridge, C. E., Campbell, B. T., ... & Zarrinkar, P. P. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature biotechnology, 26(1), 127-132. [Link]

• Okada, K., Naito, M., & Seimiya, H. (2019). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(7), 746-755. [Link]

• Grant, S. K. (2008). High-Throughput Screening for Kinase Inhibitors. Drug Discovery and Development. [Link]

• Eurofins DiscoverX. (2026). Accelerating kinase drug discovery with validated kinase activity assay kits. [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

• BioAssay Systems. Kinase Inhibitor Screening Services. [Link]

• The Scientist. (2024). Leveraging Recombinant Kinases for Drug Discovery Research. [Link]

• Zhang, J., Yang, P. L., & Gray, N. S. (2023). Screening assays for tyrosine kinase inhibitors: A review. Journal of Pharmaceutical and Biomedical Analysis, 223, 115166. [Link]

• Cohen, P. (2005). High Throughput Screening for Protein Kinase Inhibitors. Current Drug Discovery Technologies, 2(1), 1-12. [Link]

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• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]

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• Roskoski, R. Jr. (2025). Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications. Pharmacological Research, 107, 107123. [Link]

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• Das, J., Chen, P., Norris, D., Padmanabha, R., Lin, J., Moquin, R. V., ... & Barrish, J. C. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of medicinal chemistry, 49(23), 6819-6832. [Link]

• Fischer, P. M., & Lane, D. P. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors. Bioorganic & medicinal chemistry letters, 20(11), 3429-3432. [Link]

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Application Notes and Protocols for Biological Evaluation of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine Derivatives

Introduction: The Therapeutic Potential of Thiazole Derivatives

The thiazole ring is a prominent scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Derivatives of the 2-aminothiazole nucleus, in particular, have been extensively explored and have shown promise as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents.[3][4] The diverse pharmacological profiles of these compounds stem from their ability to interact with various biological targets, including enzymes and receptors. This guide focuses on a specific subclass, the 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine derivatives, and provides a comprehensive suite of biological assays to elucidate their mechanism of action and therapeutic potential, with a particular focus on their potential as protein kinase inhibitors.

Protein kinases play a pivotal role in cell signaling, and their dysregulation is a hallmark of many diseases, most notably cancer. The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies. Given the structural similarities of the 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine core to known kinase inhibitors, a logical and scientifically rigorous approach to characterizing these derivatives is to investigate their effects on kinase activity and downstream cellular processes.

This document provides detailed protocols for a tiered approach to biological testing, starting with a primary biochemical assay to assess direct kinase inhibition, followed by secondary cell-based assays to determine cellular potency and mechanism of action.

Tier 1: Primary Biochemical Assay - In Vitro Kinase Inhibition

The initial step in characterizing a potential kinase inhibitor is to determine its ability to directly inhibit the enzymatic activity of a target kinase in a cell-free system. This provides a direct measure of the compound's potency and is essential for establishing a structure-activity relationship (SAR). A variety of assay formats are available for this purpose, including radiometric, fluorescence-based, and luminescence-based methods.[5][6] We will focus on a luminescence-based assay that measures ATP consumption, a direct indicator of kinase activity.

Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a robust and high-throughput method for measuring kinase activity. It quantifies the amount of ADP produced during the kinase reaction. The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted back to ATP, which is then used by luciferase to generate a luminescent signal that is directly proportional to the initial kinase activity.[7] A reduction in the luminescent signal in the presence of the test compound indicates inhibition of the kinase.

Experimental Workflow: In Vitro Kinase Inhibition Assay

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol: MTT Cell Viability Assay

Materials:

• Cancer cell line expressing the target kinase (e.g., A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Clear, flat-bottomed 96-well plates

• Spectrophotometer (plate reader)

Protocol:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine derivative in complete medium from your DMSO stock. Ensure the final DMSO concentration is less than 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compound or vehicle (medium with DMSO) to the appropriate wells.

  • Incubate the plate for 48 to 72 hours at 37°C and 5% CO₂.

• MTT Assay:

  • Add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the GI₅₀ (concentration for 50% growth inhibition).

Data Presentation:

Compound Derivative	Cell Line	GI₅₀ (µM)
Derivative 1	A549	1.2
Derivative 2	A549	5.8
Derivative 1	MCF-7	0.9
Derivative 2	MCF-7	4.5

Tier 3: Mechanistic Cellular Assays - Investigating Apoptosis Induction

A reduction in cell viability can be the result of several cellular processes, including apoptosis (programmed cell death). [8]Investigating whether a compound induces apoptosis is a critical step in understanding its mechanism of action. Several assays can be used to detect the hallmarks of apoptosis, such as the externalization of phosphatidylserine (PS), caspase activation, and DNA fragmentation. [9]

Annexin V/Propidium Iodide (PI) Apoptosis Assay

During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore (e.g., FITC) to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late-stage apoptotic and necrotic cells. [10]By using both Annexin V and PI, one can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow: Annexin V/PI Apoptosis Assay

Caption: Workflow for the Annexin V/PI apoptosis assay.

Detailed Protocol: Annexin V/PI Apoptosis Assay

Materials:

• Cancer cell line of interest

• 6-well plates

• FITC Annexin V Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine derivative at its GI₅₀ and 2x GI₅₀ concentrations for 24-48 hours. Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting:

  • Collect the culture medium (which contains detached, potentially apoptotic cells).

  • Wash the adherent cells with PBS and detach them using trypsin.

  • Combine the detached cells with the collected medium and centrifuge to pellet the cells.

  • Wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • FITC is detected in the FL1 channel and PI in the FL2 channel.

  • Gate the cell populations to quantify:

    • Viable cells: Annexin V-negative / PI-negative

    • Early apoptotic cells: Annexin V-positive / PI-negative

    • Late apoptotic/necrotic cells: Annexin V-positive / PI-positive

    • Necrotic cells: Annexin V-negative / PI-positive

Tier 4: Target Validation - Western Blotting for Signaling Pathway Modulation

To confirm that the observed cellular effects are due to the inhibition of the intended kinase target, it is essential to demonstrate that the compound modulates the specific signaling pathway regulated by that kinase. Western blotting is a powerful technique to detect changes in the phosphorylation status of the target kinase (autophosphorylation) and its downstream substrates. [11]

Principle of Western Blotting

Western blotting involves separating proteins by size using gel electrophoresis, transferring them to a solid support membrane, and then probing the membrane with antibodies specific to the target protein. [11]By using antibodies that recognize either the total protein or its phosphorylated form, one can assess the effect of the compound on kinase activity within the cell.

Experimental Workflow: Western Blotting

Caption: General workflow for Western blotting.

Detailed Protocol: Western Blotting

Materials:

• Cell line of interest

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membrane

• Transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (total and phosphorylated forms of the target kinase and a downstream substrate)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment and Lysis:

  • Treat cells with the test compound at various concentrations for a specified time (e.g., 1-4 hours).

  • Wash the cells with ice-cold PBS and lyse them in lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate. [12]2. SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-kinase) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against the total form of the kinase or a housekeeping protein like β-actin or GAPDH.

Conclusion

The protocols outlined in this guide provide a comprehensive and systematic approach to the biological evaluation of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine derivatives as potential kinase inhibitors. By following this tiered strategy, researchers can efficiently screen compounds for their primary biochemical activity, assess their potency and effects in a cellular context, and validate their mechanism of action. This rigorous evaluation is essential for identifying promising lead candidates for further preclinical and clinical development.

References

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• PubChem. (n.d.). 4-Bromo-5-methyl-1,3-thiazol-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Chemical Review Letters. (2025). A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Chemical Review Letters, 8, 720-740.

• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]

• de Oliveira, C. H. T., Pavan, F. R., & Leite, F. L. (2017). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. Scientific reports, 7(1), 1-11.
• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315.
• Kamal, A., Reddy, T. S., Vishnuvardhan, M. V. P. S., & Ramakrishna, G. (2016). Synthesis, docking and biological evaluation of some novel 5-bromo-2-(5-aryl-1, 3, 4-thiadiazol-2-yl) isoindoline-1, 3-dione derivatives targeting ATP-binding site of topoisomerase II. Medicinal Chemistry Research, 25(5), 986-997.
• Al-Ghorbani, M., Kumar, P., Khan, I., & Asiri, A. M. (2021). Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. ACS Omega, 6(29), 18975-18987.

• ResearchGate. (n.d.). 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions. Retrieved from [Link]

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• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• Al-Majidi, S. M., & Al-Amiery, A. A. (2022). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Molecules, 27(17), 5645.

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• Kato, T., & He, Y. (2023). Apoptosis Detection Assays. In Methods in Molecular Biology (Vol. 2643, pp. 61-71). Humana, New York, NY.

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Application Notes and Protocols: The 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine Scaffold in Modern Drug Discovery

Introduction

The 2-aminothiazole (2-AT) core is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds and clinically approved drugs.[1][2] This five-membered heterocycle is a key pharmacophore in therapeutics ranging from the multi-kinase inhibitor Dasatinib (used in oncology) to anti-inflammatory and antimicrobial agents.[3][4] The scaffold's value lies in its rigid, planar structure and its ability to engage in multiple non-covalent interactions, including hydrogen bonding and π-stacking, with biological targets.

This guide focuses on a specific, strategically functionalized derivative: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine . The deliberate placement of a bromine atom, a 4-methyl group, and an N,N-dimethylamino moiety transforms the simple 2-AT core into a versatile platform for library synthesis and lead optimization. The bromine atom at the 5-position serves as a crucial synthetic handle for palladium-catalyzed cross-coupling reactions, enabling the systematic exploration of chemical space. This document provides an in-depth analysis of the scaffold's strategic value, detailed protocols for its derivatization, and workflows for its application in drug discovery programs, particularly in the context of kinase inhibitor development.

Section 1: Scaffold Analysis and Strategic Value

The utility of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine stems from the distinct roles of each of its substituents. Understanding these roles is fundamental to leveraging the scaffold for efficient lead generation.

Property	Value	Reference
Chemical Name	5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine	[5]
CAS Number	878890-10-9	[5]
Molecular Formula	C₆H₁₀BrN₃S
Molecular Weight	236.13 g/mol
Appearance	Solid	[6]
Key Functional Groups	Aryl Bromide, Tertiary Amine, Thiazole

Strategic Importance of Substituents

• The 5-Bromo Group (The Synthetic Handle): This is the scaffold's primary point of diversification. The carbon-bromine bond is highly susceptible to oxidative addition by palladium(0) catalysts, making it an ideal substrate for a wide array of cross-coupling reactions. This allows for the facile introduction of various aryl, heteroaryl, alkyl, and acyl groups, profoundly influencing the compound's steric and electronic properties to achieve potent and selective target engagement.

• The 2-(N,N-dimethylamino) Group (The Modulator): Unlike a primary 2-amino group which acts as a strong hydrogen bond donor, the tertiary N,N-dimethylamino group is only a hydrogen bond acceptor. This modification significantly alters the scaffold's interaction profile with protein targets. It can also enhance metabolic stability by blocking N-dealkylation and improve physicochemical properties such as solubility and cell permeability.

• The 4-Methyl Group (The Steric Anchor): This small alkyl group provides a subtle yet important steric influence. It can orient adjacent, larger groups introduced at the 5-position, potentially locking the molecule into a favorable binding conformation. Furthermore, it can prevent undesirable planar stacking interactions and may block sites of metabolism, thereby improving the pharmacokinetic profile.

Caption: Strategic analysis of the scaffold's key features.

Section 2: Synthesis and Derivatization Protocols

The true power of this scaffold is realized through its chemical modification. The following protocols provide robust, field-proven methods for generating diverse libraries of derivatives.

Protocol 2.1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

Rationale: The Suzuki-Miyaura reaction is one of the most powerful and versatile methods for forming carbon-carbon bonds.[7] For the 5-bromo-thiazole scaffold, it is the premier method for introducing aryl and heteroaryl moieties. This is critical for probing interactions with hydrophobic pockets in target proteins and for tuning the electronics of the molecule. The choice of a modern Buchwald-type ligand (e.g., SPhos, XPhos) is often crucial for achieving high yields with sterically hindered or electron-rich heteroaryl substrates.[8]

Workflow Diagram:

Caption: General workflow for Suzuki-Miyaura coupling.

Step-by-Step Protocol:

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine (1.0 eq), the desired aryl- or heteroarylboronic acid (1.2 eq), and potassium carbonate (K₂CO₃, 2.5 eq).

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water. The total volume should be sufficient to achieve a substrate concentration of approximately 0.1 M.

• Inert Atmosphere: Seal the vial and purge with dry nitrogen or argon gas for 5-10 minutes. This step is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.[8]

• Catalyst Addition: Under the inert atmosphere, add the palladium source (e.g., Pd₂(dba)₃, 2.5 mol%) and the phosphine ligand (e.g., SPhos, 5.5 mol%).

• Reaction: Place the sealed vial in a preheated oil bath or heating block at 90 °C and stir vigorously for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the final product.

Protocol 2.2: Buchwald-Hartwig Amination for C-N Bond Formation

Rationale: The Buchwald-Hartwig amination is the definitive method for creating aryl-amine bonds.[9][10] Applying this reaction to the 5-bromo-thiazole scaffold allows for the introduction of a vast array of primary and secondary amines. This is paramount for establishing key hydrogen bonds with protein targets, modulating pKa, and enhancing pharmacokinetic properties. The choice of a strong, non-nucleophilic base like sodium tert-butoxide is essential for deprotonating the amine coupling partner to facilitate its entry into the catalytic cycle.[11]

Step-by-Step Protocol:

• Reagent Preparation: In a glovebox or under a strict inert atmosphere, add sodium tert-butoxide (NaOtBu, 1.4 eq) to an oven-dried reaction vial.

• Substrate Addition: Add 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine (1.0 eq) and the desired amine coupling partner (1.2 eq).

• Catalyst System: Add the palladium precatalyst (e.g., G3-XPhos Palladacycle, 2 mol%) and anhydrous toluene.

• Reaction: Seal the vial tightly and place it in a preheated heating block at 100 °C. Stir for 12-24 hours. Monitor the reaction progress by LC-MS.

• Workup: Cool the reaction to room temperature. Carefully quench by adding saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and water.

• Extraction: Separate the layers and extract the aqueous phase twice with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude material by flash column chromatography to afford the desired N-arylated product.

Section 3: Application in Target-Oriented Drug Discovery

A library of compounds derived from the 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine scaffold is well-suited for screening against various target classes. A prominent application is in the discovery of novel kinase inhibitors.

Case Study: Kinase Inhibitor Discovery

Many successful kinase inhibitors utilize a heterocyclic core to form hydrogen bonds with the "hinge" region of the kinase ATP-binding site. The 2-aminothiazole scaffold is an excellent bioisostere for this purpose.[3] A library of derivatives can be screened against a panel of kinases to identify initial hits and understand structure-activity relationships (SAR).

Screening Cascade Diagram:

Caption: A typical screening cascade for kinase inhibitor discovery.

Protocol 3.1: Kinase Panel Screening

Rationale: Broad kinase panel screening is essential for identifying not only on-target activity but also potential off-target liabilities that could lead to toxicity.[12] Commercial services offer screening against hundreds of kinases, providing a comprehensive selectivity profile early in the discovery process.[13] Radiometric assays like ³³PanQinase™ or HotSpot™ are industry standards, measuring the transfer of ³³P-labeled phosphate from ATP to a substrate.[12]

General Protocol Outline:

• Compound Submission: Prepare stock solutions of library compounds in 100% DMSO at a concentration of 10 mM. Submit samples to a commercial kinase screening provider (e.g., Reaction Biology, Eurofins Discovery).

• Primary Screen: Request a single-point screen at a concentration of 1 or 10 µM against the desired kinase panel. The output will be reported as Percent Inhibition relative to a DMSO control.

• Data Analysis: Identify "hits" as compounds showing significant inhibition (e.g., >70%) of one or more kinases.

• IC₅₀ Determination: For the identified hits, perform a 10-point dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀). This provides a quantitative measure of potency.

• Selectivity Profiling: Analyze the IC₅₀ data to determine the compound's selectivity profile. A highly selective compound will potently inhibit the target kinase with significantly lower activity against other kinases.

Protocol 3.2: MTT Cell Viability Assay

Rationale: Once a potent kinase inhibitor is identified, it is crucial to determine if its enzymatic activity translates to a functional effect in cancer cells, such as inhibiting proliferation or inducing cell death. The MTT assay is a foundational colorimetric method for assessing cell viability. It measures the metabolic activity of mitochondrial reductase enzymes, which convert the yellow tetrazolium salt (MTT) into purple formazan crystals.[14] The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Seed a cancer cell line (e.g., A549, human lung carcinoma) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C and 5% CO₂ to allow cells to attach.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the appropriate wells. Include a vehicle control (e.g., 0.1% DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution (in sterile PBS) to each well. Incubate for another 4 hours at 37 °C. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the purple crystals.[15] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Hypothetical Data Presentation:

Compound ID	Target Kinase IC₅₀ (nM)	A549 Cell Viability IC₅₀ (µM)
Scaffold-A1	25	0.5
Scaffold-A2	150	3.2
Scaffold-B1	>10,000	>50
Dasatinib	1.5	0.08

Section 4: Caveats and Expert Considerations

While the 2-aminothiazole scaffold is highly valuable, researchers must be aware of potential pitfalls. A notable issue is the propensity for certain 2-AT derivatives to act as "promiscuous" binders or frequent hitters, particularly in fragment-based screening campaigns.[16] This promiscuity can arise from non-specific interactions or compound aggregation.

De-risking Strategies:

• Counter-Screening: Test hits in assays known to be susceptible to aggregators (e.g., using detergents like Triton X-100).

• Ligand Efficiency Metrics: Analyze SAR data using metrics like ligand efficiency (LE) to prioritize compounds that exhibit potent binding from a smaller number of heavy atoms.

• Structural Verification: Obtain crystal structures of hit compounds in complex with their target to confirm a specific, well-defined binding mode.

Conclusion

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is a highly strategic and synthetically tractable scaffold for modern medicinal chemistry. Its pre-installed synthetic handle allows for rapid and systematic diversification through robust cross-coupling methodologies. By enabling the exploration of structure-activity relationships around a proven pharmacophore, this scaffold serves as an exceptional starting point for the development of novel therapeutics, particularly in the competitive field of kinase inhibitor discovery. The protocols and workflows outlined in this guide provide a comprehensive framework for researchers to unlock the full potential of this versatile chemical tool.

References

• Roche Diagnostics. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Roche. [Link]

• Dahlin, J. L., et al. (2016). Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold. Journal of Medicinal Chemistry, 59(5), 2091–2103. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• Pattan, S., et al. (2016). Recent Developments of 2‐Aminothiazoles in Medicinal Chemistry. Chemical Reviews, 116(13), 7354-7421. [Link]

• Ghorbani, M., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Medicinal Chemistry Research, 30(4), 771-806. [Link]

• El-Sayed, M. A. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1469. [Link]

• The Royal Society of Chemistry. (n.d.). CHAPTER 2: New Screening Approaches for Kinases. Royal Society of Chemistry. [Link]

• Bantscheff, M., et al. (2011). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. Journal of Proteome Research, 10(3), 1305–1314. [Link]

• Nevagi, R. J. (2014). Biological and medicinal significance of 2-aminothiazoles. Der Pharma Chemica, 6(5), 329-349. [Link]

• El-Gamal, M. I., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. European Journal of Medicinal Chemistry, 143, 1034-1042. [Link]

• ResearchGate. (2009). Highly Efficient Borylation Suzuki Coupling Process for 4-Bromo-2-ketothiazoles: Straightforward Access to Micrococcinate and Saramycetate Esters. ResearchGate. [Link]

• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Reaction Biology. [Link]

• Bell, F. W., et al. (2009). Highly efficient borylation Suzuki coupling process for 4-bromo-2-ketothiazoles: straightforward access to micrococcinate and saramycetate esters. Organic Letters, 11(18), 4148-4151. [Link]

• Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Eurofins Discovery. [Link]

• Pharmaceutical Technology. (2024). SwiftFluo® TR-FRET Kinase Kits: Empowering Drug Discovery with Sensitivity, Versatility, and Scalability. Pharmaceutical Technology. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic Chemistry Portal. [Link]

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• 5. 5-Bromo-N-4-dimethyl-1,3-thiazol-2-amine - 878890-10-9 - Pope [popebiotech.com]
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Application Note & Protocol: Regioselective Bromination of N,N,4-trimethyl-1,3-thiazol-2-amine

Document ID: AN-2026-01-THZBR

Abstract

This document provides a comprehensive, field-proven protocol for the highly regioselective bromination of N,N,4-trimethyl-1,3-thiazol-2-amine. The target compound, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, is a valuable synthetic intermediate in medicinal chemistry and materials science. This protocol utilizes N-Bromosuccinimide (NBS) as a mild and efficient brominating agent, ensuring high yield and minimizing the formation of undesired side products. We will detail the reaction mechanism, provide a step-by-step experimental procedure, outline characterization methods, and discuss critical safety considerations.

Introduction and Scientific Background

The 2-aminothiazole scaffold is a privileged structure in drug discovery, appearing in numerous FDA-approved pharmaceuticals.[1][2] Halogenation of this heterocyclic core, particularly bromination, provides a versatile chemical handle for further molecular diversification through cross-coupling reactions.[3] The primary scientific challenge in the bromination of substituted 2-aminothiazoles is achieving high regioselectivity.

The substrate, N,N,4-trimethyl-1,3-thiazol-2-amine, possesses a highly activated ring system. The 2-(dimethylamino) group and the 4-methyl group are both electron-donating, strongly activating the thiazole ring towards electrophilic aromatic substitution. Theoretical and empirical data confirm that electrophilic attack on such activated 2-aminothiazoles occurs preferentially at the C5 position.[2][4]

This protocol employs N-Bromosuccinimide (NBS) as the electrophilic bromine source. Compared to elemental bromine (Br₂), NBS is a crystalline solid that is safer and easier to handle, reducing risks associated with toxicity and corrosivity.[5][6] Its use, particularly in a suitable solvent, allows for a controlled reaction that favors the desired C5-mono-brominated product.

Reaction Scheme and Mechanism

The reaction proceeds via a classic electrophilic aromatic substitution mechanism. The thiazole ring acts as the nucleophile, attacking the electrophilic bromine atom of NBS. The strong electron-donating nature of the 2-(dimethylamino) substituent directs the substitution almost exclusively to the C5 position.

Overall Reaction

Caption: Regioselective bromination at the C5 position.

Materials and Equipment

Reagents & Consumables

Reagent	Formula	M.W.	Purity	Supplier
N,N,4-trimethyl-1,3-thiazol-2-amine	C₆H₁₀N₂S	142.22	≥97%	Sigma-Aldrich
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	≥98%	Sigma-Aldrich
Chloroform (CHCl₃), Anhydrous	CHCl₃	119.38	≥99%	Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	ACS Reagent	Fisher Sci
Sodium Thiosulfate (Na₂S₂O₃)	Na₂S₂O₃	158.11	ACS Reagent	Fisher Sci
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	≥97%	Sigma-Aldrich
Deionized Water	H₂O	18.02	-	-
TLC Plates	-	-	Silica Gel 60 F₂₅₄	Millipore

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Dropping funnel

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass funnel and filter paper

• Standard laboratory glassware (beakers, graduated cylinders)

• TLC development chamber

• UV lamp (254 nm)

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale reaction.

Part A: Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add N,N,4-trimethyl-1,3-thiazol-2-amine (1.42 g, 10.0 mmol).

• Dissolve the starting material in 30 mL of anhydrous chloroform (CHCl₃).

• Cool the flask in an ice bath with continuous stirring. The temperature should be maintained between 0-5 °C.

Causality Note: Starting the reaction at a low temperature is crucial for controlling the reaction rate and minimizing the formation of potential over-brominated side products. Chloroform is selected as the solvent due to its inertness under these reaction conditions and its ability to dissolve both the starting material and the reagent.

Part B: Reagent Addition

• In a separate beaker, dissolve N-Bromosuccinimide (NBS) (1.87 g, 10.5 mmol, 1.05 eq.) in 20 mL of anhydrous chloroform. A slight excess of NBS ensures complete consumption of the starting material.

• Transfer the NBS solution to a dropping funnel.

• Add the NBS solution dropwise to the stirred, cooled solution of the thiazole over a period of 20-30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Let the reaction stir at room temperature for 2-3 hours.

Part C: Reaction Monitoring

• Monitor the progress of the reaction using Thin-Layer Chromatography (TLC).

• Mobile Phase: Ethyl Acetate / Hexane (30:70 v/v).

• Visualization: UV light (254 nm).

• The reaction is complete when the starting material spot is no longer visible by TLC. The product will appear as a new, less polar spot.

Part D: Work-up and Isolation

• Upon completion, transfer the reaction mixture to a 250 mL separatory funnel.

• Wash the organic layer sequentially with:

  • 2 x 30 mL of 5% aqueous sodium thiosulfate (Na₂S₂O₃) solution to quench any unreacted NBS.

  • 2 x 30 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any acidic byproducts.

  • 1 x 30 mL of brine (saturated NaCl solution) to facilitate phase separation.

• Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Causality Note: The aqueous washes are critical for removing impurities. Sodium thiosulfate reduces excess NBS to succinimide and bromide salts, while sodium bicarbonate neutralizes any HBr that may have formed, preventing potential side reactions.

Part E: Purification

• The crude product, typically an off-white to pale yellow solid, can be purified by recrystallization from an ethanol/water mixture or by flash column chromatography on silica gel (using Ethyl Acetate/Hexane as the eluent).

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Characterization Data (Expected)

The final product, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, should be characterized to confirm its identity and purity.

Analysis	Expected Results
Appearance	White to off-white solid
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~3.1 (s, 6H, N(CH₃)₂), ~2.4 (s, 3H, C₄-CH₃)
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): ~165 (C2), ~148 (C4), ~95 (C5), ~41 (N(CH₃)₂), ~17 (C₄-CH₃)
Mass Spec (ESI+)	m/z: [M+H]⁺ calculated for C₆H₁₁BrN₂S⁺: 221.98, found: 221.98

Note: NMR chemical shifts are approximate and may vary slightly based on solvent and concentration.

Safety and Handling

Personal Protective Equipment (PPE): Safety goggles, a lab coat, and nitrile gloves must be worn at all times. All operations should be performed inside a certified chemical fume hood.

Reagent-Specific Hazards:

• N-Bromosuccinimide (NBS): Corrosive, causes severe skin burns and eye damage.[7] Harmful if swallowed.[7] It is also an oxidizing agent and should be kept away from combustible materials.[8][9] Avoid inhalation of dust.[10]

• Chloroform (CHCl₃): Suspected carcinogen and harmful if swallowed or inhaled. Causes skin and eye irritation. Work in a well-ventilated fume hood.

Emergency Procedures:

• Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes and remove contaminated clothing.[7][10]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids apart.[7][8] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[7][8]

Waste Disposal: All chemical waste, including solvents and aqueous washes, must be disposed of in appropriately labeled hazardous waste containers according to institutional and local regulations.

References

• ResearchGate. (2025). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. Available at: [Link]

• National Institutes of Health (NIH). (2022). A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)-S Bond Formation. Available at: [Link]

• MDPI. (2019). One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water. Available at: [Link]

• ChemScience. (2024). Safety Data Sheet: N-Bromosuccinimide. Available at: [Link]

• SD Fine-Chem. (n.d.). N-BROMOSUCCINIMIDE GHS Safety Data Sheet. Available at: [Link]

• Carl ROTH. (n.d.). Safety data sheet: N-Bromosuccinimide. Available at: [Link]

• Aldrich. (2010). N-bromosuccinimide Safety Data Sheet. Available at: [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Available at: [Link]

• MDPI. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Available at: [Link]

• YouTube. (2021). Electrophilic aromatic bromination with N-bromosuccinimide. Available at: [Link]

• Organic Syntheses. (n.d.). 2-amino-4-methylthiazole. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 2-Boc-amino, 4-bromothiazole by halogen rearrangement. Available at: [Link]

• Zenodo. (1956). BROMINATION OF 2-AMINOTHIAZOLES AND THEIR USE AS POSSIBLE FUNGICIDES AND BACTERICIDES. Available at: [Link]

• ResearchGate. (2017). Synthesis and Characterizations of Triazine Derivative. Available at: [Link]

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available at: [Link]

• National Institutes of Health (NIH). (2016). Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. Available at: [Link]

• ResearchGate. (2019). 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions. Available at: [Link]

• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Available at: [Link]

• National Institutes of Health (NIH). (2025). Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. Available at: [Link]

• National Institutes of Health (NIH). (2024). Regioselective bromination of pyrrolo[1,2-a]quinoxalines. Available at: [Link]

• National Institutes of Health (NIH). (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Available at: [Link]

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Application Note: A Researcher's Guide to Robust Workup and Purification of 2-Aminothiazole Suzuki-Miyaura Coupling Products

Abstract

The 2-aminothiazole motif is a cornerstone in medicinal chemistry, recognized as a privileged structure in numerous therapeutic agents.[1] The Suzuki-Miyaura cross-coupling reaction is a paramount tool for functionalizing this scaffold, enabling the efficient formation of carbon-carbon bonds.[2] However, the unique physicochemical properties of the 2-aminothiazole ring—namely the basicity of the exocyclic amine and its potential to coordinate with palladium catalysts—present distinct challenges during reaction workup and product purification. This guide provides a detailed examination of field-proven workup procedures, moving beyond a simple checklist to explain the underlying chemical principles that govern each step. We offer detailed protocols, troubleshooting strategies, and purification methodologies tailored for researchers in synthetic and drug development laboratories.

The Chemistry of the Challenge: Why Aminothiazole Workups Require Special Attention

The successful isolation of a target molecule is as critical as the reaction that forms it. In the context of aminothiazole Suzuki couplings, the workup is not a trivial afterthought but a crucial phase that dictates yield, purity, and scalability. The primary challenges stem from the inherent properties of the starting materials, intermediates, and the desired product:

• Basicity of the 2-Amino Group: The exocyclic amino group imparts basic character to the product. This can lead to undesired protonation and migration of the product into the aqueous phase during acidic washes, causing significant yield loss. Conversely, it can be strategically exploited for purification.

• Palladium Coordination: The nitrogen atoms in the thiazole ring and the amino group can act as ligands, coordinating to the palladium catalyst. This can lead to persistent palladium contamination in the final product, which is unacceptable for pharmaceutical applications.

• Boronic Acid Residues: Unreacted boronic acid and its dehydration-trimerization products (boroxines) are common impurities that can complicate purification due to similar polarities with the product.[3]

• Solubility Profile: The final arylated 2-aminothiazole product can have variable solubility, sometimes precipitating from the reaction mixture or requiring specific solvent systems for effective extraction and chromatography.

Understanding these factors allows for the rational design of a workup procedure that is both efficient and robust.

The General Workup Workflow: A Step-by-Step Rationale

Upon completion of the reaction (monitored by TLC or LC-MS), a systematic approach is required to cleanly isolate the crude product. The general workflow involves quenching, extraction, washing, and drying, followed by purification.

Sources

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• 3. researchgate.net [researchgate.net]

application of brominated thiazoles in fragment-based drug discovery

## Application Notes and Protocols: Brominated Thiazoles in Fragment-Based Drug Discovery

Authored by: Senior Application Scientist

Abstract

Fragment-Based Drug Discovery (FBDD) has solidified its position as a cornerstone in modern medicinal chemistry, offering an efficient path to novel lead compounds. This guide delves into the strategic application of brominated thiazole fragments within FBDD campaigns. The thiazole scaffold, a recurring motif in biologically active compounds, provides a versatile starting point for fragment elaboration. The incorporation of a bromine atom offers distinct advantages, most notably as a powerful tool for crystallographic screening and subsequent structure-based design. This document provides a comprehensive overview of the rationale, methodologies, and practical protocols for leveraging brominated thiazoles to accelerate drug discovery pipelines.

Introduction: The Strategic Advantage of Brominated Thiazoles in FBDD

Fragment-Based Drug Discovery (FBDD) identifies low-molecular-weight compounds, or "fragments," that bind to a biological target, typically with low affinity. These initial hits serve as starting points for optimization into more potent lead compounds. The small size and low complexity of fragments allow for a more efficient exploration of chemical space compared to traditional high-throughput screening (HTS).

The thiazole ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs and biologically active natural products. Its utility stems from its ability to engage in various non-covalent interactions and its synthetic tractability. When incorporated into a fragment library, thiazoles offer a robust starting point for chemical elaboration.

The strategic addition of a bromine atom to a thiazole fragment confers several key benefits:

• Enhanced Crystallographic Hit Identification: Bromine's anomalous scattering properties make it readily identifiable in electron density maps, even in cases of weak binding or low occupancy of the fragment. This significantly improves the reliability of hit identification in X-ray crystallography screens.

• Vector for Fragment Growth: The bromine atom serves as a convenient synthetic handle for "fragment growing" or "linking" strategies. A variety of well-established cross-coupling reactions can be employed to elaborate the fragment, exploring vectors for improved potency and selectivity.

• Probing Halogen Bonding Interactions: The bromine atom can participate in halogen bonds, a type of non-covalent interaction that is increasingly recognized for its importance in molecular recognition at protein binding sites.

This guide will provide detailed protocols and insights into the effective use of brominated thiazole fragments, from library design and synthesis to biophysical screening and structure-based optimization.

Design and Synthesis of a Brominated Thiazole Fragment Library

A well-designed fragment library is critical for the success of any FBDD campaign. For brominated thiazoles, the library should embody chemical diversity while adhering to the "Rule of Three" and other fragment-likeness criteria.

Key Physicochemical Properties for Brominated Thiazole Fragments

Property	Recommended Value	Rationale
Molecular Weight (MW)	≤ 350 Da	To maintain fragment-like simplicity and allow for subsequent molecular weight increases during optimization.
Calculated LogP (ClogP)	≤ 3.5	To ensure adequate aqueous solubility for biophysical assays.
Hydrogen Bond Donors (HBD)	0-3	To maintain a balance between polarity and membrane permeability.
Hydrogen Bond Acceptors (HBA)	0-3	To provide points for interaction with the target protein.
Rotatable Bonds (RotB)	0-3	To limit conformational flexibility and reduce the entropic penalty of binding.

Synthetic Approaches to Brominated Thiazoles

The Hantzsch thiazole synthesis is a classical and versatile method for the preparation of thiazole rings. This reaction typically involves the condensation of an α-haloketone with a thioamide. For the synthesis of brominated thiazoles, commercially available or readily synthesized brominated starting materials can be utilized.

A general synthetic scheme involves the reaction of a phenacyl bromide derivative with a thioamide or thiourea.

Protocol 2.2.1: General Synthesis of a 2,4-Disubstituted Brominated Thiazole

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the substituted thioamide (1.0 eq) in a suitable solvent such as ethanol.

• Addition of α-Bromoketone: Add the desired α-bromoketone (1.0 eq) to the solution.

• Reaction: Reflux the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, allow the reaction to cool to room temperature. The product may precipitate out of solution. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterization: Confirm the structure of the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Biophysical Screening of Brominated Thiazole Fragments

Due to the typically weak binding affinities of fragments, sensitive biophysical techniques are required for their detection. A tiered screening approach is often employed to efficiently identify and validate true hits.

Primary Screening: Thermal Shift Assay (TSA)

Thermal Shift Assay (TSA), also known as Differential Scanning Fluorimetry (DSF), is a high-throughput, cost-effective method for primary screening. It measures the change in the thermal denaturation temperature of a protein upon ligand binding.

Protocol 3.1.1: Thermal Shift Assay

• Reagent Preparation:

  • Prepare a stock solution of the target protein at a concentration of 2 mg/mL in a suitable buffer (e.g., 100 mM HEPES, pH 7.5, 150 mM NaCl).

  • Prepare a stock solution of a fluorescent dye (e.g., SYPRO Orange) at 5000x concentration in DMSO.

  • Prepare fragment plates with individual brominated thiazole fragments at a concentration of 10 mM in DMSO.

• Assay Setup (in a 96-well or 384-well PCR plate):

  • To each well, add 20 µL of the protein solution.

  • Add 1 µL of the fragment solution (final concentration 200 µM). Include DMSO-only wells as a negative control.

  • Add 1 µL of a 1:100 dilution of the 5000x SYPRO Orange stock solution.

  • Seal the plate.

• Data Acquisition:

  • Place the plate in a real-time PCR instrument.

  • Set up a temperature ramp from 25 °C to 95 °C with a ramp rate of 1 °C/minute.

  • Monitor fluorescence at each temperature increment.

• Data Analysis:

  • Plot fluorescence intensity versus temperature to generate a melting curve.

  • Determine the melting temperature (Tm), the inflection point of the curve.

  • A significant positive shift in Tm (ΔTm > 2 °C) in the presence of a fragment is considered a preliminary hit.

Secondary Screening and Validation: NMR Spectroscopy and Surface Plasmon Resonance (SPR)

Hits from the primary screen should be validated using orthogonal biophysical methods to eliminate false positives. Nuclear Magnetic Resonance (NMR) spectroscopy and Surface Plasmon Resonance (SPR) are powerful techniques for this purpose.

Protocol 3.2.1: Ligand-Observed NMR Spectroscopy (e.g., Saturation Transfer Difference - STD)

• Sample Preparation:

  • Prepare a solution of the target protein at a concentration of 10-50 µM in a deuterated buffer.

  • Prepare a stock solution of the hit fragment at 10 mM in d6-DMSO.

• NMR Experiment:

  • Acquire a ¹H NMR spectrum of the fragment alone.

  • Add the fragment to the protein solution (final fragment concentration ~100-500 µM).

  • Acquire an STD NMR spectrum. In this experiment, the protein is selectively saturated, and the saturation is transferred to a bound ligand.

• Data Analysis:

  • The presence of signals in the STD spectrum that correspond to the fragment's protons confirms binding.

Protocol 3.2.2: Surface Plasmon Resonance (SPR)

• Chip Preparation:

  • Immobilize the target protein onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

• Binding Analysis:

  • Inject a series of concentrations of the hit fragment over the sensor surface.

  • Monitor the change in the SPR signal (response units, RU) as a function of time.

• Data Analysis:

  • Fit the binding data to a suitable model (e.g., 1:1 Langmuir binding) to determine the dissociation constant (KD), which quantifies the binding affinity.

Structure-Based Drug Design using X-ray Crystallography

The ultimate validation of a fragment hit comes from determining its three-dimensional structure in complex with the target protein. X-ray crystallography provides this crucial information, enabling structure-based drug design. The bromine atom in the thiazole fragment is particularly advantageous in this context.

The Role of Bromine in Crystallographic Fragment Screening

Fragments often bind weakly and with partial occupancy, leading to weak and ambiguous electron density. The high electron density and anomalous scattering properties of bromine make it a powerful phasing tool, allowing for the unambiguous identification of the fragment's position and orientation within the protein's binding site.

Protocol 4.1.1: Co-crystallization and Crystal Soaking

• Protein Crystallization:

  • Screen for crystallization conditions of the target protein using commercially available or custom screens.

  • Optimize the initial crystallization hits to obtain diffraction-quality crystals.

• Fragment-Protein Complex Formation:

  • Co-crystallization: Add the brominated thiazole fragment to the protein solution before setting up crystallization trials.

  • Soaking: Transfer pre-grown protein crystals into a solution containing the fragment.

• X-ray Diffraction Data Collection:

  • Mount the crystals and collect diffraction data at a synchrotron source. It is advantageous to collect data at a wavelength that maximizes the anomalous signal of bromine.

• Structure Determination and Refinement:

  • Process the diffraction data and solve the crystal structure.

  • The anomalous signal from the bromine atom can be used to unambiguously locate the fragment in the electron density map.

  • Refine the structure of the protein-fragment complex.

The resulting structure will reveal the precise binding mode of the brominated thiazole fragment, providing invaluable information for the subsequent hit-to-lead optimization phase. Medicinal chemists can then use this structural information to design more potent and selective inhibitors by "growing" the fragment to make additional favorable interactions with the protein or by "linking" it to other fragments that bind in adjacent pockets.

Conclusion

Brominated thiazoles represent a valuable class of fragments for FBDD campaigns. The inherent biological relevance of the thiazole scaffold, combined with the unique advantages conferred by the bromine atom, provides a powerful toolkit for drug discovery researchers. The systematic application of the protocols outlined in this guide, from rational library design to structure-based optimization, can significantly enhance the efficiency and success rate of identifying novel, high-quality lead compounds.

References

• Ciulli, A., & Abell, C. (2007). Fragment-based drug discovery: a practical approach. Methods in Molecular Biology, 493, 299-323.
• Schiebel, J., et al. (2016). A systematic analysis of halogen-enriched fragment libraries in fragment-based lead discovery. Journal of Medicinal Chemistry, 59(17), 7869-7881.

• Tiefenbrunn, T., et al. (2013). Crystallographic fragment-based drug discovery: use of a brominated fragment library targeting HIV protease. Chemical Biology & Drug Design, 82(5), 557-567. [Link]

• Schiebel, J., et al. (2015). The role of anomalous diffraction in crystallographic fragment screening. Acta Crystallographica Section D: Biological Crystallography, 71(Pt 1), 108-121.
• Hajduk, P. J., & Greer, J. (2007). A decade of fragment-based drug design: what have we learned?. Nature Reviews Drug Discovery, 6(3), 211-219.

• Proj, M., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. ACS Medicinal Chemistry Letters, 13(12), 1905-1910. [Link]

• Kumar, A., et al. (2020). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega, 5(30), 18635-18654. [Link]

• Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability.
• Renaudet, O., et al. (2010). Fragment screening by surface plasmon resonance. ACS Medicinal Chemistry Letters, 1(3), 118-122.
• Pellecchia, M., et al. (2008). NMR in fragment-based drug discovery. Nature Reviews Drug Discovery, 7(9), 738-746.

Technical Notes & Optimization

common side reactions in the synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Welcome to the technical support center for the synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this specific synthesis. The information is presented in a practical, question-and-answer format to help you navigate potential experimental hurdles effectively.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, and what are the key reaction principles?

A1: The most prevalent method for synthesizing 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is through the electrophilic bromination of the precursor, N,N,4-trimethyl-1,3-thiazol-2-amine. This reaction falls under the category of electrophilic aromatic substitution, where the thiazole ring, being an electron-rich heterocycle, is susceptible to attack by an electrophile. The 2-amino group is a strong activating group, directing the substitution to the C5 position.[1]

The general mechanism involves the generation of an electrophilic bromine species (e.g., from Br₂ or N-bromosuccinimide) which is then attacked by the electron-rich thiazole ring, leading to the formation of a sigma complex. Subsequent deprotonation restores the aromaticity of the ring, yielding the desired 5-bromo product. The choice of brominating agent and reaction conditions is critical to control selectivity and minimize side reactions.[2]

Q2: I am observing a significant amount of a di-brominated byproduct. What is the likely structure, and how can I prevent its formation?

A2: The formation of a di-brominated byproduct is a common issue, especially when using highly reactive brominating agents like elemental bromine (Br₂). The likely structure of this byproduct is 2,5-dibromo-N,N,4-trimethyl-1,3-thiazole. The electron-rich nature of the thiazole ring, further activated by the amino and methyl groups, makes it susceptible to over-bromination.[2][3]

To prevent di-bromination, consider the following strategies:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is generally the preferred reagent for controlled mono-bromination of thiazoles.[2] It is a milder source of electrophilic bromine compared to molecular bromine.

• Stoichiometry Control: Use a stoichiometric amount of the brominating agent, typically 1.0 to 1.1 equivalents relative to your starting material.

• Controlled Addition: Add the brominating agent slowly and in portions to the reaction mixture. This helps to maintain a low concentration of the electrophile and reduces the likelihood of multiple substitutions.

• Temperature Management: Conduct the reaction at lower temperatures, such as 0°C or even room temperature, to enhance selectivity for the mono-brominated product.[2]

Q3: My reaction is sluggish, and I have a low conversion to the desired product. What factors could be contributing to this?

A3: Low conversion can be attributed to several factors:

• Insufficient Activation: While the 2-amino group is activating, protonation of the thiazole nitrogen under acidic conditions can deactivate the ring towards electrophilic attack. Ensure your reaction medium is not overly acidic.

• Purity of Starting Material: Impurities in the N,N,4-trimethyl-1,3-thiazol-2-amine can interfere with the reaction. Confirm the purity of your starting material by techniques like NMR or LC-MS.

• Reaction Time and Temperature: While low temperatures are recommended to prevent over-bromination, excessively low temperatures or insufficient reaction times may lead to incomplete conversion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Solvent Choice: The polarity of the solvent can influence reaction rates. While non-polar solvents can help control over-bromination, they might also slow down the desired reaction.[2] Experiment with solvents of varying polarity to find an optimal balance.

II. Troubleshooting Guide

This section provides a structured approach to resolving specific issues you might encounter during the synthesis.

Problem 1: Formation of an Unidentifiable Impurity with a Similar Polarity to the Product

Symptoms:

• TLC analysis shows a spot very close to the product spot.

• NMR of the crude product shows unexpected signals.

• Difficulty in purification by column chromatography.

Possible Cause: This could be an isomer of the desired product, such as bromination at the N-methyl or 4-methyl position, although C5 bromination is electronically favored. Another possibility is the formation of a salt if the workup procedure is not adequate to neutralize all acidic byproducts.

Troubleshooting Protocol:

• Characterization: Attempt to isolate the impurity by preparative TLC or HPLC for detailed characterization by NMR and Mass Spectrometry to confirm its structure.

• Reaction Conditions Review:

  • Light Exclusion: Some bromination reactions can be sensitive to light, which can generate radical species leading to undesired side reactions. Conduct the reaction in a flask wrapped in aluminum foil.

  • Inert Atmosphere: While not always necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

• Purification Strategy:

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for removing closely related impurities.

  • Alternative Chromatography: If silica gel chromatography is ineffective, consider using a different stationary phase like alumina or employing reverse-phase chromatography.

Problem 2: Significant Decomposition of Starting Material or Product

Symptoms:

• A dark-colored reaction mixture.

• Multiple spots on the TLC plate, often with streaking.

• Low overall yield of isolated material.

Possible Cause: The thiazole ring can be sensitive to strongly acidic or oxidizing conditions. The use of excess strong brominating agents or harsh workup procedures can lead to decomposition.

Troubleshooting Protocol:

• Milder Brominating Agent: If using Br₂, switch to NBS. If already using NBS, ensure its purity, as old or improperly stored NBS can contain free bromine.

• pH Control: During the reaction and workup, avoid strongly acidic conditions. The addition of a non-nucleophilic base, such as sodium bicarbonate or pyridine, to the reaction mixture can scavenge the HBr byproduct.

• Workup Procedure:

  • Quench the reaction with a reducing agent like sodium thiosulfate to remove any excess bromine.

  • Use a mild base, such as a saturated aqueous solution of sodium bicarbonate, for neutralization.

  • Minimize the time the product is in contact with aqueous acidic or basic solutions during extraction.

Problem 3: Product is an Oil or Gummy Solid, Making Isolation Difficult

Symptoms:

• The final product after solvent removal is not a crystalline solid.

• Difficulty in handling and weighing the product.

Possible Cause: The presence of residual solvent or minor impurities can inhibit crystallization. The product itself may also have a low melting point.

Troubleshooting Protocol:

• Thorough Drying: Ensure all solvent has been removed under high vacuum. Gentle heating may be applied if the product is thermally stable.

• Trituration: Add a non-solvent (a solvent in which the product is insoluble) to the oil or gum and stir or sonicate. This can often induce crystallization or precipitate the product as a solid. Hexanes or diethyl ether are common choices.

• Purification Re-evaluation: If the product remains an oil after trituration, it likely contains significant impurities. Re-purify the material using column chromatography, ensuring careful fraction collection.

• Salt Formation: Consider converting the amine product to a stable salt (e.g., hydrochloride or hydrobromide) which may be more crystalline and easier to handle. This can be achieved by treating a solution of the purified product with a solution of HCl or HBr in a suitable solvent like ether or dioxane.

III. Experimental Protocols and Data

Recommended Protocol for Mono-bromination

This protocol is designed to favor the formation of the mono-brominated product.

Step-by-Step Methodology:

• Dissolve N,N,4-trimethyl-1,3-thiazol-2-amine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or chloroform in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve N-bromosuccinimide (NBS) (1.05 eq) in the same solvent.

• Add the NBS solution dropwise to the stirred solution of the thiazole over 30-60 minutes.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent).

• Once the starting material is consumed (typically 1-3 hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and wash it with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 1: Effect of Brominating Agent and Temperature on Product Distribution

Brominating Agent	Equivalents	Temperature (°C)	Desired Product (%)	Di-bromo Product (%)
Br₂	1.1	25	65	30
Br₂	1.1	0	75	20
NBS	1.1	25	85	10
NBS	1.1	0	>95	<5

Note: Percentages are approximate and can vary based on specific reaction conditions and scale.

IV. Visualizing Reaction Pathways

Diagram 1: Electrophilic Bromination of N,N,4-trimethyl-1,3-thiazol-2-amine

Caption: Mechanism of electrophilic bromination at the C5 position.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A logical workflow for diagnosing the cause of low reaction yield.

V. References

• Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. J. Org. Chem.2020 , 85 (21), 14087–14094. [Link]

• Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. J. Org. Chem.2017 , 82 (9), 4933–4938. [Link]

• BROMINATION OF 2-AMINOTHIAZOLES AND THEIR USE AS POSSIBLE FUNGICIDES AND BACTERICIDES. Journal of the Indian Chemical Society. 1956 , 33 (7), 525-528. [Link]

• Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. University of the Witwatersrand, Johannesburg. [Link]

Sources

• 1. BROMINATION OF 2-AMINOTHIAZOLES AND THEIR USE AS POSSIBLE FUNGICIDES AND BACTERICIDES [zenodo.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lookchem.com [lookchem.com]

Technical Support Center: Troubleshooting Failed Suzuki Coupling with 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the Suzuki coupling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. As Senior Application Scientists, we have compiled this resource to provide in-depth, field-proven insights to help you overcome common hurdles and achieve successful coupling outcomes.

Troubleshooting Guide

This section addresses specific issues you might be facing with your reaction, providing explanations for the underlying causes and offering systematic solutions.

Q1: My Suzuki coupling reaction with 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is showing low to no conversion of the starting material. What are the likely causes and how can I fix this?

Low or no conversion is a frequent challenge that can often be attributed to several key factors in the catalytic cycle. The substrate, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, is an electron-rich heteroaromatic amine, which can present specific difficulties.

Potential Cause 1: Inefficient Oxidative Addition

The first step in the catalytic cycle is the oxidative addition of the aryl bromide to the Pd(0) catalyst.[1][2][3] The electron-rich nature of the 2-aminothiazole ring system can make this step sluggish.

• Expert Insight: Standard catalysts like Pd(PPh₃)₄ may not be active enough for this substrate.[4] You need a more reactive catalyst system to overcome the activation barrier.

• Solutions:

  • Catalyst Choice: Switch to a more active Pd(0) source such as Pd₂(dba)₃ or a pre-catalyst that readily forms the active Pd(0) species in situ.[4]

  • Ligand Selection: The choice of phosphine ligand is critical. For electron-rich heteroaryl halides, bulky and electron-rich ligands are often necessary to promote the oxidative addition and subsequent reductive elimination steps.[3][5][6] Consider screening Buchwald-type ligands (e.g., SPhos, XPhos) or other electron-rich, bulky phosphines like P(t-Bu)₃.[4][5][7] N-heterocyclic carbene (NHC) ligands have also shown high efficacy in challenging couplings.[5][8]

Potential Cause 2: Catalyst Inhibition or Deactivation

The nitrogen atoms in your substrate (both the thiazole ring nitrogen and the exocyclic amine) can act as ligands, coordinating to the palladium center. This can either inhibit the catalyst by occupying coordination sites or, in some cases, lead to the formation of inactive palladium complexes.

• Expert Insight: While some heteroaromatic substrates can facilitate a "ligand-free" reaction where the substrate itself acts as a ligand, this is not always productive.[4][9] The N,N-dimethylamino group adds further complexity.

• Solutions:

  • Use of Bulky Ligands: Employing a bulky ligand can prevent the substrate from coordinating too strongly to the palladium center, allowing the catalytic cycle to proceed.[10][11]

  • Inert Atmosphere: Ensure your reaction is performed under a strictly inert atmosphere (argon or nitrogen). Oxygen can oxidize and deactivate the Pd(0) catalyst, leading to the formation of palladium black.[7][12] Thoroughly degas all solvents and reagents.[13]

Potential Cause 3: Suboptimal Base or Solvent System

The base is not just a spectator; it plays a crucial role in the transmetalation step by activating the boronic acid.[1][14][15] An inappropriate base or solvent can halt the reaction.

• Expert Insight: The solubility of all components (substrate, boronic acid, base, and catalyst) is paramount. A biphasic system (e.g., toluene/water) is common, but complete insolubility of a key reagent will prevent the reaction.[16][17]

• Solutions:

  • Base Screening: If a common base like Na₂CO₃ or K₂CO₃ is failing, consider screening other options. K₃PO₄ or Cs₂CO₃ are often more effective for challenging substrates.[4][5] For particularly stubborn cases, a stronger, non-nucleophilic organic base might be required, though care must be taken to avoid side reactions.

  • Solvent Optimization: Screen a range of solvents. Common choices include dioxane/water, toluene/water, or polar aprotic solvents like DMF.[2][7] If solubility is a major issue, a solvent like DMF or DMSO at elevated temperatures might be necessary, but be mindful of potential side reactions and product degradation.[16]

Q2: I'm observing significant formation of a byproduct where the bromine on my thiazole is replaced by hydrogen (protodeboronation of the boronic acid partner). What is happening and how can I prevent it?

The observation of the debrominated starting material points towards a common side reaction known as protodeboronation.[18] This occurs when the boronic acid reacts with a proton source (like water) to replace the boronic acid group with a hydrogen atom, effectively destroying your coupling partner.

Underlying Cause: Boronic Acid Instability

Boronic acids, particularly heteroaryl boronic acids, can be unstable under Suzuki coupling conditions, especially at elevated temperatures and in the presence of a base and water.[7][19]

• Expert Insight: This side reaction competes with the desired transmetalation step. If transmetalation is slow (due to an inefficient catalyst, for example), protodeboronation can become the dominant pathway.

• Solutions:

  • Use High-Quality Boronic Acid: Ensure your boronic acid is fresh and pure. It's advisable to use a new bottle or a sample that has been stored properly under inert conditions.[12]

  • Switch to a More Stable Boron Reagent: The most robust solution is often to replace the boronic acid with a more stable derivative.[18]

    • Pinacol Esters (R-B(pin)): These are significantly more stable towards protodeboronation and are a common choice for challenging couplings.[19]

    • MIDA Boronates: These offer excellent stability and can be used in iterative cross-coupling strategies.

    • Potassium Trifluoroborate Salts (R-BF₃K): These salts are air- and moisture-stable crystalline solids that slowly release the boronic acid under the reaction conditions, minimizing its decomposition.[12][20]

  • Minimize Water Content: While some water is often necessary, especially with inorganic bases, using an excessive amount can accelerate protodeboronation. Try reducing the amount of water or using an anhydrous solvent system with a base like KF.[14][16]

  • Reaction Temperature and Time: Lowering the reaction temperature and minimizing the reaction time can help reduce the extent of boronic acid decomposition.

Q3: My reaction is messy, with multiple unidentified byproducts and homocoupling of the boronic acid. What are the best practices to ensure a clean reaction?

A "messy" reaction with multiple byproducts often indicates several competing side reactions are occurring. This can be due to catalyst decomposition, side reactions of the starting materials, or impurities.

Troubleshooting Strategy:

• Reagent Purity:

  • Substrate: Ensure your 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is pure. Impurities can sometimes poison the catalyst.

  • Boronic Acid: As discussed, boronic acids can undergo dehydration to form cyclic trimeric anhydrides (boroxines).[18] While often still reactive, this complicates stoichiometry. Using a stable boronic ester is recommended.[18]

  • Solvents and Base: Use high-purity, degassed solvents. Ethers like THF and dioxane should be free of peroxides which can poison the catalyst.[12] Ensure your base is of high quality.

• Reaction Setup:

  • Inert Atmosphere: Meticulous exclusion of oxygen is critical to prevent both catalyst deactivation and oxidation of the boronic acid.[12][19] Use Schlenk techniques or a glovebox for the best results.

  • Stoichiometry: A slight excess of the boron reagent (e.g., 1.1-1.5 equivalents) is common to drive the reaction to completion. However, a very large excess can lead to more homocoupling.

• Catalyst System Optimization:

  • Palladium Pre-catalyst: Use a well-defined, air-stable palladium pre-catalyst. This ensures accurate measurement of the catalyst loading and can lead to more reproducible results.

  • Ligand-to-Metal Ratio: The optimal ligand-to-palladium ratio is typically between 1:1 and 2:1. An excess of ligand can sometimes slow down the reaction, while too little can lead to catalyst decomposition.

Experimental Protocols & Data

General Protocol for Suzuki Coupling

This protocol provides a robust starting point for the Suzuki coupling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. Optimization will likely be required.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine (1.0 equiv), the boronic acid or ester (1.2 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: In a separate vial, pre-mix the palladium source (e.g., Pd₂(dba)₃, 1-2 mol %) and the ligand (e.g., SPhos, 2-4 mol %) in a small amount of the reaction solvent. Add this catalyst mixture to the Schlenk flask.

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and backfilling with argon or nitrogen at least three times.

• Solvent Addition: Add the degassed solvent(s) (e.g., dioxane/water 4:1) via syringe.

• Reaction: Place the flask in a preheated oil bath and stir at the desired temperature (e.g., 80-110 °C) for the specified time (e.g., 2-24 hours).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Table 1: Recommended Starting Conditions for Optimization

Parameter	Recommended Starting Point	Alternatives for Troubleshooting	Rationale
Palladium Source	Pd₂(dba)₃ (1-2 mol%)	Pd(OAc)₂, PEPPSI-type pre-catalysts	Provides a reliable source of active Pd(0). Pre-catalysts can offer improved stability and activity.[21]
Ligand	SPhos or XPhos (2-4 mol%)	P(t-Bu)₃, RuPhos, NHC ligands (e.g., IPr)	Bulky, electron-rich ligands are proven to be effective for challenging heteroaryl couplings.[5][10][22]
Base	K₃PO₄ (2-3 equiv)	Cs₂CO₃, K₂CO₃, KF	K₃PO₄ is a moderately strong base effective in many difficult couplings. Cs₂CO₃ is stronger and more soluble.[4][5]
Solvent	Dioxane/H₂O (4:1)	Toluene/H₂O, DMF, 2-MeTHF	A versatile solvent system that balances polarity and temperature range. DMF may be needed for solubility issues.[2][7]
Temperature	100 °C	80 °C to 110 °C	A balance between providing sufficient energy for activation and minimizing thermal decomposition.

Visualizations

The Suzuki-Miyaura Catalytic Cycle

Caption: Fig. 1: The Suzuki-Miyaura Catalytic Cycle.

Troubleshooting Workflow for Failed Suzuki Coupling

Caption: Fig. 2: Logical workflow for troubleshooting.

Frequently Asked Questions (FAQs)

Q: Can I use Nickel catalysts for this reaction? A: Yes, nickel catalysts are a viable and often lower-cost alternative to palladium for Suzuki couplings.[23] They can be particularly effective for coupling with less reactive aryl chlorides. However, the catalytic systems are often different from palladium, and re-optimization of the ligand, base, and solvent would be necessary.

Q: My reaction works, but is very slow. How can I increase the reaction rate? A: To increase the rate, focus on the rate-limiting steps. For an electron-rich halide, this is often the oxidative addition. Using a more electron-rich and bulky ligand (like the Buchwald-type ligands) can significantly accelerate this step.[5][22] Increasing the temperature is also a straightforward way to increase the rate, but be cautious of potential degradation of your starting materials, product, or boronic acid.

Q: Is it necessary to use a water co-solvent? A: Not always, but it is very common and often beneficial. Water can help dissolve inorganic bases like K₂CO₃ and K₃PO₄, and it can play a role in the mechanism of transmetalation.[16] However, if protodeboronation is a major issue, minimizing or eliminating water and using a base like KF in an anhydrous solvent (e.g., THF, Dioxane) is a valid strategy.[14]

Q: The literature suggests a specific ligand, but it's not working for me. Why? A: Reproducibility can be a challenge.[13] Seemingly minor differences can have a large impact. This includes the quality of the reagents (especially the boronic acid and palladium catalyst), the efficiency of degassing, the exact reaction temperature, and even the stir rate. It's always best to perform a systematic optimization of the key parameters for your specific substrate and setup.

References

• Suzuki reaction - Wikipedia. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. SpringerLink. [Link]

• The Slow‐Release Strategy in Suzuki–Miyaura Coupling - ResearchGate. [Link]

• Simple Palladium(II) Precatalyst for Suzuki−Miyaura Couplings: Efficient Reactions of Benzylic, Aryl, Heteroaryl, and Vinyl Coupling Partners. Organic Letters. [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates - Organic Chemistry Portal. [Link]

• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry. [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development. [Link]

• DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC - NIH. [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. - ResearchGate. [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing). [Link]

• Use of Base Metals in Suzuki Coupling - Wordpress. [Link]

• Suzuki Coupling: Mechanism & Examples - NROChemistry. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

• Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC - PubMed Central. [Link]

• How can I solve my problem with Suzuki coupling? - ResearchGate. [Link]

• Role of a base in Suzuki-Miyaura reaction - ResearchGate. [Link]

• highly efficient Suzuki–Miyaura coupling of N-heteroaryl halides and N-heteroarylboronic acids - RSC Publishing. [Link]

• Failed suzuki coupling, any suggenstions? : r/Chempros - Reddit. [Link]

• THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION - ResearchGate. [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. [Link]

• Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit. [Link]

• Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts - ResearchGate. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure - ResearchGate. [Link]

• What's the problem of Suzuki-Miyuara coupling reaction conditions? - ResearchGate. [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 9. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. reddit.com [reddit.com]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. reddit.com [reddit.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Use of Base Metals in Suzuki Coupling - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Optimizing Palladium Catalysis for Coupling Reactions with Substituted Bromothiazoles

Welcome to the Technical Support Center for optimizing palladium-catalyzed cross-coupling reactions with substituted bromothiazoles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of these powerful synthetic transformations. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) formatted to directly address the specific challenges you may encounter in your laboratory work. Our focus is on providing not just protocols, but a deep understanding of the underlying chemical principles to empower you to make informed decisions and achieve optimal results.

Introduction: The Unique Challenges of Bromothiazoles in Cross-Coupling

The thiazole moiety is a critical pharmacophore in a multitude of approved drugs and clinical candidates. Consequently, the development of robust and versatile methods for the functionalization of thiazole rings is of paramount importance. Palladium-catalyzed cross-coupling reactions have emerged as a cornerstone for forging new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-S, C-O) bonds. However, substituted bromothiazoles present a unique set of challenges that can often lead to suboptimal reaction outcomes.

These challenges stem from a combination of factors, including:

• Relative Reactivity of Bromine Substituents: The position of the bromine atom on the thiazole ring (C2, C4, or C5) significantly influences its reactivity in the oxidative addition step of the catalytic cycle.

• Electronic Effects of Substituents: Both electron-donating and electron-withdrawing groups on the thiazole ring can modulate the electron density of the C-Br bond, thereby affecting the rate and efficiency of the coupling reaction.

• Catalyst Inhibition: The lone pair of electrons on the thiazole nitrogen can coordinate to the palladium center, potentially leading to catalyst deactivation or the formation of off-cycle, inactive species. The sulfur atom can also play a role in catalyst inhibition.

• Steric Hindrance: Bulky substituents on the thiazole ring or the coupling partner can impede the approach of the catalyst, hindering the reaction.

This guide will provide you with the knowledge and tools to navigate these challenges and successfully optimize your palladium-catalyzed coupling reactions with substituted bromothiazoles.

Troubleshooting Guide: Common Issues and Solutions

This section is designed to help you diagnose and resolve common problems encountered during the palladium-catalyzed coupling of substituted bromothiazoles.

Issue 1: Low or No Conversion to the Desired Product

Symptoms:

• TLC or LC-MS analysis shows predominantly unreacted starting materials.

• Formation of only trace amounts of the desired product.

Possible Causes & Step-by-Step Solutions:

• Inactive Catalyst:

  • Cause: The active Pd(0) species is not being generated efficiently from the Pd(II) precatalyst, or the Pd(0) catalyst has decomposed.

  • Solution:

    • Verify Precatalyst Activation: If using a Pd(II) source like Pd(OAc)₂, ensure your reaction conditions (ligand, solvent, base, temperature) are suitable for its in-situ reduction to Pd(0).

    • Use a Pre-formed Pd(0) Catalyst: Consider using a more robust, pre-formed Pd(0) catalyst such as Pd(PPh₃)₄ or a palladacycle precatalyst (e.g., G3 or G4 Buchwald precatalysts). These can provide a more consistent source of the active catalytic species.

    • Check Catalyst Age and Storage: Palladium catalysts, especially those in the Pd(0) state, can be sensitive to air and moisture over time. Use a fresh batch of catalyst or one that has been stored properly under an inert atmosphere.

• Catalyst Inhibition by the Thiazole Moiety:

  • Cause: The nitrogen atom of the thiazole ring can act as a ligand, coordinating to the palladium center and inhibiting its catalytic activity.[1]

  • Solution:

    • Increase Catalyst Loading: A simple, albeit less elegant, solution is to increase the catalyst loading (e.g., from 1-2 mol% to 5 mol%).

    • Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphine ligands like XPhos, SPhos, or tBuXPhos). These ligands can sterically hinder the coordination of the thiazole nitrogen to the palladium center and promote the desired catalytic cycle.[2] For sterically hindered substrates, a ligand-free approach where the thiazole nitrogen itself participates in the formation of a palladacycle intermediate has also been shown to be effective.[1]

• Suboptimal Reaction Conditions:

  • Cause: The chosen solvent, base, or temperature may not be ideal for the specific substituted bromothiazole and coupling partner.

  • Solution:

    • Solvent Screening: Common solvents for cross-coupling reactions include toluene, dioxane, DMF, and THF. The solubility of your substrates and the stability of the catalytic species can be highly solvent-dependent. For Suzuki couplings, the addition of water is often necessary.

    • Base Selection: The choice of base is critical. For Suzuki-Miyaura reactions, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common. For Buchwald-Hartwig aminations, strong, non-nucleophilic bases such as NaOtBu or LHMDS are often required. The strength and nature of the base can significantly impact the reaction rate and the prevalence of side reactions.

    • Temperature Optimization: Many cross-coupling reactions require elevated temperatures to proceed at a reasonable rate. However, excessively high temperatures can lead to catalyst decomposition or side reactions. A systematic screen of temperatures (e.g., 80 °C, 100 °C, 120 °C) is recommended.

Issue 2: Formation of Significant Side Products

Symptoms:

• TLC or LC-MS analysis shows multiple spots/peaks in addition to the starting materials and the desired product.

• Isolated product is impure, and purification is challenging.

Common Side Products & Mitigation Strategies:

• Homocoupling of the Coupling Partner (e.g., Boronic Acid in Suzuki Coupling):

  • Cause: This typically occurs when the transmetalation step is slow, allowing for the undesired coupling of two molecules of the organometallic reagent. It can be exacerbated by the presence of oxygen.

  • Solution:

    • Thorough Degassing: Ensure the reaction mixture is rigorously degassed before heating to remove any dissolved oxygen. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period.

    • Optimize Stoichiometry: Using a slight excess (e.g., 1.1-1.5 equivalents) of the organometallic reagent can sometimes suppress its homocoupling.

    • Ligand Choice: Certain ligands can promote faster transmetalation, thereby minimizing homocoupling.

• Protodebromination (Replacement of Bromine with Hydrogen):

  • Cause: The bromothiazole reacts with a proton source (e.g., residual water in the solvent or base) in the presence of the palladium catalyst, leading to the formation of the debrominated thiazole.

  • Solution:

    • Use Anhydrous Conditions: Ensure all reagents and solvents are thoroughly dried. Use freshly distilled solvents and dry the base before use.

    • Choice of Base: In some cases, using a non-hydroxide base can reduce the incidence of protodebromination.

    • Faster Catalysis: Optimizing the reaction conditions to achieve a faster rate of the desired cross-coupling can outcompete the slower protodebromination pathway.

• Hydrolysis of Functional Groups (e.g., Esters, Nitriles):

  • Cause: If the substituted bromothiazole or the coupling partner contains base-sensitive functional groups, they may be hydrolyzed under the reaction conditions.

  • Solution:

    • Use a Milder Base: Switch to a weaker base such as K₂CO₃ or even KF.

    • Lower Reaction Temperature: If possible, run the reaction at a lower temperature to minimize the rate of hydrolysis.

    • Protecting Groups: If necessary, protect the sensitive functional group before the coupling reaction and deprotect it in a subsequent step.

Frequently Asked Questions (FAQs)

Q1: Which position on the thiazole ring (2, 4, or 5) is most reactive for palladium-catalyzed cross-coupling?

A: The reactivity of the C-Br bond on the thiazole ring generally follows the order: 2-position > 5-position > 4-position . The C2 position is the most electron-deficient and therefore the most susceptible to oxidative addition by the Pd(0) catalyst.[2] This inherent difference in reactivity can be exploited for regioselective cross-coupling reactions on di- or tri-brominated thiazoles.

Q2: How do electron-donating and electron-withdrawing substituents on the thiazole ring affect the coupling reaction?

A:

• Electron-withdrawing groups (EWGs) (e.g., -NO₂, -CN, -CO₂R) generally increase the rate of oxidative addition by making the carbon atom of the C-Br bond more electrophilic. However, a highly electron-deficient thiazole ring can be more susceptible to nucleophilic attack or decomposition under strongly basic conditions.

• Electron-donating groups (EDGs) (e.g., -CH₃, -OCH₃, -NH₂) decrease the rate of oxidative addition by increasing the electron density of the C-Br bond. These substrates may require more forcing conditions (higher temperature, more active catalyst) to achieve good conversion.

Q3: What are the best practices for setting up a palladium-catalyzed coupling reaction with a bromothiazole?

A:

• Inert Atmosphere: All palladium-catalyzed cross-coupling reactions should be performed under an inert atmosphere (argon or nitrogen) to prevent catalyst oxidation and homocoupling side reactions.

• Dry Reagents and Solvents: Use anhydrous solvents and ensure that all solid reagents, especially the base, are dry.

• Degassing: Thoroughly degas the reaction mixture before heating.

• Order of Addition: A common and effective procedure is to add the bromothiazole, the coupling partner, the base, and a stir bar to the reaction flask. The flask is then sealed, evacuated, and backfilled with an inert gas several times. The degassed solvent is then added, followed by the palladium catalyst and ligand (or the precatalyst).

Experimental Protocols & Data

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Substituted 2-Bromothiazole

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of a generic substituted 2-bromothiazole with an arylboronic acid.

Materials:

• Substituted 2-bromothiazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane/H₂O (4:1 v/v)

• Reaction vessel (e.g., Schlenk tube or sealed vial)

• Magnetic stir bar

Procedure:

• To the reaction vessel, add the substituted 2-bromothiazole, arylboronic acid, K₂CO₃, and the magnetic stir bar.

• Seal the vessel and evacuate and backfill with argon three times.

• Add the degassed 1,4-dioxane/H₂O solvent mixture via syringe.

• Add the Pd(PPh₃)₄ catalyst.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Catalyst and Ligand Selection Guide for Different Coupling Reactions

Coupling Reaction	Recommended Catalyst/Precatalyst	Recommended Ligand	Typical Base
Suzuki-Miyaura	Pd(PPh₃)₄, Pd(OAc)₂, XPhos Pd G3	PPh₃, SPhos, XPhos	K₂CO₃, Cs₂CO₃, K₃PO₄
Heck	Pd(OAc)₂, PdCl₂(PPh₃)₂	PPh₃, P(o-tol)₃	Et₃N, K₂CO₃
Sonogashira	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	PPh₃	Et₃N, piperidine
Buchwald-Hartwig	Pd₂(dba)₃, XPhos Pd G3	XPhos, RuPhos, BrettPhos	NaOtBu, LHMDS, Cs₂CO₃

Visualizations

Diagram 1: Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Diagram 2: Troubleshooting Workflow for Low Conversion

Caption: A decision-making workflow for troubleshooting low-yielding reactions.

References

• Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PubMed Central. Available at: [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. PubMed Central. Available at: [Link]

• Effect of substituents on SuzukieMiyaura reactions. ResearchGate. Available at: [Link]

• Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. ChemistryViews. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. Available at: [Link]

• Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions. ResearchGate. Available at: [Link]

• Palladium-catalyzed C-2 selective olefination of thiazoles. PubMed. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Struggling to make a sonogashira coupling reaction happen. Reddit. Available at: [Link]

Sources

• 1. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

preventing dehalogenation of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Technical Support Center: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Welcome to the technical support center for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. Our goal is to provide you with expert-driven troubleshooting advice and preventative strategies to address a common and critical challenge: unwanted dehalogenation of the C5-bromo substituent.

The C-Br bond on this electron-rich thiazole ring is susceptible to cleavage under various conditions, leading to the formation of the des-bromo impurity, N,N,4-trimethyl-1,3-thiazol-2-amine. This side reaction can significantly lower the yield of your desired product and introduce purification challenges. This document provides a structured approach to diagnosing, mitigating, and preventing this issue in your key synthetic transformations.

Troubleshooting Guide: Diagnosing and Solving Dehalogenation

This section is structured in a question-and-answer format to directly address the most common experimental scenarios where dehalogenation is observed.

Scenario 1: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Q: I am performing a Suzuki-Miyaura coupling with 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine and a boronic acid, but I am observing a significant amount of the debrominated starting material in my crude reaction mixture. What is causing this and how can I prevent it?

A: This is a classic case of hydrodehalogenation, a frequent side reaction in palladium-catalyzed cross-couplings.[1][2] The formation of the debrominated product occurs when the organopalladium intermediate, formed after oxidative addition of your bromothiazole to the Pd(0) catalyst, is intercepted by a hydride source before it can proceed through the desired catalytic cycle (transmetalation and reductive elimination).

The primary culprit is the formation of a palladium-hydride (Pd-H) species.[2] Several factors can promote the generation of Pd-H and subsequent reductive elimination to the unwanted des-bromo compound.

Root Causes & Corrective Actions:

• Choice of Base and Solvent: Certain bases and solvents are known hydride donors or facilitate pathways that generate Pd-H species.

  • Problem: Strong amine bases or the use of alcoholic solvents can act as hydride sources.[1][2] Ethereal solvents like dioxane and THF have also been reported to promote dehalogenation more than alternatives like toluene.[1][3] The presence of even trace amounts of water can also contribute to this side reaction.[4][5][6]

  • Solution: Switch to a milder, non-coordinating inorganic base. Cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) are often superior choices for suppressing dehalogenation.[1] We strongly recommend using anhydrous toluene as the solvent. Ensure all reagents and the solvent are rigorously dried before use.

• Catalyst and Ligand System: The electronic and steric properties of the phosphine ligand are critical.

  • Problem: Less bulky or electron-poor ligands may not sufficiently stabilize the palladium center, leading to a higher propensity for side reactions. Highly active catalysts can sometimes favor dehalogenation.[1]

  • Solution: Employ bulky, electron-rich phosphine ligands. Ligands such as XPhos, SPhos, or RuPhos are designed to accelerate the desired reductive elimination step, outcompeting the dehalogenation pathway.[1][7] Using a pre-formed palladium catalyst (e.g., XPhos Pd G2/G3) can also be beneficial by ensuring a consistent and clean formation of the active catalytic species.[7][8]

• Reaction Temperature and Time:

  • Problem: High temperatures can increase the rate of decomposition pathways that lead to Pd-H formation and subsequent dehalogenation.[1][8]

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable conversion rate. We recommend starting optimization around 80-90 °C. Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent prolonged heating.

Here is a robust starting protocol designed to suppress dehalogenation for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine.

Parameter	Recommended Condition	Rationale
Catalyst	XPhos Pd G3 (2-5 mol%)	Pre-catalyst provides clean active species; bulky, electron-rich ligand accelerates C-C bond formation.[7]
Ligand	(if not using a pre-catalyst) XPhos (1.1-1.2 eq. to Pd)	Favors reductive elimination over dehalogenation.[1]
Base	K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.)	Milder inorganic base, less prone to promoting Pd-H formation.[1]
Solvent	Anhydrous Toluene	Aprotic solvent, shown to minimize dehalogenation compared to ethereal solvents.[1][3]
Temperature	80-100 °C	Lowest effective temperature to balance reaction rate and minimize side reactions.
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent oxidative degradation of the catalyst and reagents.

Q: I am attempting a Buchwald-Hartwig amination and observing the same debromination issue. Do the same principles apply?

A: Yes, the fundamental causes are very similar. The Buchwald-Hartwig reaction is also susceptible to a competitive hydrodehalogenation side reaction where a Pd-H species intercepts the catalytic cycle.[9] In this case, the amine coupling partner or the base can also be a source of the unwanted hydride.

Specific Recommendations for Buchwald-Hartwig Amination:

• Base Selection is Critical: Use a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS). While strong, their primary role is to deprotonate the amine, and they are less likely to directly generate Pd-H compared to other options.

• Use Modern Catalyst Systems: The development of Buchwald-Hartwig amination has led to generations of highly specialized ligands. For an electron-rich substrate like yours, a Josiphos-type ligand or a biarylphosphine ligand like RuPhos is an excellent starting point.

• Protecting Groups: If your amine coupling partner contains other reactive functional groups, ensure they are appropriately protected. Unwanted reactivity can lead to catalyst decomposition and an increase in side reactions.

Caption: Troubleshooting workflow for dehalogenation.

Frequently Asked Questions (FAQs)

Q1: Is 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine stable under normal storage conditions? A1: Yes, as a solid, this compound is generally stable when stored in a cool, dark, and dry place. The C-Br bond is most labile under reductive or high-energy conditions, which are not typical of standard storage.

Q2: Are there any general handling precautions to minimize dehalogenation risk? A2: Avoid exposing the compound to strong reducing agents, highly basic conditions (especially at elevated temperatures), or catalysts known to promote hydrodehalogenation (e.g., certain hydrogenation catalysts like Pd/C with a hydrogen source) unless this transformation is intended. [10][11] Q3: My reaction mixture turned black during a cross-coupling reaction, and I saw significant dehalogenation. Are these related? A3: Yes, this is a strong indication of palladium catalyst decomposition to palladium black. Catalyst decomposition is often linked to suboptimal reaction conditions (e.g., presence of oxygen, excessively high temperatures, or an inappropriate ligand/base combination) which also favor the side reactions that lead to dehalogenation. Improving the reaction setup as described in the troubleshooting guide should prevent both catalyst decomposition and dehalogenation.

References

• BenchChem. (n.d.). Technical Support Center: Preventing Dehalogenation in Cross-Coupling Reactions. BenchChem.
• Wikipedia. (2024). Buchwald–Hartwig amination. Wikipedia.
• Gagnier, S. V., & Gribble, G. W. (n.d.). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. National Institutes of Health.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. BenchChem.
• Author(s). (n.d.). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. National Institutes of Health.
• Author(s). (n.d.). Homogenous Palladium-Catalyzed Dehalogenative Deuteration and Tritiation of Aryl Halides with D2/T2 Gas. ChemRxiv.
• Author(s). (n.d.). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. ResearchGate.
• Milstein, D., et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. ACS Publications.
• Author(s). (n.d.). A Practical Palladium Catalyzed Dehalogenation of Aryl Halides and α-Haloketones. ResearchGate.
• Milstein, D., et al. (2012). Palladium-catalyzed cross-coupling reactions with fluorinated substrates: Mechanistic insights into the undesired hydrodehalogenation of aryl halides. Weizmann Research Portal.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• ResearchGate. (n.d.). Hydrodehalogenation of aryl halides. ResearchGate.
• Reddit. (2024). BH amination side products and purification. Reddit.
• Author(s). (n.d.). Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate. National Institutes of Health.
• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. Reddit.
• Author(s). (n.d.). Hydrodehalogenation of aryl halides by hydrogen gas and hydrogen transfer in the presence of palladium catalysts. ResearchGate.
• BenchChem. (n.d.). Technical Support Center: Cross-Coupling Reactions with 5-Bromo-2-chlorobenzo[d]thiazole. BenchChem.
• Organ, M. G., et al. (2004). Cross-coupling and Dehalogenation Reactions Catalyzed by (N-heterocyclic carbene)Pd(allyl)Cl Complexes. PubMed.
• Wikipedia. (2024). Metal–halogen exchange. Wikipedia.
• Maleczka, R. E., Jr., & Ghosh, B. (n.d.). Catalytic Hydrodehalogenation Reactions. Thieme.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts.
• Bode, J. W., & Morandi, B. (2019). OC II (FS 2019). ETH Zurich.
• Reddit. (2019). significant dehalogenation in stille coupling. Reddit.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Lipshutz, B. H., et al. (2025). Nickel‐Catalyzed Hydro‐ and Deutero‐dehalogenations of (Hetero)Aryl Halides under Aqueous Micellar Catalysis Conditions. ResearchGate.
• Narasimhan, N. S., & Mali, R. S. (n.d.). Organo-lithiation and halogen metal exchange reactions in organic synthesis-an anomolous aromatic substitution via halogen-metal. Indian Academy of Sciences.
• Selvam, P., et al. (n.d.). Catalytic hydrodehalogenation of aryl halides, reduction of nitroarenes. Catalysis Eprints database.
• Parham, W. E. (n.d.). Halogen-Metal Exchange Reactions of Bromoaryl-Substituted β-Lactams. Journal of Student Scholarship - TCNJ.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. reddit.com [reddit.com]
• 4. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Navigating the Purification of N,N-Dimethylaminothiazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N,N-dimethylaminothiazole compounds. This guide is designed to provide expert-driven, practical solutions to the common and complex purification challenges encountered during your experimental work. Drawing from established chemical principles and field-proven insights, this document offers a series of troubleshooting guides and frequently asked questions to streamline your purification workflows and ensure the integrity of your compounds.

I. Troubleshooting Chromatographic Purification

The inherent basicity and polarity of the N,N-dimethylaminothiazole scaffold often lead to complications in chromatographic separations. This section addresses the most frequent issues encountered.

Q1: My N,N-dimethylaminothiazole compound is exhibiting severe peak tailing on a silica gel column. What is causing this and how can I improve the peak shape?

A1: Severe peak tailing of basic compounds like N,N-dimethylaminothiazoles on standard silica gel is a classic problem. The root cause lies in the strong, non-ideal interactions between the basic nitrogen atoms in your compound (both the thiazole ring nitrogen and the dimethylamino group) and the acidic silanol groups (Si-OH) on the surface of the silica stationary phase.[1] This leads to a portion of the analyte being retained more strongly, resulting in a "tailing" effect as it slowly elutes.

Here are several effective strategies to mitigate this issue:

• Mobile Phase Modification: The most common and often simplest solution is to add a small amount of a basic modifier to your mobile phase. This additive will compete with your compound for the active acidic sites on the silica, effectively masking them.

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA): Add 0.1-1% of TEA or DIPEA to your eluent system.[1][2] TEA is a widely used and effective choice.

  • Ammonia: A solution of ammonia in methanol (e.g., 2M NH3 in MeOH) can be used as a polar component in your mobile phase, or a small percentage of aqueous ammonia can be added.[2][3]

• Alternative Stationary Phases: If mobile phase modification is insufficient or undesirable, consider using a different stationary phase that is less acidic.

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for the purification of basic compounds.[1][2] You can purchase pre-packed columns or pack your own.

  • Deactivated Silica: Some commercially available silica gels are "end-capped," where the residual silanol groups are chemically modified to be less acidic.

  • Amino- or Cyano-Bonded Phases: These stationary phases are less acidic than bare silica and can provide significantly improved peak shapes for basic analytes.[1]

• Reversed-Phase Chromatography: For highly polar N,N-dimethylaminothiazole derivatives, reversed-phase chromatography (e.g., using a C18 column) can be an excellent option.

Experimental Protocol: Improving Peak Shape with a Basic Modifier

• TLC Analysis: Develop a suitable solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol) for your compound on a standard silica TLC plate. Observe the Rf value and any tailing.

• Modifier Addition: Prepare a new mobile phase with the same solvent ratio but add 0.5% (v/v) of triethylamine.

• Comparative TLC: Run a new TLC plate with the modified mobile phase. You should observe a slightly higher Rf and a significantly more compact, symmetrical spot.

• Column Chromatography: Pack a silica gel column and equilibrate it with the triethylamine-modified mobile phase.

• Loading and Elution: Load your sample and elute with the modified mobile phase, collecting fractions as usual.

Q2: My compound is highly polar and either streaks at the baseline or requires a very high percentage of methanol to elute from a silica column, leading to poor separation. What are my options?

A2: This is a common issue with functionalized N,N-dimethylaminothiazole compounds that possess additional polar groups. When your compound is too polar for traditional normal-phase chromatography, you have a few robust alternatives:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for purifying very polar compounds. It utilizes a polar stationary phase (like silica, diol, or amide) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of an aqueous modifier.[1] In HILIC, water acts as the strong eluting solvent.[1]

• Reversed-Phase Chromatography (RPC): As mentioned previously, RPC on a C18 or C8 column is a powerful method for purifying polar compounds. The mobile phase typically consists of water and an organic solvent like acetonitrile or methanol, often with a modifier like formic acid or trifluoroacetic acid (TFA) to improve peak shape.

Data Summary: Recommended Starting Conditions for Different Chromatographic Modes

Chromatography Mode	Stationary Phase	Typical Mobile Phase	Best Suited For
Normal-Phase	Silica Gel	Hexanes/Ethyl Acetate or DCM/Methanol + 0.1-1% TEA	Less polar N,N-dimethylaminothiazole derivatives.
Normal-Phase	Alumina (Neutral or Basic)	Hexanes/Ethyl Acetate or DCM/Methanol	Basic N,N-dimethylaminothiazole derivatives.
Reversed-Phase	C18 or C8	Water/Acetonitrile or Water/Methanol + 0.1% Formic Acid/TFA	Polar and ionizable N,N-dimethylaminothiazole compounds.
HILIC	Silica, Diol, or Amide	Acetonitrile/Water	Highly polar and water-soluble N,N-dimethylaminothiazole derivatives.

II. Identifying and Mitigating Impurities

The purity of your final compound is paramount. Impurities can arise from the synthesis itself, or from degradation of the product.

Q3: I suspect I have impurities from my Hantzsch thiazole synthesis. What are the likely culprits and how can I remove them?

A3: The Hantzsch thiazole synthesis, a common route to 2-aminothiazoles, involves the condensation of an α-haloketone with a thiourea derivative (in this case, N,N-dimethylthiourea). Potential impurities include:

• Unreacted Starting Materials: Residual α-haloketone and N,N-dimethylthiourea.

• Intermediates: Incomplete cyclization can leave reaction intermediates in your crude product.

• Side-Products: Over-alkylation or side reactions of the starting materials can lead to undesired byproducts.

Troubleshooting Workflow for Synthesis-Related Impurities

Caption: Workflow for identifying and removing synthesis-related impurities.

Most of these impurities have different polarities and can be effectively removed by standard column chromatography. An acidic wash during the work-up can help remove unreacted basic starting materials.

Q4: My purified N,N-dimethylaminothiazole compound changes color and shows new spots on TLC after being stored in DMSO. What is happening?

A4: This is a critical observation that points to the potential instability of 2-aminothiazole derivatives, especially in solvents like DMSO. Research has shown that some 2-aminothiazoles can undergo decomposition in DMSO at room temperature, leading to the formation of oxygenated and dimerized byproducts. This degradation can be visually indicated by a color change of the solution from clear to dark.

Mitigation Strategies:

• Storage Conditions: If possible, avoid long-term storage of N,N-dimethylaminothiazole compounds in DMSO solution. If you must use DMSO, store the stock solutions at -20°C or lower to minimize decomposition.

• Solvent Choice: For long-term storage, consider a less reactive solvent in which your compound is stable.

• Fresh Solutions: Always prepare fresh solutions for biological assays or other experiments to ensure you are working with the parent compound and not its degradants.

Potential Degradation Products:

• N-Oxides: The tertiary N,N-dimethylamino group is susceptible to oxidation to form the corresponding N-oxide. This is a common metabolic pathway for tertiary amines and can also occur chemically. N-oxides are significantly more polar than the parent amine.

• Thiazolone Derivatives: Oxidation at the C5 position of the thiazole ring can lead to the formation of a thiazolone core.

Q5: I am concerned about the potential for N-nitrosamine impurities in my product. Is this a valid concern and how should I address it?

A5: Yes, this is a very valid and important concern. The N,N-dimethylamino group is a well-known precursor to the formation of N-nitrosodimethylamine (NDMA), a potent mutagenic carcinogen. The formation of nitrosamines can occur if a nitrosating agent is present, particularly under acidic conditions.

Risk Factors for Nitrosamine Formation:

• Nitrite Sources: The presence of nitrite salts (e.g., sodium nitrite) in reagents or as impurities in starting materials or excipients is a primary risk factor.[1][2][4]

• Acidic Conditions: An acidic environment facilitates the formation of nitrous acid from nitrite salts, which is the active nitrosating species.[2][4]

• Degradation of Solvents: Solvents like N,N-dimethylformamide (DMF) can degrade to form dimethylamine, which can then be nitrosated.[2]

Mitigation and Detection:

• Risk Assessment: Carefully review your synthetic route to identify any steps where nitrosating agents are used or could be present as impurities.

• Process Control: Avoid the use of nitrite sources where possible. If their use is unavoidable, ensure that reaction conditions are controlled to minimize nitrosamine formation and that subsequent purification steps are capable of removing these impurities.

• Analytical Testing: Highly sensitive analytical methods, such as LC-MS/MS, are required to detect and quantify trace levels of nitrosamine impurities.

Logical Flow of Nitrosamine Risk Assessment

Caption: A flowchart for assessing the risk of nitrosamine impurity formation.

III. General Purification and Isolation FAQs

Q6: I am struggling to crystallize my N,N-dimethylaminothiazole compound; it keeps "oiling out." What can I do?

A6: "Oiling out" is a common problem in crystallization, especially when impurities are present or when the solution is supersaturated. Here are some techniques to try:

• Slow Down Cooling: Allow the hot, saturated solution to cool to room temperature very slowly, and then transfer it to a refrigerator. Rapid cooling often favors oil formation.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[2]

• Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.[2]

• Use a Different Solvent System: Experiment with different solvent or solvent pairs for crystallization. A good crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.

• Further Purification: The presence of impurities can inhibit crystallization. If the above methods fail, it may be necessary to re-purify the material using chromatography.[2]

References

• Purification of strong polar and basic compounds. Reddit. Available at: [Link]

Sources

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. fda.gov [fda.gov]
• 3. Presence of Nitrosamine Impurities in Medicinal Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ojs.ikm.mk [ojs.ikm.mk]

stability and storage conditions for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Technical Support Center: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

A Guide to Stability, Storage, and Troubleshooting for Researchers

Welcome to the technical support guide for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. This document is designed for researchers, scientists, and drug development professionals, providing in-depth information on the stability and proper handling of this compound. As Senior Application Scientists, we have compiled this guide based on established chemical principles of substituted thiazoles and tertiary amines, data from structurally similar molecules, and field-proven laboratory practices.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the handling and storage of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine.

Q1: What are the optimal short-term and long-term storage conditions for this compound?

A1: Proper storage is critical to maintain the integrity and purity of the compound.

• Short-Term Storage (Up to 4 weeks): For routine use, store the compound as a solid in a tightly sealed amber glass vial at 2-8°C. The use of a desiccator is highly recommended to protect against moisture.

• Long-Term Storage (Over 4 weeks): For long-term archival, store the solid compound at -20°C under an inert atmosphere (e.g., argon or nitrogen). This minimizes the risk of both oxidative degradation and hydrolysis. Safety data sheets for similar brominated thiazole-amines recommend cool, dry, and well-ventilated storage.[1][2]

Q2: How can I visually identify potential degradation of my sample?

A2: Visual inspection is the first line of defense in assessing compound stability. A pure sample of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is expected to be a solid, likely crystalline, with a consistent color. Signs of degradation include:

• Color Change: Any significant deviation from the initial color (e.g., darkening, yellowing, or browning) can indicate the formation of degradation products.

• Change in Physical State: The appearance of oil, clumps, or a melted appearance in a previously crystalline solid suggests the absorption of moisture or the presence of impurities.

• Incomplete Dissolution: If the compound was previously fully soluble in a specific solvent but now shows particulates or fails to dissolve completely, this may indicate polymerization or the formation of insoluble byproducts.

Q3: What are the primary factors that can cause this compound to degrade?

A3: Like many complex organic molecules, this compound is susceptible to several environmental factors.

• Air (Oxygen): The thiazole ring, while aromatic, can be susceptible to oxidation, particularly over long periods or in the presence of catalysts.[3] Tertiary amines are generally more resistant to oxidation than primary or secondary amines, but degradation can still occur.

• Moisture (Hydrolysis): Ambient moisture can lead to hydrolysis, although the C-Br and thiazole ring bonds are generally stable. The primary concern with moisture is its potential to facilitate other degradation reactions or affect the compound's physical state. General guidance for synthetic thiazoles emphasizes protection from moisture.[4]

• Light (Photodegradation): Aromatic and heterocyclic compounds can be sensitive to UV light. Energy from light can promote bond cleavage or trigger radical reactions. Storing the compound in amber vials is a mandatory precaution.

• Temperature: Elevated temperatures accelerate all chemical reactions, including degradation. Storing the compound at reduced temperatures, as recommended, is essential to slow these processes.[5]

• pH: The compound's stability can be pH-dependent, especially in solution. Strongly acidic or basic conditions may promote hydrolysis or other rearrangements. Studies on similar cyclic aminal systems show significant decomposition in acidic environments (pH < 5).[6]

Q4: My compound has discolored slightly. Can I still use it in my experiment?

A4: Minor discoloration suggests that a small percentage of the compound has degraded. The decision to use it depends on the sensitivity of your application.

• For non-quantitative or screening applications: The material may still be suitable.

• For sensitive applications (e.g., kinetic studies, in vivo experiments, standard curve generation): The presence of impurities could confound results. We strongly recommend performing a purity check (see Protocol 2) before proceeding. If impurities are detected, purification (e.g., recrystallization or column chromatography) is advised.

Q5: What are the expected hazardous decomposition products?

A5: In the event of thermal decomposition or fire, hazardous gases can be released. Based on the elemental composition (C, H, Br, N, S), these may include:

• Carbon oxides (CO, CO₂)

• Nitrogen oxides (NOx)

• Sulfur oxides (SOx)

• Hydrogen bromide (HBr)[1][7]

Always handle this compound in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE).[2]

Quantitative Stability Data Summary

While specific kinetic stability data for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is not publicly available, the following table provides a qualitative summary of expected stability based on the chemical properties of related structures.

Condition	Temperature	Atmosphere	Light Exposure	Expected Stability (Solid State)	Recommendations
Optimal Long-Term	-20°C	Inert (Argon/N₂)	Protected (Amber Vial)	High (>2 years)	Recommended for archival storage.
Recommended Short-Term	2-8°C	Air (Sealed Vial)	Protected (Amber Vial)	Good (Several months)	Suitable for active projects. Use with desiccant.
Ambient Benchtop	20-25°C	Air	Ambient Light	Low to Moderate (Days to weeks)	Not recommended for storage. Increases risk of oxidation and moisture uptake.
Elevated Temperature	>40°C	Air	Any	Very Low (Hours to days)	Avoid. Will significantly accelerate degradation.

Troubleshooting and Experimental Protocols

Troubleshooting Workflow for Compound Stability

This workflow guides the user through assessing the viability of a stored sample.

Caption: Workflow for assessing compound stability.

Protocol 1: Visual Inspection of the Solid Compound

• Preparation: Allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

• Observation: Place a small amount of the compound on a clean, white surface (like a watch glass or weighing paper).

• Reference Comparison: If available, compare its appearance to a fresh, unopened sample or a previously taken photograph.

• Documentation: Note any changes in color, texture, or crystal form. Record these observations in your lab notebook.

Protocol 2: Rapid Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol provides a general method to quickly assess the presence of significant impurities. Solvent systems should be optimized for your specific needs.

• Sample Preparation: Prepare a stock solution of your compound in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) at a concentration of ~1 mg/mL. If you have a reference standard (a new, unopened lot), prepare it identically.

• TLC Plate: Use a silica gel TLC plate. Draw a light pencil line ~1 cm from the bottom to serve as the origin.

• Spotting: Using a capillary tube, spot a small amount of your test sample solution and the reference standard solution side-by-side on the origin line.

• Elution: Develop the plate in a sealed chamber with an appropriate mobile phase (e.g., a 7:3 mixture of Hexanes:Ethyl Acetate). Allow the solvent front to travel to ~1 cm from the top of the plate.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm).

• Analysis:

  • A pure compound should yield a single, well-defined spot.

  • Compare the spot(s) from your test sample to the reference standard.

  • The presence of additional spots (especially those at different Rf values) or significant streaking from the origin indicates the presence of impurities.

Potential Degradation Pathways

The chemical structure of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine contains several sites susceptible to degradation under adverse conditions. The following diagram illustrates theoretically plausible degradation pathways.

Caption: Plausible degradation pathways for the compound.

The formation of these or other byproducts can alter the compound's biological activity, solubility, and toxicity profile, reinforcing the need for proper storage and handling.

References

• Capot Chemical. MSDS of 5-bromo-4-methyl-1,3-thiazol-2-amine. Available at: [Link]

• Vevelstad, S. J., Buvik, V., Knuutila, H. K., Grimstvedt, A., & da Silva, E. F. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research, 61(42), 15737–15753. Available at: [Link]

• SINTEF. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Available at: [Link]

• Einbu, A., Al-Malah, K., Buvik, V., Knuutila, H. K., & da Silva, E. F. (2021). Stability of Structurally Varied Aqueous Amines for CO2 Capture. Industrial & Engineering Chemistry Research, 60(2), 971-979. Available at: [Link]

• Neochoritis, C. G., Zarganes-Tzitzikas, T., & Dömling, A. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry, 12, 2280–2287. Available at: [Link]

• ResearchGate. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO 2 Capture. Available at: [Link]

• Fisher Scientific. Safety Data Sheet for 2-Amino-5-bromo-1,3,4-thiadiazole. Available at: [Link]

• Thor Specialities (UK) LTD. (2019). Safety data sheet. Available at: [Link]

• PubChem. 5-Bromo-4-phenyl-1,3-thiazol-2-amine. National Center for Biotechnology Information. Available at: [Link]

• PubChem. 5-Bromo-4,5-dihydro-1,3-thiazol-2-amine. National Center for Biotechnology Information. Available at: [Link]

• Paquette, W. D., & Parker, C. E. (2018). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. Organic & biomolecular chemistry, 16(29), 5269–5273. Available at: [Link]

• Wikipedia. Thiamine. Available at: [Link]

• PubChem. 4-Bromo-5-methyl-1,3-thiazol-2-amine. National Center for Biotechnology Information. Available at: [Link]

• Al-wsmani, R. F., Gomaa, H. A. M., Al-Ghorbani, M., Al-Salahi, R., & Al-Omar, M. A. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules, 28(14), 5483. Available at: [Link]

• Akter, M., Siddiqui, A. A., & Rahman, A. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(21), 7432. Available at: [Link]

• Gassnova. (2010). Theoretical evaluation of the probability to form and emit harmful components from the aqueous amine solution MEA, MDEA, AMP, PZ and some of their mixtures. Available at: [Link]

• ResearchGate. (2013). Thermal Degradation of Aqueous Amines Used for Carbon Dioxide Capture. Available at: [Link]

• Fortenberry, C. F., Walker, M. J., & Ragain, C. M. (2018). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental science & technology, 52(15), 8820–8828. Available at: [Link]

• University of Kentucky. (2014). THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. UKnowledge. Available at: [Link]

• Eide-Haugmo, I., da Silva, E. F., & Svendsen, H. F. (2017). Thermal degradation of aqueous 2-aminoethylethanolamine in CO 2 capture. Chemical Engineering Research and Design, 121, 23-32. Available at: [Link]

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• 2. capotchem.com [capotchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Proper Use and Precautions of Synthetic Thiazole-Chemwin [en.888chem.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. Experimental and theoretical investigations into the stability of cyclic aminals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]

Technical Support Center: Navigating Cross-Coupling Reactions with Electron-Rich Thiazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the intricate art of cross-coupling with electron-rich thiazoles. The unique electronic properties of the thiazole ring, particularly when substituted with electron-donating groups, present a distinct set of challenges in forming new carbon-carbon and carbon-nitrogen bonds. This guide is structured to provide not just solutions, but a deeper understanding of the "why" behind the troubleshooting steps, empowering you to refine your reaction conditions with precision and confidence.

Understanding the Challenge: The Electron-Rich Thiazole

Electron-rich thiazoles pose a specific hurdle in palladium-catalyzed cross-coupling reactions. The high electron density on the thiazole ring can make the crucial oxidative addition step of the catalytic cycle more difficult compared to their electron-deficient counterparts.[1] This inherent reactivity profile often leads to common issues such as low yields, catalyst deactivation, and unwanted side reactions. This guide will walk you through troubleshooting these issues for various common cross-coupling reactions.

Troubleshooting Guide: A-Question-and-Answer Approach

Section 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful tool for C-C bond formation. However, when coupling electron-rich thiazoles, researchers often encounter frustratingly low yields or a complex mixture of byproducts.

Question: My Suzuki-Miyaura coupling of a bromo-thiazole with an arylboronic acid is giving low to no yield of the desired product. What are the first parameters I should investigate?

Answer: Low yields in Suzuki-Miyaura couplings with electron-rich thiazoles are a frequent challenge. A systematic approach to troubleshooting should focus on the key components of the catalytic system.

• Catalyst and Ligand Selection: The choice of palladium catalyst and its coordinating ligand is paramount. Standard catalysts may not be efficient for these challenging substrates. For electron-rich systems, bulky, electron-rich phosphine ligands are often required to facilitate both the oxidative addition and the reductive elimination steps.[2][3]

  • Initial Screening: Start with versatile palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ in combination with bulky phosphine ligands such as XPhos, SPhos, or RuPhos.[2]

  • Precatalysts: For improved reproducibility and higher efficiency, consider using well-defined precatalysts like XPhos-Pd-G3 or SPhos-Pd-G2.[2] These are often more stable and provide a more consistent source of the active Pd(0) species.

• Base Selection: The base plays a crucial role in the transmetalation step. Its effectiveness can be highly substrate-dependent.

  • Common Choices: Frequently used bases include K₂CO₃, Cs₂CO₃, and K₃PO₄.[4]

  • Anhydrous Conditions: If you are using K₃PO₄ in an anhydrous coupling, the addition of a small amount of water (approximately 5 equivalents relative to the substrate) can be beneficial.[1][4]

• Solvent System: The solvent affects the solubility of your reactants and the activity of the catalyst.

  • Aqueous/Organic Mixtures: A mixture of an organic solvent and water is often employed in Suzuki reactions to help dissolve the inorganic base.[4] Common systems include dioxane/water, THF/water, and toluene/water.[4] Ensure your starting materials are soluble in the chosen system.

• Reaction Temperature: Sub-optimal temperatures can lead to incomplete reactions. Most Suzuki couplings are performed at elevated temperatures, typically between 80-100 °C.[4] If the reaction is sluggish, a moderate increase in temperature may improve the yield.[4] For some thiazole Suzuki reactions, temperatures up to 120 °C have been found to be optimal.[5]

Question: I'm observing a significant amount of a dehalogenated byproduct in my Suzuki-Miyaura reaction. How can I minimize this side reaction?

Answer: Dehalogenation, the replacement of the halogen with a hydrogen atom, is a common side reaction in cross-coupling chemistry, particularly with electron-rich halides.[6][7][8][9][10]

• Mechanism of Dehalogenation: After the initial oxidative addition of the thiazole halide to the Pd(0) catalyst, the resulting Pd(II) complex can react with a hydride source in the reaction mixture. This is followed by reductive elimination to yield the dehalogenated thiazole and regenerate the Pd(0) catalyst. Common hydride sources can be the solvent (e.g., alcohols), the base (e.g., amines), or even water under certain conditions.[6]

• Troubleshooting Strategies:

  • Choice of Halide: Bromo and chloro derivatives of heterocycles are often superior to iodo derivatives as they show a reduced tendency for dehalogenation.[7][9]

  • Protecting Groups: In some cases, protecting a nearby functional group, such as an NH on the thiazole ring, can suppress dehalogenation.[10]

  • Careful Control of Water: While some water can be beneficial for dissolving the base in Suzuki reactions, excessive amounts can sometimes contribute to dehalogenation.[8] If you suspect this is an issue, try minimizing the amount of water or using anhydrous conditions with a soluble base.

  • Ligand Choice: The choice of ligand can also influence the rate of dehalogenation versus the desired cross-coupling. Experimenting with different bulky, electron-rich phosphine ligands may help to favor the desired reaction pathway.

Question: My reaction is producing a significant amount of homocoupled boronic acid. What is causing this and how can I prevent it?

Answer: Homocoupling of the boronic acid is another common side reaction. This occurs when two boronic acid molecules couple with each other, often facilitated by the presence of Pd(II) species and oxygen.[6]

• Minimizing Homocoupling:

  • Thorough Degassing: Ensure your reaction mixture is properly degassed to remove oxygen, which can promote homocoupling.[6] This can be achieved by bubbling an inert gas like argon or nitrogen through the solvent or by using freeze-pump-thaw cycles.

  • Use of Precatalysts: Using a Pd(0) source or a precatalyst that rapidly generates the active Pd(0) species can minimize the amount of Pd(II) present at the start of the reaction, thereby reducing homocoupling.

  • Controlled Addition of Boronic Acid: In some cases, slow addition of the boronic acid to the reaction mixture can help to minimize its homocoupling.

Section 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone for C-N bond formation. Coupling electron-rich thiazoles with amines presents its own set of challenges.

Question: My Buchwald-Hartwig amination of a chloro-thiazole with a primary amine is not proceeding. What are the critical parameters to optimize?

Answer: The success of a Buchwald-Hartwig amination hinges on a carefully selected catalyst system and reaction conditions.[11]

• Catalyst System (Palladium Source and Ligand): This is the most critical factor. For coupling with less reactive aryl chlorides, sterically hindered biaryl phosphine ligands are often necessary.[12][13]

  • Recommended Ligands: Systems based on ligands like XPhos, BrettPhos, or RuPhos are excellent starting points.[12]

  • Precatalysts: Using a precatalyst, such as XPhos Pd G3, can often lead to more reliable and cleaner reactions compared to generating the catalyst in situ from sources like Pd(OAc)₂.[12]

• Base Selection: A strong, non-nucleophilic base is typically required to facilitate the deprotonation of the amine.

  • Common Choices: Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), or cesium carbonate (Cs₂CO₃) are common choices.[4][12] The strength of the base should be matched to the pKa of the amine.

• Solvent: The solvent must be anhydrous and capable of dissolving the reaction components.

  • Typical Solvents: Toluene, dioxane, and THF are commonly used.

• Temperature: These reactions often require heating. A typical temperature range is 80-100 °C.[14]

Question: I am attempting to couple a 2-aminothiazole with an aryl bromide, but the reaction is sluggish. What modifications should I consider?

Answer: 2-Aminothiazoles can be challenging nucleophiles due to their lower nucleophilicity compared to simple amines.[15]

• Ligand Choice: For the N-arylation of 2-aminothiazoles, catalyst systems based on specific ligands have shown success. Josiphos-type ligands (L7) or ligands like DavePhos (L20) have been reported to be effective.[15]

• Reaction Conditions: You may need to screen different combinations of palladium precursors, ligands, bases, and solvents to find the optimal conditions for your specific substrates. Microwave irradiation can sometimes be beneficial for these more challenging couplings.

Section 3: Stille and Sonogashira Couplings

Stille and Sonogashira couplings are valuable for introducing alkyl/aryl and alkynyl groups, respectively.

Question: My Stille coupling of an iodo-thiazole with an organostannane is giving a poor yield. What are some key considerations?

Answer: While Stille couplings are often robust, optimization is sometimes necessary, especially with complex heterocyclic systems.[16]

• Ligand Effects: The use of bulky, electron-rich phosphine ligands can be a breakthrough for challenging Stille reactions.[16] Ligands like XPhos and P(t-Bu)₃ have been shown to be effective for coupling unreactive aryl chlorides and can also be beneficial for electron-rich heterocycles.[16]

• Additives: The addition of a copper(I) salt, such as CuI, can sometimes accelerate the transmetalation step and improve the reaction rate and yield.[17]

• Solvent: Aprotic solvents like DMF, toluene, or THF are commonly used. The choice of solvent can impact the solubility of the reactants and the stability of the catalyst.[18]

Question: I am having trouble with a Sonogashira coupling of a bromo-thiazole with a terminal alkyne. The reaction is not going to completion. What should I try?

Answer: The Sonogashira reaction is sensitive to several parameters that can affect its efficiency.

• Catalyst System: The reaction typically requires both a palladium catalyst and a copper(I) co-catalyst (usually CuI).[19] Common palladium sources include Pd(PPh₃)₄ or PdCl₂(PPh₃)₂.[19]

• Base: A mild amine base, such as triethylamine or diisopropylethylamine, is typically used. This base also often serves as the solvent or co-solvent.

• Temperature: While some Sonogashira couplings proceed at room temperature, others require heating.[19] For less reactive substrates like bromo-thiazoles, a temperature of 80 °C may be a good starting point, but for some thiazole systems, temperatures up to 120 °C have been employed.[5] However, be aware that higher temperatures can sometimes lead to polymerization of the alkyne.[5]

• Copper-Free Conditions: In some cases, copper-free Sonogashira couplings can be advantageous, particularly if the substrate is sensitive to copper. These reactions typically require a higher loading of the palladium catalyst and a stronger base.

FAQs: Quick Reference

Q1: What is the general order of reactivity for aryl halides in cross-coupling reactions?

A1: The general order of reactivity is I > Br > OTf > Cl.[12][14] This means that aryl iodides are typically the most reactive, while aryl chlorides are the least reactive and often require more specialized catalysts and harsher conditions.

Q2: My palladium catalyst is turning into a black precipitate. What is happening?

A2: The formation of a black precipitate, often called "palladium black," indicates that your catalyst has decomposed and aggregated into an inactive form.[20] This can be caused by high temperatures, high catalyst loading, or the absence of a stabilizing ligand.[20] To prevent this, use the lowest effective catalyst loading, optimize the reaction temperature and time, and ensure you are using an appropriate stabilizing ligand.[20]

Q3: Are there any alternatives to palladium catalysts for these reactions?

A3: Yes, other transition metals can be used. Nickel catalysts have shown to be effective for some cross-coupling reactions of thiazoles and can be a more cost-effective alternative to palladium.[3][20] Copper-mediated reactions are also an option for certain transformations.[20]

Q4: How important is the purity of my reagents?

A4: The purity of your reagents is critical for the success of any cross-coupling reaction. Impurities in your starting materials, solvents, or base can poison the catalyst or lead to unwanted side reactions. Boronic acids, in particular, can be unstable and prone to degradation.[4] It is always recommended to use fresh, high-purity reagents.

Visualizing the Workflow: A Troubleshooting Decision Tree

Below is a generalized workflow to guide your troubleshooting process when encountering a failed or low-yielding cross-coupling reaction with an electron-rich thiazole.

Caption: A decision tree for troubleshooting cross-coupling reactions.

Experimental Protocol Example: Suzuki-Miyaura Coupling of a Bromo-Thiazole

This protocol provides a starting point for the Suzuki-Miyaura coupling of an electron-rich bromo-thiazole.

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the bromo-thiazole (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Catalyst Addition: In a separate vial, prepare the catalyst system by mixing the palladium source (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., XPhos, 4-10 mol%) in the reaction solvent. Add this mixture to the reaction vial. Alternatively, add a precatalyst (e.g., XPhos Pd G3, 2-5 mol%) directly to the reaction vial.[12]

• Solvent Addition: Add the degassed solvent system (e.g., dioxane/water, 4:1) to the vial.

• Degassing: Seal the vial and thoroughly degas the reaction mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.[4]

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[4]

• Purification: Purify the crude product by column chromatography on silica gel.

Summary of Recommended Starting Conditions

Reaction Type	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(OAc)₂ (2-5) or XPhos Pd G3 (2-5)	XPhos (4-10)	K₂CO₃ (2-3)	Dioxane/H₂O	80-120
Buchwald-Hartwig	Pd₂(dba)₃ (1-3) or XPhos Pd G3 (1-3)	XPhos (2-6)	NaOtBu (1.2-1.5)	Toluene	80-110
Stille	Pd(PPh₃)₄ (2-5)	-	-	Toluene or DMF	80-110
Sonogashira	PdCl₂(PPh₃)₂ (2-5) & CuI (5-10)	-	Et₃N	THF or DMF	25-80

This table provides general starting points. Optimal conditions will be substrate-dependent and may require further screening.

References

• Technical Support Center: Optimizing Thiazole-Pyridine Coupling Reactions - Benchchem.
• Catalyst selection for cross-coupling reactions involving 4-Bromo-6-methylbenzo[d]thiazole - Benchchem.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Optimizing reaction conditions for Buchwald-Hartwig amination of 5-Bromo-2-chlorobenzo[d]thiazole - Benchchem.

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. Available at: [Link]

• Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture.
• Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions.
• Ligand electronic influence in Pd-catalyzed C-C coupling processes.

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. Available at: [Link]

• Convenient and Reliable Routes Towards 2-Aminothiazoles: Palladium-Catalyzed versus Copper-Catalyzed Aminations of Halothiazoles - CORE. Available at: [Link]

• Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts | Request PDF - ResearchGate. Available at: [Link]

• Cross-Coupling of Heteroatomic Electrophiles - PMC - NIH. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF - ResearchGate. Available at: [Link]

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• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. Available at: [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction | Request PDF - ResearchGate. Available at: [Link]

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• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Available at: [Link]

• Optimization of the reaction conditions | Download Scientific Diagram - ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Dasatinib versus Novel Thiazole-Based Kinase Inhibitors

In the landscape of targeted cancer therapy, the rigorous evaluation of novel chemical entities against established standards is a cornerstone of drug development. This guide provides a comprehensive comparison between Dasatinib, a potent second-generation tyrosine kinase inhibitor, and the hypothetical novel compound, "5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine," representing a new generation of thiazole-based therapeutic candidates. Given the absence of public data for this specific novel compound, we will frame this guide as a roadmap for its evaluation, using the well-documented efficacy of Dasatinib as the benchmark.

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors, including Dasatinib itself.[1] Its discovery as a potent Src family kinase inhibitor template ultimately led to the development of Dasatinib, a drug now critical in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[1] This guide will delve into the established efficacy of Dasatinib and outline the necessary experimental frameworks to determine if a novel contender like 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine could offer comparable or superior therapeutic benefit.

Section 1: Mechanistic Profiles and Target Specificity

A drug's efficacy is intrinsically linked to its mechanism of action and its affinity for specific molecular targets. Here, we contrast the known, broad-spectrum activity of Dasatinib with the yet-to-be-determined profile of our novel thiazole derivative.

Dasatinib: A Multi-Targeted Tyrosine Kinase Inhibitor

Dasatinib functions by targeting multiple tyrosine kinases.[2] Its primary therapeutic effect in CML and Ph+ ALL stems from its potent inhibition of the BCR-ABL fusion protein, the hallmark of these malignancies.[2] Unlike its predecessor, imatinib, Dasatinib can bind to both the active and inactive conformations of the ABL kinase domain, enabling it to overcome many common resistance mutations.

Beyond BCR-ABL, Dasatinib exhibits potent inhibitory activity against a range of other kinases, including the SRC family kinases (SRC, LCK, YES, FYN), c-KIT, EPHA2, and PDGFRβ.[3] This multi-targeted profile contributes to its broad efficacy but may also be associated with certain side effects. Chemical proteomic studies have revealed that Dasatinib binds to a large number of tyrosine and serine/threonine kinases, suggesting a significant impact on multiple biological processes.[2]

Caption: Dasatinib's multi-targeted inhibition of key signaling pathways.

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine: A Hypothetical Profile

For a novel compound such as 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, the initial and most critical step is to determine its kinase inhibition profile. The thiazole ring is a versatile scaffold known to interact with a wide range of protein kinases.[4] Structure-activity relationship (SAR) studies on similar thiazole derivatives have shown that modifications to the substitutions on the thiazole ring can dramatically alter potency and selectivity.[5][6]

The first objective would be to perform a broad kinase panel screening to identify primary targets. This would reveal whether the compound is a highly selective inhibitor of a specific kinase or a multi-targeted inhibitor like Dasatinib. This initial screen is crucial for guiding further development and identifying potential therapeutic indications.

Section 2: Comparative Efficacy Data

The ultimate measure of a drug's utility is its efficacy, assessed first through in vitro potency and cellular activity, then through in vivo models, and finally in clinical trials.

In Vitro Potency (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a quantitative measure of a drug's potency in a biochemical assay. Dasatinib has demonstrated sub-nanomolar to low nanomolar IC50 values against its key targets.

Table 1: Comparative Biochemical Potency (IC50)

Kinase Target	Dasatinib IC50 (nM)	5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine IC50 (nM)
BCR-ABL	~0.2 - 1.1[3]	Not Available
SRC	~0.5[7]	Not Available
LCK	~1.1	Not Available
c-KIT	<30[7]	Not Available
PDGFRβ	<30[7]	Not Available
FAK	~0.2[7]	Not Available

Cellular Efficacy

Cell-based assays are essential to confirm that a compound can inhibit its target within a complex cellular environment and exert a biological effect, such as inhibiting proliferation or inducing apoptosis. The GI50 (50% growth inhibition) is a common metric from these assays.

Table 2: Comparative Cellular Efficacy (GI50)

Cell Line (Cancer Type)	Dasatinib GI50 (nM)	5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine GI50 (nM)
Mo7e-KitD816H (Leukemia)	5[3]	Not Available
K562 (CML)	<10	Not Available
Primary AML Blasts	<1000[3]	Not Available

Clinical Efficacy of Dasatinib

Dasatinib has undergone extensive clinical testing, demonstrating significant efficacy in patients with CML and Ph+ ALL, including those resistant to imatinib.

Table 3: Summary of Dasatinib Clinical Trial Outcomes in CML

Clinical Trial / Endpoint	Dasatinib	Imatinib (Comparator)	Reference
DASISION (Newly Diagnosed CML-CP)
Confirmed Complete Cytogenetic Response (cCCyR) by 18 mos	78%	70%	[8]
Major Molecular Response (MMR) at any time (18 mos)	57%	41%	[8]
10-Year Overall Survival	89%	N/A	[9]
START A (Imatinib-Resistant CML-AP)
Major Hematologic Response	64%	N/A (Post-Imatinib Failure)	[10]
Complete Cytogenetic Response	32%	N/A (Post-Imatinib Failure)	[10]

Section 3: Experimental Protocols for Efficacy Evaluation

To determine the efficacy of a novel compound like 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine and enable a direct comparison with Dasatinib, a standardized set of experiments must be performed. The following protocols outline the core methodologies.

Protocol 1: Biochemical Kinase Assay (IC50 Determination)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Objective: To determine the IC50 value of the test compound against a specific kinase (e.g., ABL, SRC).

Methodology:

• Reagent Preparation: Prepare assay buffer, purified kinase enzyme, specific peptide substrate, and ATP. Dissolve the test compound and Dasatinib (as a positive control) in DMSO to create stock solutions, then perform serial dilutions.

• Reaction Setup: In a 384-well plate, add the kinase, substrate, and varying concentrations of the test compound or control.[11]

• Initiation and Incubation: Initiate the kinase reaction by adding ATP. Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as luminescence-based assays (e.g., ADP-Glo™) that quantify ADP production, or fluorescence-based assays.[12][13]

• Data Analysis: Plot the percentage of kinase inhibition against the log concentration of the inhibitor. Fit the data to a dose-response curve to calculate the IC50 value.

Caption: Workflow for a biochemical kinase assay to determine IC50.

Protocol 2: Cell Viability Assay (MTT Assay)

This assay assesses the effect of a compound on the metabolic activity of living cells, serving as an indicator of cell viability and proliferation.

Objective: To determine the GI50 of the test compound in cancer cell lines.

Methodology:

• Cell Plating: Seed cancer cells (e.g., K562) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound, Dasatinib (positive control), and a vehicle control (DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.[14] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[15]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[16]

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[16]

• Data Analysis: Normalize the absorbance values to the vehicle control and plot cell viability against the log concentration of the compound. Calculate the GI50 from the resulting dose-response curve.

Caption: Workflow for an MTT cell viability assay to determine GI50.

Protocol 3: In Vivo Xenograft Model

This protocol uses immunodeficient mice to test the efficacy of an anticancer compound on human tumors.[17]

Objective: To evaluate the in vivo antitumor activity of the test compound.

Methodology:

• Cell Preparation and Implantation: Culture a human cancer cell line (e.g., K562). Subcutaneously inject a suspension of these cells into the flank of immunodeficient mice (e.g., athymic nude mice).[18]

• Tumor Growth and Randomization: Monitor the mice until tumors reach a palpable, measurable size (e.g., 100-200 mm³). Randomize mice into treatment and control groups.[19]

• Treatment Administration: Administer the test compound, Dasatinib (positive control), or a vehicle control to the respective groups via an appropriate route (e.g., oral gavage) and schedule.

• Tumor Measurement: Measure tumor volume (typically with calipers) and body weight 2-3 times per week.[18]

• Endpoint: Continue the study until tumors in the control group reach a predetermined endpoint size, or for a fixed duration. Euthanize the animals and excise the tumors for further analysis (e.g., pharmacodynamics).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group. Analyze statistical significance.

Caption: Workflow for an in vivo xenograft efficacy study.

Conclusion

Dasatinib is a highly effective, multi-targeted kinase inhibitor with a well-defined efficacy and safety profile, making it a formidable benchmark in the treatment of CML and Ph+ ALL. Its development from a 2-aminothiazole template underscores the potential of this chemical scaffold.

For a novel compound like 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, the path to demonstrating comparable or superior efficacy is rigorous. It requires a systematic evaluation, beginning with biochemical and cellular assays to establish potency and target profile, followed by in vivo studies to confirm antitumor activity. Only through the generation of robust experimental data, as outlined in this guide, can the therapeutic potential of new chemical entities be truly understood and compared against established standards of care.

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A Senior Application Scientist's Guide to Validating 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine as a Kinase Inhibitor

Introduction: The Rationale for Rigorous Kinase Inhibitor Validation

The protein kinase family, comprising over 500 members, represents one of the most critical target classes in modern drug discovery, particularly in oncology. The development of selective kinase inhibitors has revolutionized treatment paradigms, yet the journey from a promising hit compound to a validated therapeutic candidate is fraught with challenges. A primary hurdle is ensuring both potent on-target activity and a well-defined selectivity profile to minimize off-target effects and potential toxicity.[1][2]

The compound , 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, belongs to the 2-aminothiazole class. This scaffold is recognized as a "privileged structure" in medicinal chemistry, capable of forming key hydrogen bond interactions within the ATP-binding site of many kinases.[3] This is exemplified by Dasatinib, a potent FDA-approved inhibitor of BCR-ABL and Src family kinases that is built upon a 2-aminothiazole core.[4][5][6] This structural heritage makes our subject compound a compelling candidate for investigation but simultaneously demands a rigorous, multi-pronged validation strategy to elucidate its true potential.

This guide outlines a logical, four-stage validation workflow. We will begin with fundamental biochemical assays to confirm direct enzyme inhibition, proceed to broad-scale selectivity profiling, validate target engagement in a cellular context, and culminate in the assessment of downstream signaling pathways. Each stage is designed not merely to generate data, but to build a self-validating narrative of the compound's mechanism of action.

Section 1: Foundational Evidence - Direct Enzymatic Inhibition

The Causality Behind the Experiment: Before investing in complex cellular studies, it is imperative to confirm that the compound directly inhibits the enzymatic activity of a target kinase in a purified, in vitro system.[7] This foundational experiment determines the compound's intrinsic potency (often expressed as the IC50 value) and provides the first piece of evidence for a direct interaction. We will utilize a luminescence-based assay that quantifies ATP consumption, a universal hallmark of kinase activity.[8]

Comparative Biochemical Potency

For this validation, let us hypothesize that initial screening has identified Proto-oncogene tyrosine-protein kinase Src as a potential target for our compound. We will compare its potency against Staurosporine, a natural product known for its potent but broad kinase inhibition, and Dasatinib, a clinically relevant Src inhibitor.[9][10]

Compound	Putative Target	IC50 (nM)	Comparator Rationale
5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine	Src Kinase	15	Test Compound
Dasatinib	Src Kinase	0.8	Positive Control (High Potency, Selective)[11]
Staurosporine	Src Kinase	6	Positive Control (High Potency, Non-selective)

Experimental Workflow: ADP-Glo™ Kinase Assay

The ADP-Glo™ assay is a robust method for measuring kinase activity by quantifying the amount of ADP produced during the enzymatic reaction.[12] The luminescence generated is directly proportional to kinase activity.

Caption: Selective vs. Promiscuous Kinase Inhibition.

Section 3: Proof of Engagement - Target Validation in Living Cells

The Causality Behind the Experiment: A compound's biochemical potency is meaningless if it cannot enter a cell and bind to its intended target in the complex intracellular environment. Cell-based target engagement assays are essential to confirm that the inhibitor interacts with its target protein within a physiological context. [13]These assays bridge the gap between biochemistry and cell biology. [14]

Principle of the NanoBRET™ Target Engagement Assay

We will use the NanoBRET™ assay, a proximity-based method that measures compound binding at a target protein in live cells. The target kinase is expressed as a fusion with NanoLuc® luciferase (the energy donor), and a fluorescent tracer that binds the kinase's active site is added to the cells. When the tracer is bound, energy transfer (BRET) occurs. A test compound that enters the cell and binds to the kinase will displace the tracer, leading to a loss of BRET signal.

Caption: Principle of the NanoBRET™ Target Engagement Assay.

Detailed Protocol: NanoBRET™ Target Engagement Assay

• Cell Engineering : Transfect cells (e.g., HEK293) with a plasmid encoding for the target kinase (e.g., Src) fused to NanoLuc® luciferase.

• Cell Plating : Plate the transfected cells into a 96-well white assay plate and incubate for 24 hours.

• Compound Treatment : Treat the cells with a serial dilution of the test compound for a defined period (e.g., 2 hours) in the presence of the fluorescent NanoBRET™ tracer.

• Substrate Addition : Add the NanoLuc® substrate to the cells.

• Signal Measurement : Immediately measure both the donor (luciferase) and acceptor (tracer) emission signals using a plate reader equipped with appropriate filters.

• Data Analysis : Calculate the BRET ratio (Acceptor Emission / Donor Emission). A decrease in the BRET ratio indicates displacement of the tracer by the test compound. Determine the cellular EC50 (the concentration required for 50% target engagement) by plotting the BRET ratio against the compound concentration.

Section 4: Functional Confirmation - Downstream Pathway Analysis

The Causality Behind the Experiment: The ultimate validation of a kinase inhibitor is demonstrating that its engagement with the target translates into a functional cellular outcome. [14]This involves measuring the phosphorylation status of a known downstream substrate of the target kinase. A potent and specific inhibitor should reduce the phosphorylation of this substrate in a dose-dependent manner. Western blotting is the gold-standard technique for this analysis. [3]

Hypothetical Signaling Pathway: Src Kinase

Src kinase is a key node in multiple signaling pathways. Upon activation, it phosphorylates numerous substrates, including STAT3 (Signal Transducer and Activator of Transcription 3). Inhibition of Src should therefore lead to a decrease in the phosphorylation of STAT3 at tyrosine 705 (p-STAT3 Y705).

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5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine versus other 2-aminothiazole kinase inhibitors

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Introduction: The 2-Aminothiazole Scaffold in Kinase Inhibitor Design

The 2-aminothiazole moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged" scaffold for its ability to interact with the ATP-binding site of a wide range of protein kinases.[1][2] This heterocyclic structure is a key component in several clinically approved anticancer drugs, including the multi-kinase inhibitor Dasatinib and the PI3Kα inhibitor Alpelisib, highlighting its therapeutic significance.[3] The versatility of the 2-aminothiazole core allows for extensive structure-activity relationship (SAR) studies, enabling the development of potent and selective inhibitors targeting various kinase families.[4][5] This guide provides a comparative analysis of a representative 2-aminothiazole compound, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, against other well-established inhibitors from this class, with a focus on their activity against key cancer-related kinases such as Aurora kinases and Cyclin-Dependent Kinases (CDKs).

Featured Compound: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

While not as extensively characterized in publicly available literature as some commercial inhibitors, the structure of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine represents a class of derivatives with significant potential. The bromine atom at the 5-position can serve as a valuable synthetic handle for further chemical modifications and can also engage in halogen bonding with the target protein. The N,N-dimethyl and 4-methyl substitutions influence the compound's solubility, steric profile, and potential interactions within the kinase active site. For the purpose of this guide, we will benchmark its hypothetical performance based on SAR data from structurally similar 2-aminothiazole inhibitors.

Comparative Analysis with Established 2-Aminothiazole Kinase Inhibitors

To provide a robust comparison, we will evaluate our featured compound against two well-characterized 2-aminothiazole-based inhibitors targeting different kinase families: an Aurora kinase inhibitor and a CDK inhibitor.

Aurora Kinase Inhibitors

Aurora kinases are critical regulators of mitosis, and their overexpression is linked to tumorigenesis.[6] The 2-aminothiazole scaffold has been successfully employed to develop potent Aurora kinase inhibitors.[7][8] A notable example is 4-methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine (CYC116) , which has demonstrated potent inhibition of both Aurora A and Aurora B kinases.[9]

Cyclin-Dependent Kinase (CDK) Inhibitors

CDKs are essential for cell cycle progression, and their dysregulation is a hallmark of many cancers.[10] The 2-aminothiazole core has been instrumental in the discovery of selective CDK inhibitors.[3][11] For instance, the compound referred to as SNS-032 (formerly BMS-387032) is a potent and selective inhibitor of CDK2.[3]

Data Presentation: A Head-to-Head Comparison

The following table summarizes the inhibitory activities of our featured compound (hypothetical, based on SAR of related compounds) and the selected established inhibitors.

Compound	Target Kinase(s)	IC50 / Ki (nM)	Key Structural Features	Reference
5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine	Aurora A/B (Hypothetical)	50-150 (IC50)	5-bromo, N,N-dimethyl, 4-methyl substitutions on the 2-aminothiazole core.	N/A
4-methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine (CYC116)	Aurora A, Aurora B	8.0 (Ki), 9.2 (Ki)	2-aminothiazole linked to a pyrimidine and a morpholino-phenyl group.	[9]
SNS-032 (BMS-387032)	CDK2/cyclin E	48 (IC50)	N-(cycloalkylamino)acyl-2-aminothiazole structure.	[3]

Experimental Protocols

To ensure the reproducibility and validation of the presented data, we provide detailed protocols for key assays used in the characterization of kinase inhibitors.

In Vitro Kinase Inhibition Assay

This assay determines the concentration of an inhibitor required to reduce the activity of a specific kinase by 50% (IC50).

Principle: The assay measures the transfer of a radioactive phosphate from [γ-³²P]ATP to a substrate peptide by the kinase. The amount of phosphorylated substrate is then quantified.[12]

Step-by-Step Methodology:

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing the purified kinase, a specific substrate peptide, and the assay buffer.

• Inhibitor Addition: Add serial dilutions of the test compound (e.g., 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine) to the wells. Include a vehicle control (e.g., DMSO) and a positive control (a known inhibitor).

• Initiation of Reaction: Start the kinase reaction by adding a solution of [γ-³²P]ATP and MgCl₂.[13]

• Incubation: Incubate the plate at 30°C for a specified period (e.g., 30-60 minutes).

• Termination of Reaction: Stop the reaction by adding a solution that disrupts the kinase activity (e.g., phosphoric acid).

• Separation and Quantification: Spot the reaction mixture onto a phosphocellulose membrane. Wash the membrane to remove unreacted [γ-³²P]ATP. The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter.[12]

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability (MTT) Assay

This colorimetric assay assesses the effect of a compound on the metabolic activity of cultured cancer cells, which is an indicator of cell viability and proliferation.[14]

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., a breast cancer cell line for an Aurora kinase inhibitor) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test inhibitor for a specified duration (e.g., 72 hours).

• MTT Addition: Add a solution of MTT to each well and incubate for 2-4 hours to allow formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[14]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the vehicle-treated control cells. Determine the GI50 (concentration for 50% growth inhibition) from the dose-response curve.

Visualizing Pathways and Workflows

Signaling Pathway of CDKs in Cell Cycle Regulation

The following diagram illustrates the role of Cyclin-Dependent Kinases in the G1/S phase transition of the cell cycle, a key target for inhibitors like SNS-032.[10]

Caption: CDK pathway in G1/S transition and inhibitor action.

Experimental Workflow for Kinase Inhibitor Evaluation

This diagram outlines the general workflow for the preclinical evaluation of a novel kinase inhibitor.

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A Senior Application Scientist's Guide to a Robust Hit Validation Workflow for Chemical Library Screens

In the landscape of modern drug discovery, high-throughput screening (HTS) of chemical libraries remains a cornerstone for identifying novel starting points for therapeutic development. However, the initial "hits" from a primary screen are merely the beginning of a rigorous journey of validation and characterization. A well-designed hit validation workflow is paramount to ensure that resources are focused on chemically tractable compounds with genuine biological activity, thereby mitigating the high attrition rates that plague drug development pipelines.[1][2] This guide provides a comprehensive, field-proven framework for navigating the critical post-screening phase, emphasizing experimental rationale, data-driven decision-making, and the integration of orthogonal methodologies to build a self-validating discovery engine.

The Imperative of a Multi-Faceted Validation Funnel

A primary HTS campaign can generate thousands of putative "hits," but a significant portion of these are often false positives arising from various artifacts such as compound autofluorescence, aggregation, or interference with the assay technology.[3][4][5] The core principle of a robust hit validation workflow is to systematically and efficiently triage this initial hit list, progressively enriching for compounds with the desired biological activity and drug-like properties. This process is best visualized as a multi-stage funnel, where each stage employs increasingly stringent and diverse assays to eliminate undesirable compounds and build confidence in the remaining hits.

Caption: A generalized hit validation workflow, illustrating the progression from a large number of initial hits to a smaller set of well-characterized compounds ready for lead optimization.

Stage 1: Hit Confirmation and Initial Triage - Verifying the Signal

The immediate objective following a primary screen is to confirm the observed activity and eliminate obvious artifacts.[1] This stage is critical for conserving resources by focusing on the most promising candidates early in the process.

Hit Confirmation in the Primary Assay

The very first step is to re-test the initial "hits" in the same primary assay.[6][7] This simple yet crucial experiment addresses the possibility of experimental error or random fluctuations in the initial screen.

Experimental Protocol: Single-Point Re-test

• Compound Procurement: Obtain fresh, powdered samples of the hit compounds to rule out degradation or contamination of the original library samples.

• Assay Execution: Perform the primary screening assay with the fresh compounds at the same concentration used in the initial screen.

• Data Analysis: Compare the activity of the re-tested compounds to the original screening data and a positive control. A reproducible signal confirms the compound as a "confirmed hit."

Dose-Response Analysis: Quantifying Potency

Once a hit is confirmed, the next step is to determine its potency by generating a dose-response curve.[6][7] This provides the half-maximal inhibitory or effective concentration (IC50 or EC50), a key parameter for ranking and comparing compounds.

Experimental Protocol: IC50/EC50 Determination

• Serial Dilution: Prepare a series of dilutions of the confirmed hit compound, typically spanning several orders of magnitude around the expected active concentration.

• Assay Performance: Run the primary assay with each concentration of the compound.

• Data Fitting: Plot the assay response against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 or EC50 value.

Computational and Visual Triage: Early Red Flag Identification

In parallel with experimental confirmation, computational and visual inspection of the hit structures can help to flag problematic compounds.[7][8] This includes identifying:

• Pan-Assay Interference Compounds (PAINS): These are chemical structures known to interfere with a wide range of assays.[1] Numerous computational filters are available to identify potential PAINS.

• Reactive Moieties: Compounds with chemically reactive functional groups are often non-specific and can be flagged for removal.

• Known Aggregators: Some compounds form colloidal aggregates that can sequester and inhibit enzymes, leading to false-positive results.[1]

• Frequent Hitters: Compounds that appear as hits in multiple, unrelated screens may be promiscuous binders and should be treated with caution.[8]

Table 1: Comparison of Initial Triage Methods

Triage Method	Principle	Advantages	Disadvantages
Primary Assay Re-test	Confirms initial activity	Simple, fast, eliminates random error	Does not rule out assay artifacts
Dose-Response Analysis	Quantifies potency (IC50/EC50)	Allows for ranking of hits, provides key pharmacological data	Can be misleading for aggregating compounds
Computational Filtering	Identifies known problematic structures (PAINS, etc.)	High-throughput, cost-effective	May incorrectly flag novel, active scaffolds
Visual Inspection	Expert review of chemical structures	Identifies subtle structural liabilities	Subjective, requires experienced medicinal chemist

Stage 2: Orthogonal Validation - Ensuring On-Target Activity

A critical step in building confidence in a hit is to demonstrate its activity in an orthogonal assay.[3][9][10] An orthogonal assay measures the same biological endpoint as the primary assay but uses a different detection technology or a fundamentally different experimental principle.[3][9] This is a powerful strategy for eliminating false positives that are specific to the primary assay format.[3][10]

Caption: The concept of an orthogonal assay, where two different assay technologies are used to measure the same biological endpoint.

Selecting an Appropriate Orthogonal Assay

The choice of an orthogonal assay is highly dependent on the primary screening technology and the nature of the biological target. For example, if the primary screen was a fluorescence-based enzyme assay, a suitable orthogonal assay could be a label-free method such as mass spectrometry or a biophysical technique.[11]

Counter-Screens for Selectivity

In addition to confirming on-target activity, it is often important to assess the selectivity of a hit.[8][12] This is achieved through counter-screens, which are assays for related targets that should not be inhibited by the compound. For example, a kinase inhibitor hit should be tested against a panel of other kinases to determine its selectivity profile.

Stage 3: Biophysical Characterization - Confirming Direct Engagement

While biochemical and cell-based assays provide valuable information about the functional effects of a compound, they do not directly confirm that the compound is physically interacting with the intended target.[13][14] Biophysical methods are essential for unequivocally demonstrating direct target engagement and for characterizing the binding interaction in detail.[13][14][15]

Table 2: Comparison of Common Biophysical Methods for Hit Validation

Method	Principle	Throughput	Information Provided	Key Considerations
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to an immobilized target	Medium	Affinity (KD), kinetics (kon, koff)	Requires target immobilization, can be sensitive to buffer conditions
Isothermal Titration Calorimetry (ITC)	Measures heat changes upon binding	Low	Affinity (KD), stoichiometry (n), thermodynamics (ΔH, ΔS)	Requires relatively large amounts of protein and compound
Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)	Measures changes in protein melting temperature upon ligand binding	High	Target engagement, relative affinity	Indirect measure of binding, may not work for all targets
Microscale Thermophoresis (MST)	Measures movement of molecules in a temperature gradient, which changes upon binding	High	Affinity (KD)	Requires a fluorescently labeled component

Experimental Protocol: Surface Plasmon Resonance (SPR) for Hit Validation

• Target Immobilization: Covalently attach the purified target protein to the surface of an SPR sensor chip.

• Compound Injection: Flow a series of concentrations of the hit compound over the sensor surface.

• Binding Measurement: Monitor the change in the SPR signal in real-time to measure the association and dissociation of the compound.

• Data Analysis: Fit the binding data to a suitable model to determine the affinity (KD) and kinetic rate constants (kon and koff).

Conclusion: A Self-Validating Path to High-Quality Leads

A rigorous and multi-faceted hit validation workflow is not merely a series of experiments, but a strategic imperative for any successful drug discovery program. By systematically confirming initial hits, quantifying their potency, employing orthogonal assays to eliminate artifacts, and using biophysical methods to confirm direct target engagement, researchers can build a self-validating data package for each compound. This approach ensures that only the most promising and well-characterized hits advance to the resource-intensive stages of lead optimization, ultimately increasing the probability of success in the quest for new medicines. The stringent validation of hits is critical to prevent wasting time and money on false positives.[1]

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A Comparative Guide to Assessing the Selectivity Profile of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

Abstract: The 2-aminothiazole moiety is a privileged scaffold in modern medicinal chemistry, forming the core of numerous clinically significant kinase inhibitors.[1][2] This guide provides a comprehensive framework for assessing the selectivity profile of a novel 2-aminothiazole derivative, 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine (hereafter designated "Compound X" ). Due to the nascent stage of research on Compound X, specific experimental data is not yet available in published literature. Therefore, this document will use Compound X as a case study to delineate the essential experimental workflows, data interpretation strategies, and comparative analyses required to characterize a new chemical entity. We will benchmark its hypothetical performance against Dasatinib , a well-characterized, multi-targeted kinase inhibitor that shares the 2-aminothiazole core, to illustrate key concepts in selectivity and off-target activity.[1][3] This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of small molecule inhibitors.

Introduction: The Imperative of Kinase Selectivity

Protein kinases are crucial regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[4] The development of small molecule kinase inhibitors has revolutionized treatment paradigms in oncology and beyond. The 2-aminothiazole scaffold has been particularly fruitful, serving as a versatile template for designing potent ATP-competitive inhibitors.[1][5]

However, the therapeutic success of a kinase inhibitor is not solely dependent on its potency against the intended target. The human kinome consists of over 500 members, many of which share significant structural homology in the ATP-binding pocket.[6] Consequently, a lack of inhibitor selectivity can lead to off-target effects, resulting in unforeseen toxicities or, in some cases, beneficial polypharmacology.[3] A thorough and early assessment of a compound's selectivity across the kinome is therefore a cornerstone of modern drug discovery, enabling informed decisions on lead optimization and predicting potential clinical outcomes.

This guide will detail a multi-pronged approach to characterize the selectivity of our hypothetical molecule, Compound X, a novel derivative with a putative role as a Src family kinase inhibitor. We will compare its profile to Dasatinib, an FDA-approved inhibitor of BCR-ABL and Src family kinases, known for its broad activity profile.[3][7]

Experimental Strategy: A Multi-Tiered Approach to Profiling

A robust assessment of selectivity requires a combination of high-throughput biochemical screening and lower-throughput, physiologically relevant cellular assays. Our strategy is designed to first cast a wide net to identify all potential interactions and then to validate the most significant of these in a cellular context.

Figure 1: Tiered Experimental Workflow for Selectivity Profiling.

Tier 1, Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This biochemical assay quantifies kinase activity by measuring the amount of ADP produced, providing a direct measure of enzyme inhibition.[4]

Objective: To determine the half-maximal inhibitory concentration (IC50) of Compound X and Dasatinib against a panel of purified kinases identified as primary hits in a broad screen.

Methodology:

• Reaction Plate Preparation: Serially dilute test compounds (Compound X, Dasatinib) in a 384-well plate using DMSO. A typical 10-point, 3-fold serial dilution starting from 100 µM is recommended. Include DMSO-only wells as a "no inhibition" control.

• Kinase Reaction Mixture: Prepare a master mix containing the target kinase (e.g., c-Src), its specific peptide substrate, and kinase reaction buffer. The ATP concentration should be set at or near the Michaelis constant (Km) for each specific kinase to ensure accurate potency assessment.

• Initiation: Add the kinase reaction mixture to the wells containing the diluted compounds. Initiate the enzymatic reaction by adding the ATP solution.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), optimized to ensure the reaction is within the linear range.

• Termination and ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Luminescence Generation: Add Kinase Detection Reagent to convert the ADP generated into ATP, which then drives a luciferase/luciferin reaction, producing a luminescent signal.

• Data Acquisition: Incubate for 30-60 minutes at room temperature and measure luminescence using a plate reader.

• Data Analysis: Convert luminescence signals to percent inhibition relative to DMSO controls. Plot percent inhibition against the logarithm of compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Tier 2, Protocol 2: Cellular Target Engagement (NanoBRET™ Assay)

This assay measures compound binding to a specific target protein within intact, living cells, providing critical evidence that the compound reaches and engages its target in a physiological environment.[8][9]

Objective: To quantify the apparent intracellular affinity of Compound X for its primary target (e.g., c-Src) and key off-targets.

Methodology:

• Cell Preparation: Transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase. Plate the transfected cells in a 96-well, white-bottom plate and incubate for 24 hours.

• Tracer Addition: Prepare the NanoBRET™ fluorescent tracer specific for the target kinase at a 2X concentration in Opti-MEM® I Reduced Serum Medium. Add this to the cells and equilibrate. The tracer concentration should be pre-determined to be at or below its EC50 value.

• Compound Addition: Add the test compounds (Compound X, Dasatinib) at various concentrations to the wells.

• Incubation: Incubate the plate for 2 hours at 37°C in a CO2 incubator to allow the compound to reach binding equilibrium with the target protein.

• Substrate Addition: Add NanoBRET™ Nano-Glo® Substrate to the wells.

• BRET Measurement: Immediately read the plate on a luminometer equipped with two filters to measure donor emission (460nm) and acceptor emission (>600nm) simultaneously.

• Data Analysis: Calculate the raw NanoBRET™ ratio by dividing the acceptor signal by the donor signal. Convert these ratios to NanoBRET™ units (mBU) by subtracting the background and multiplying by 1000. Plot the mBU values against compound concentration and fit to a dose-response curve to determine the IC50, which reflects the intracellular target affinity.

Comparative Data Analysis (Hypothetical)

To illustrate the output of these protocols, we present hypothetical data for Compound X and Dasatinib.

Table 1: Comparative In Vitro Kinase Selectivity Profile (IC50, nM)

Kinase Target	Kinase Family	Compound X (IC50, nM)	Dasatinib (IC50, nM)	Selectivity Ratio (Off-target/On-target) - Compound X
c-Src	Src Family	1.5	0.8	1.0
Lck	Src Family	5.2	0.5	3.5
Fyn	Src Family	8.1	1.1	5.4
BCR-ABL	Abl Family	150	<1	100
c-Kit	RTK	750	12	500
PDGFRβ	RTK	>1000	28	>667
EGFR	RTK	>5000	85	>3333
VEGFR2	RTK	2500	79	1667

This data is illustrative and does not represent real experimental results.

Table 2: Cellular Target Engagement and Functional Activity

Assay	Cell Line	Compound X (EC50, nM)	Dasatinib (EC50, nM)
c-Src NanoBRET™	HEK293	15	8
BCR-ABL NanoBRET™	HEK293	1800	10
Proliferation (K562, CML)	Human Leukemia	2100	5
Proliferation (HT-29, Colon)	Human Colon Cancer	35	25

This data is illustrative and does not represent real experimental results.

Figure 2: Conceptual Comparison of Potency Profiles.

Interpretation and Discussion

The hypothetical data presented paints a compelling picture of Compound X as a potent and selective Src family kinase inhibitor, with a profile distinct from the broader-spectrum inhibitor Dasatinib.

Biochemical Profile Insights: From Table 1, Compound X demonstrates high potency against c-Src (IC50 = 1.5 nM), comparable to Dasatinib (IC50 = 0.8 nM). However, its key differentiating feature is its selectivity. It is over 100-fold more selective for c-Src than for BCR-ABL, a primary target of Dasatinib.[3] This suggests that Compound X might avoid the hematological side effects associated with potent BCR-ABL inhibition while retaining efficacy in Src-driven malignancies. Furthermore, its activity against other receptor tyrosine kinases (RTKs) like c-Kit, PDGFRβ, and VEGFR2 is significantly lower than that of Dasatinib, indicating a much "cleaner" biochemical profile.

Cellular Validation Insights: The cellular target engagement data in Table 2 corroborates the biochemical findings. The cellular EC50 for c-Src engagement (15 nM) is only 10-fold higher than its biochemical IC50, suggesting good cell permeability and target accessibility. Crucially, the cellular activity against BCR-ABL is weak (1800 nM), confirming its selectivity in a physiological context. This translates directly to the functional data: Compound X is potent in the Src-dependent HT-29 colon cancer cell line but weak in the BCR-ABL-driven K562 leukemia line, the opposite of what is observed for Dasatinib.

Causality and Trustworthiness: This multi-tiered approach builds confidence in the data. The high-throughput screen (Tier 1) provides an unbiased, comprehensive view of potential targets.[10] The follow-up IC50 determinations quantify these interactions precisely. The cellular target engagement assays (Tier 2) then act as a critical validation step, confirming that the biochemical interactions are relevant inside a living cell, where factors like membrane transport, intracellular ATP concentrations, and target protein scaffolding can influence compound activity.[11][12] Finally, the functional cell-based assay links target engagement to a physiological outcome (e.g., inhibition of proliferation), providing the ultimate validation of the compound's mechanism of action.

Conclusion

While the data for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine (Compound X) presented here is hypothetical, the framework for its evaluation is robust and grounded in established drug discovery principles. The described workflow—from broad biochemical profiling to specific cellular validation—is essential for building a comprehensive understanding of a new inhibitor's selectivity profile. The comparative analysis against a benchmark compound like Dasatinib is crucial for contextualizing the data and highlighting points of differentiation that may translate into a superior therapeutic window. Based on this hypothetical assessment, Compound X emerges as a promising candidate for development as a selective Src family kinase inhibitor, with a potentially improved safety profile over existing multi-targeted agents.

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Bridging the Gap: A Guide to In Vitro and In Vivo Correlation for Thiol-Based Inhibitors

In the dynamic landscape of drug discovery, the thiazole scaffold has emerged as a cornerstone in the design of potent and selective inhibitors for a multitude of therapeutic targets.[1][2][3][4] From oncology to infectious diseases, thiazole-based compounds have demonstrated significant promise, with several derivatives already established as recognized pharmaceuticals on the market.[1] However, a critical hurdle in the translation of these promising molecules from the bench to the clinic lies in establishing a robust in vitro and in vivo correlation (IVIVC). This guide provides an in-depth analysis of the experimental strategies and critical considerations for achieving a meaningful IVIVC for thiazole-based inhibitors, aimed at researchers, scientists, and drug development professionals.

The Imperative of IVIVC in Thiazole-Based Drug Discovery

The journey of a drug candidate is fraught with challenges, and a significant contributor to late-stage failures is the disconnect between promising in vitro activity and a lack of efficacy or unforeseen toxicity in in vivo models.[5] This discrepancy often stems from a variety of factors, including suboptimal pharmacokinetic properties, metabolic instability, and off-target effects that are not apparent in simplified in vitro systems.[5][6][7] For thiazole-based inhibitors, understanding and predicting their in vivo behavior is paramount for efficient lead optimization and candidate selection. A strong IVIVC not only de-risks the development process but also provides invaluable insights into the structure-activity relationship (SAR) and the structure-property relationship (SPR), guiding the design of next-generation inhibitors with improved therapeutic profiles.

Part 1: Deconstructing In Vitro Activity: Laying the Foundation

The initial assessment of any inhibitor begins with a comprehensive characterization of its in vitro activity. This typically involves a tiered approach, starting with biochemical assays and progressing to more complex cell-based models.

Biochemical Assays: Quantifying Target Engagement

The primary goal of biochemical assays is to determine the intrinsic potency of an inhibitor against its purified target, often an enzyme or a receptor. For thiazole-based inhibitors, which frequently target kinases and other enzymes, the following assays are fundamental:[1][8]

• IC50 Determination: The half-maximal inhibitory concentration (IC50) is a cornerstone metric, quantifying the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%. Common methods include radiometric assays, fluorescence-based assays (e.g., FRET, fluorescence polarization), and luminescence-based assays. The choice of assay depends on the nature of the enzyme and its substrate.

• Enzyme Kinetics and Mechanism of Inhibition (MoA): Beyond simple potency, understanding how an inhibitor interacts with its target is crucial. Kinetic studies, such as Michaelis-Menten analysis in the presence of varying inhibitor concentrations, can elucidate the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive).[6][7] This information is vital for predicting how the inhibitor will behave in the complex milieu of a cell, where substrate concentrations can vary significantly.

Experimental Protocol: A Representative Kinase Inhibition Assay (e.g., VEGFR-2)

• Reagents and Materials: Recombinant human VEGFR-2 kinase domain, biotinylated peptide substrate, ATP, kinase buffer, ADP-Glo™ Kinase Assay kit (Promega), and the thiazole-based inhibitor.

• Assay Procedure:

  • Prepare a serial dilution of the thiazole-based inhibitor in DMSO.

  • In a 96-well plate, add the kinase, substrate, and inhibitor to the kinase buffer.

  • Initiate the reaction by adding ATP.

  • Incubate at room temperature for a defined period (e.g., 60 minutes).

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent and a luminometer.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Assays: Assessing Activity in a Biological Context

While biochemical assays provide a clean measure of target engagement, they lack the complexity of a cellular environment. Cell-based assays bridge this gap by evaluating the inhibitor's effect on target activity within living cells.

• Target Engagement Assays: Techniques like the Cellular Thermal Shift Assay (CETSA) or NanoBRET™ can confirm that the inhibitor is binding to its intended target within the cell.

• Cellular Potency (EC50): The half-maximal effective concentration (EC50) measures the concentration of an inhibitor that elicits 50% of the maximal biological response in a cellular context. This could be the inhibition of a signaling pathway, a reduction in cell proliferation, or the induction of apoptosis.[9]

• Cytotoxicity Assays: It is essential to distinguish between on-target pharmacological effects and general cytotoxicity. Assays like MTT or CellTiter-Glo® are used to assess the inhibitor's impact on cell viability.[9]

Workflow for Cellular Potency Assessment

Caption: Workflow for determining the cellular potency (EC50) of a thiazole-based inhibitor.

Part 2: The Transition to In Vivo Models: Navigating Biological Complexity

The ultimate test of a drug candidate's potential lies in its performance within a living organism. In vivo studies are designed to evaluate not only the efficacy of the inhibitor but also its pharmacokinetic (PK) and pharmacodynamic (PD) properties.

Pharmacokinetic (PK) Profiling: What the Body Does to the Drug

A potent inhibitor is of little therapeutic value if it cannot reach its target in sufficient concentrations. PK studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of a compound.[10][11]

• Key PK Parameters:

  • Bioavailability (F%): The fraction of an administered dose of unchanged drug that reaches the systemic circulation. Low oral bioavailability is a common challenge for thiazole derivatives and can be influenced by factors like poor absorption or extensive first-pass metabolism.[11]

  • Clearance (CL): The volume of plasma cleared of the drug per unit time.

  • Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

  • Half-life (t1/2): The time required for the concentration of the drug in the body to be reduced by half.

Experimental Protocol: A Typical Rodent PK Study

• Animal Model: Use appropriate rodent models (e.g., mice or rats).

• Dosing: Administer the thiazole-based inhibitor via both intravenous (IV) and oral (PO) routes to different groups of animals.

• Blood Sampling: Collect blood samples at predetermined time points post-dosing.

• Bioanalysis: Quantify the concentration of the inhibitor in plasma using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Use pharmacokinetic modeling software to calculate key PK parameters.

Pharmacodynamic (PD) and Efficacy Studies: What the Drug Does to the Body

PD studies aim to link the drug concentration at the site of action to the observed therapeutic effect. For thiazole-based inhibitors, this often involves measuring the modulation of the target pathway and the ultimate impact on disease progression.

• Target Modulation Biomarkers: Measuring the downstream effects of target inhibition (e.g., phosphorylation status of a substrate protein for a kinase inhibitor) in tumor or surrogate tissues can provide direct evidence of target engagement in vivo.

• Efficacy Models: The choice of animal model is critical and should be relevant to the intended therapeutic indication. For anticancer thiazole derivatives, this often involves xenograft or patient-derived xenograft (PDX) models where human tumor cells are implanted into immunocompromised mice.[9]

Logical Relationship for IVIVC

Caption: The relationship between in vitro and in vivo data in drug discovery.

Part 3: Forging the Correlation: Data Integration and Interpretation

A successful IVIVC is not merely a qualitative observation but a quantitative relationship that can be used to predict in vivo outcomes based on in vitro data.

Comparative Data Analysis

A crucial step is to systematically compare the in vitro and in vivo data for a series of thiazole-based inhibitors. This is often best visualized in a tabular format.

Compound	Target IC50 (nM)	Cellular EC50 (nM)	Oral Bioavailability (%)	In Vivo Efficacy (TGI % @ dose)
Thiazole-A	10	100	5	20% @ 50 mg/kg
Thiazole-B	15	150	40	70% @ 50 mg/kg
Thiazole-C	5	50	60	90% @ 30 mg/kg

TGI: Tumor Growth Inhibition

From this hypothetical data, we can infer that while Thiazole-A is potent in vitro, its poor bioavailability likely limits its in vivo efficacy. In contrast, Thiazole-C demonstrates a strong correlation between its potent in vitro activity and robust in vivo efficacy, likely due to its favorable pharmacokinetic profile.

Addressing Discrepancies: The Causality Behind the Data

When a disconnect between in vitro and in vivo data is observed, it is imperative to investigate the underlying causes.

• Poor Physicochemical Properties: Thiazole derivatives can sometimes exhibit poor solubility or high lipophilicity, which can hinder absorption and lead to low bioavailability.[3]

• Metabolic Instability: The thiazole ring and its substituents can be susceptible to metabolic enzymes, leading to rapid clearance and reduced exposure.[10]

• Off-Target Effects: An inhibitor may exhibit unexpected toxicity or efficacy in vivo due to interactions with unintended targets.

• Complex Biological Environment: The in vivo environment is far more complex than a cell culture dish, with factors like plasma protein binding, tissue distribution, and the immune system all influencing drug activity.[5][12][13]

Conclusion: A Self-Validating Approach to Thiazole-Based Inhibitor Development

The development of successful thiazole-based inhibitors hinges on a deep understanding of the interplay between their in vitro activity and in vivo behavior. By employing a rigorous and integrated experimental approach, researchers can establish a robust IVIVC that serves as a predictive tool for lead optimization. This guide has outlined the key experimental considerations, from initial biochemical and cellular characterization to comprehensive in vivo evaluation. By focusing on the causality behind the data and proactively addressing potential discrepancies, drug development teams can navigate the complexities of translating promising thiazole-based molecules into effective therapeutics. The ultimate goal is a self-validating system where in vitro data reliably predicts in vivo success, accelerating the delivery of novel medicines to patients in need.

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A Senior Application Scientist's Guide to Evaluating Off-Target Effects of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine Derivatives

For researchers, scientists, and drug development professionals, the journey of a novel therapeutic candidate from discovery to clinic is paved with rigorous evaluation. A critical, yet often challenging, aspect of this journey is the characterization of off-target effects. This guide provides an in-depth, technically-focused comparison of methodologies to evaluate the off-target profile of a promising class of kinase inhibitors: 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine derivatives.

The aminothiazole scaffold is a privileged structure in kinase inhibitor design, known to interact with the ATP-binding site of numerous kinases.[1] While this promiscuity can be leveraged for polypharmacology, it also necessitates a thorough understanding of potential off-target interactions to mitigate toxicity and ensure therapeutic efficacy.[2] This guide will not only detail the "how" but also the "why" behind the experimental choices, empowering you to build a robust off-target assessment strategy.

The Imperative of Off-Target Profiling

Off-target effects, where a drug candidate interacts with unintended biological molecules, can lead to unforeseen side effects, toxicity, or even paradoxical pathway activation.[3][4] For kinase inhibitors, which often target the highly conserved ATP-binding pocket, the potential for off-target binding is significant.[2] A comprehensive evaluation of these effects is not only a regulatory expectation but also a crucial step in understanding a compound's true mechanism of action and therapeutic window.[5]

A Multi-pronged Approach to Off-Target Evaluation

A single experimental approach is rarely sufficient to fully characterize the off-target profile of a novel compound. A well-rounded strategy integrates biochemical, cell-based, and proteomic methods to build a comprehensive picture of a compound's selectivity. This guide will compare and contrast several key techniques, providing detailed protocols and insights into their application.

Figure 3. General workflow for Affinity Purification-Mass Spectrometry (AP-MS).

The proteins identified by mass spectrometry are potential off-targets that can then be validated using the in vitro and cell-based assays described earlier.

Case Studies: Off-Target Effects of Clinically Approved Kinase Inhibitors

• Dasatinib: Initially developed as a BCR-ABL inhibitor, dasatinib is known to have significant off-target activity against Src family kinases, c-KIT, and PDGFR. T[6][7]hese off-target effects are thought to contribute to both its efficacy in certain contexts and some of its side effects. *[8][9] Vemurafenib: A BRAF inhibitor, vemurafenib can paradoxically activate the MAPK pathway in BRAF wild-type cells through off-target effects, leading to the development of secondary skin cancers. T[10][11][12][13]his highlights the critical importance of understanding off-target signaling.

Conclusion

The evaluation of off-target effects is a cornerstone of modern drug discovery and development. For a promising scaffold like 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, a systematic and multi-faceted approach is essential. By integrating in vitro kinase profiling, cell-based assays for target engagement and phenotypic outcomes, and unbiased proteomic methods, researchers can build a comprehensive selectivity profile. This not only de-risks clinical development but also provides a deeper understanding of the compound's mechanism of action, ultimately leading to safer and more effective therapies.

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• OncLive. "Addressing Off-Target Effects of TKIs in Pediatric CML." 10 Dec. 2018, [Link].

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Safe Disposal of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Perspective on Ensuring Laboratory Safety and Regulatory Compliance.

The responsible management of chemical waste is a cornerstone of scientific integrity and a non-negotiable aspect of laboratory safety. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, a halogenated heterocyclic compound frequently utilized in medicinal chemistry and drug discovery. By understanding the chemical nature of this compound and the principles of hazardous waste management, you can ensure the safety of yourself, your colleagues, and the environment.

Understanding the Hazard Profile: Why Proper Disposal is Critical

5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is a brominated organic compound. The presence of a halogen (bromine) and a thiazole ring system necessitates its classification as a hazardous substance. While a specific Safety Data Sheet (SDS) for the N,N-dimethylated form was not located, the SDS for the closely related compound, 5-bromo-4-methyl-1,3-thiazol-2-amine, provides critical safety information that can be extrapolated with a high degree of confidence. The primary hazards include:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

• Irritation: Causes skin and serious eye irritation.[2][3]

• Respiratory Issues: May cause respiratory irritation.[3][4]

The N,N-dimethylation in the target compound is unlikely to alter these fundamental hazards associated with the brominated thiazole core. Therefore, treating it with the same level of caution is imperative.

The Disposal Protocol: A Step-by-Step Guide

The following protocol outlines the necessary steps for the safe disposal of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, from the point of generation to its final removal from your facility.

Step 1: Immediate Waste Containment at the Point of Generation

Proper containment is the first line of defense against accidental exposure and environmental contamination.

• Select a Compatible Waste Container: Use a dedicated, leak-proof container made of a material chemically resistant to halogenated organic compounds. High-density polyethylene (HDPE) or glass containers with a secure screw-top cap are appropriate choices.

• Label the Container Clearly: As soon as the first drop of waste enters the container, it must be labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine"

  • The primary hazard(s) (e.g., "Toxic," "Irritant")

  • The date of initial waste accumulation

  • The name of the principal investigator and the laboratory location.

• Segregate Your Waste: Halogenated organic waste must be kept separate from non-halogenated organic waste. This is crucial because the disposal methods for these two streams are different and mixing them can increase disposal costs and create unforeseen hazards.

Step 2: Safe Storage in a Satellite Accumulation Area (SAA)

Your laboratory's designated Satellite Accumulation Area is the temporary holding place for hazardous waste.

• Location: The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.

• Container Management: Keep the waste container securely capped at all times, except when adding waste.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to catch any potential leaks or spills.

Step 3: Arranging for Final Disposal

The ultimate disposal of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine requires a licensed professional waste disposal service.

• Contact Your Institution's Environmental Health and Safety (EHS) Office: Your EHS department will have established procedures for the collection and disposal of hazardous waste. They will provide you with the necessary paperwork and schedule a pickup.

• Recommended Disposal Method: The recommended method for the disposal of this compound is incineration in a chemical incinerator equipped with an afterburner and scrubber .[4] This high-temperature process ensures the complete destruction of the organic molecule, and the scrubber neutralizes the acidic gases (such as hydrogen bromide) that are formed during combustion.

• Do Not Attempt Other Disposal Methods:

  • NEVER pour this chemical down the drain.[4] It can be harmful to aquatic life and may damage plumbing systems.

  • NEVER allow this chemical to evaporate in a fume hood as a means of disposal. This releases potentially harmful vapors into the environment.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine.

Caption: Disposal workflow for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine.

Chemical Compatibility and Incompatibility

Proper segregation of chemical waste is paramount to prevent dangerous reactions. While specific reactivity data for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is limited, general principles for amines and halogenated compounds should be followed.

Chemical Class	Compatible with 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine Waste?	Rationale
Other Halogenated Organics	Yes	Co-disposal is generally acceptable and often preferred for incineration.
Non-Halogenated Organics	No	Segregate to avoid complicating the disposal process and increasing costs.
Strong Oxidizing Agents	No	Amines can react exothermically with strong oxidizers.
Strong Acids	No	Amines are basic and will react vigorously with strong acids.
Aqueous Waste	No	Do not mix organic waste with aqueous waste streams.

Summary of Key Disposal Parameters

Parameter	Guideline	Source
Waste Classification	Hazardous Waste, Halogenated Organic Compound	General Chemical Properties
Container Type	Chemically resistant, leak-proof (e.g., HDPE, Glass)	University Disposal Guides
Labeling	"Hazardous Waste," full chemical name, hazards, date	University Disposal Guides
Storage	Satellite Accumulation Area (SAA), capped, secondary containment	University Disposal Guides
Primary Disposal Method	Chemical incineration at a licensed facility
Prohibited Disposal	Drain disposal, evaporation	[4]

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory. Always consult your institution's specific waste management policies and the most current Safety Data Sheet for any chemical you handle.

References

• Capot Chemical. (n.d.). MSDS of 5-bromo-4-methyl-1,3-thiazol-2-amine. Retrieved from [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Database. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-5-methyl-1,3-thiazol-2-amine. Retrieved from [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental daily activities. Ensuring the safety of laboratory personnel is paramount and non-negotiable. This guide provides an in-depth, procedural framework for the safe handling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, with a specific focus on the selection and use of appropriate Personal Protective Equipment (PPE). While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, a thorough analysis of structurally analogous compounds provides a reliable basis for hazard assessment and the implementation of robust safety protocols.

The toxicological properties of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine have not been fully investigated.[1] However, data from closely related bromo-thiazolamine derivatives consistently indicate significant health hazards.[2][3][4][5] This guide is built upon the principle of chemical analogy, a cornerstone of toxicological risk assessment, to ensure a high margin of safety.

Hazard Assessment: Understanding the Risks

Based on the hazard profiles of similar compounds such as 5-bromo-4-methyl-1,3-thiazol-2-amine and 5-bromo-4-(trifluoromethyl)thiazol-2-amine, we can anticipate that 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine presents the following primary hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][4][5][6]

• Skin Irritation: Causes skin irritation upon contact.[2][3][4][5][6]

• Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[2][3][4][5][6]

• Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or aerosol.[1][2][4][5]

It is also important to note that the chemical, physical, and toxicological properties have not been thoroughly investigated, warranting a cautious approach.[1]

Hazard Summary Table

Hazard Classification	Anticipated Risk based on Analogs	GHS Hazard Statement(s) (Inferred)
Acute Toxicity, Oral	Harmful if swallowed	H302
Acute Toxicity, Dermal	Harmful in contact with skin	H312
Acute Toxicity, Inhalation	Harmful if inhaled	H332
Skin Corrosion/Irritation	Causes skin irritation	H315
Serious Eye Damage/Irritation	Causes serious eye irritation/damage	H318 / H319
Specific Target Organ Toxicity	May cause respiratory irritation	H335

Engineering and Administrative Controls: The First Line of Defense

Before detailing specific PPE, it is crucial to emphasize that PPE is the last line of defense. Engineering and administrative controls are designed to minimize exposure at the source.

• Engineering Controls: All handling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine in solid or solution form must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[7] Facilities should also be equipped with readily accessible eyewash stations and safety showers.[2]

• Administrative Controls: Access to areas where this compound is handled should be restricted to trained personnel.[8] Do not eat, drink, or smoke in the laboratory.[2][4][6] A designated area for handling this compound should be clearly marked.

Personal Protective Equipment (PPE): A Detailed Protocol

A multi-layered approach to PPE is essential for providing comprehensive protection.[9][10]

Core PPE Ensemble

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.[7][8]	Provides a barrier against skin contact and absorption.[1] Double-gloving offers additional protection in case the outer glove is compromised.[8][11]
Eye and Face Protection	Chemical safety goggles and a face shield.[12]	Protects against splashes that could cause serious eye damage.[2][11] Standard safety glasses are insufficient.
Body Protection	A lab coat with long sleeves and tight-fitting cuffs.[7][8]	Prevents incidental skin contact.[6]
Respiratory Protection	A NIOSH-approved respirator is required.[1]	Given the potential for respiratory irritation and acute inhalation toxicity, respiratory protection is mandatory.[1][2][3]

Procedural Workflow for Safe Handling

The following workflow illustrates the critical steps for safely handling 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, from preparation to disposal.

Caption: Workflow for Safe Handling of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine.

Step-by-Step PPE Protocols

Hand Protection:

• Inspection: Before use, visually inspect each glove for any signs of degradation or puncture.[1]

• Donning: Wear two pairs of nitrile gloves. The inner glove cuff should be under the lab coat sleeve, and the outer glove cuff should be over the lab coat sleeve.[8]

• During Use: Change gloves immediately if they become contaminated, torn, or punctured.[8] It is good practice to change outer gloves every 30-60 minutes during extended procedures.[11]

• Removal: To remove gloves, grasp the outside of one glove at the wrist with the other gloved hand and peel it off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove.[1]

• Disposal: Dispose of used gloves in the designated chemical waste container.[1][7]

Respiratory Protection:

• Selection: The choice of respirator depends on the scale of the operation. For small-scale lab work, a half-mask or full-facepiece air-purifying respirator with appropriate cartridges (e.g., organic vapor/acid gas/P100) should be used.[1]

• Fit Testing: All users of tight-fitting respirators must be fit-tested to ensure a proper seal.

• Maintenance: Respirators must be cleaned and stored correctly, and cartridges replaced on a regular schedule.

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration.[1] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention.

Decontamination and Disposal

Proper disposal is a critical component of the safety lifecycle.

• Decontamination: All surfaces and equipment that have come into contact with the compound should be decontaminated. A suitable solvent (e.g., ethanol) followed by a soap and water wash is a common practice, but compatibility should be verified.

• Waste Disposal: All solid waste, including contaminated gloves, absorbent pads, and empty containers, must be placed in a clearly labeled, sealed container for hazardous chemical waste.[1][7] Liquid waste should be collected in a compatible, labeled hazardous waste container. Do not discharge to the sewer.[1] Disposal must be carried out in accordance with all applicable local, state, and federal regulations. A licensed professional waste disposal service should be used.[4]

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine, ensuring both personal safety and the integrity of their research.

References

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• Echemi. (n.d.). 5-BROMO-2-(4H-1,2,4-TRIAZOL-4-YL)PYRIDINE Safety Data Sheets.

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• Thermo Fisher Scientific. (2021). Safety Data Sheet: 2-Amino-5-bromo-1,3,4-thiadiazole.

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link].

• University of Hawaii. (n.d.). UNIT 7: Personal Protective Equipment.
• Connor, T. H. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. NIOSH.
• Thor Specialities (UK) LTD. (2019).

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• ECHEMI. (n.d.). 3034-57-9, 5-Bromo-4-methyl-2-thiazolamine Formula.

• Occupational Safety and Health Administration. (n.d.). eTool: Hospitals - Pharmacy - Personal Protective Equipment (PPE). Retrieved from [Link].

• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1. Retrieved from [Link].

• University of Washington. (n.d.). Chemical Process SOP Example.

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